Quizalofop-P

• CAS: 94051-08-8

Core Science & Biosynthesis

Quizalofop-P mechanism of action in grass weeds

An In-depth Technical Guide on the Core Mechanism of Action of Quizalofop-P in Grass Weeds

Introduction

Quizalofop-P is a highly effective, selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate (AOPP) chemical class, often referred to as "fops".[1][2] It is widely utilized in agriculture to control annual and perennial grass weeds in a variety of broadleaf crops, including soybeans, cotton, peanuts, and sugar beets.[1][2][3] The commercial product, Quizalofop-P-ethyl, is a proherbicide that is rapidly absorbed by the foliage of grass weeds.[2][4] Within the plant, it is quickly hydrolyzed to its biologically active form, Quizalofop-P acid, which is then translocated systemically to the sites of action.[5][6] This guide provides a detailed examination of the biochemical and physiological mechanism of action of Quizalofop-P, the basis for its selectivity, and the mechanisms by which grass weeds develop resistance.

Core Biochemical Mechanism of Action

The primary mode of action of Quizalofop-P is the potent and specific inhibition of the enzyme Acetyl-Coenzyme A Carboxylase (ACCase).[1][2][3][5]

2.1 The Role of Acetyl-CoA Carboxylase (ACCase) ACCase is a critical biotin-dependent enzyme that catalyzes the first committed step in the de novo biosynthesis of fatty acids.[1][7] This two-step reaction involves the carboxylation of acetyl-CoA to form malonyl-CoA, a fundamental building block for the elongation of fatty acid chains. These fatty acids are essential for the synthesis of phospholipids and glycolipids, which are indispensable components of cellular membranes. Consequently, ACCase activity is vital for the formation of new cells, particularly in rapidly growing meristematic tissues.[4][6]

2.2 Inhibition of ACCase by Quizalofop-P Acid Quizalofop-P acid acts as a powerful inhibitor of the ACCase enzyme found in the plastids of susceptible grass species.[5][7] The enzyme in grasses is a homomeric, or prokaryotic-type, multi-domain protein. Quizalofop-P specifically targets the carboxyltransferase (CT) domain of this enzyme, non-competitively inhibiting its function.[8] This inhibition blocks the production of malonyl-CoA, thereby halting fatty acid synthesis.[3][9] The disruption of lipid production prevents the formation of new cell membranes, leading to a rapid cessation of cell division and growth in the meristematic regions of the weed.[2][4]

Diagram 1: Biochemical pathway of ACCase inhibition by Quizalofop-P acid.

Physiological Effects and Basis of Selectivity

3.1 Uptake, Translocation, and Symptomology Quizalofop-P-ethyl is applied post-emergence and is rapidly absorbed through the leaves of grass weeds.[1][4] It is rainfast within a few hours.[1] Once absorbed, esterases within the plant cleave the ethyl ester to release the active Quizalofop-P acid.[5] This active form is highly mobile and is translocated systemically via both the xylem and phloem to areas of active growth, accumulating in the meristems of shoots, roots, and rhizomes.[3][4][9]

The inhibition of fatty acid synthesis leads to a predictable sequence of symptoms:

• Growth Cessation: Occurs within 24-48 hours of application, though it is not yet visible.

• Chlorosis and Necrosis: Visible symptoms appear within 3 to 10 days, starting with the yellowing (chlorosis) of new leaves and meristematic tissues.[2][10]

• "Dead Heart": The growing points become necrotic and decompose.[7] The newest leaves can be easily pulled from the whorl of the plant.

• Secondary Symptoms: Older leaves may develop a red or purple discoloration.[7]

• Plant Death: Complete death of the weed typically occurs within 7 to 21 days, depending on the weed species and environmental conditions.[2][4]

3.2 Basis of Crop Selectivity The selectivity of Quizalofop-P, which allows it to control grass weeds without harming broadleaf crops, is due to a fundamental structural difference in the target ACCase enzyme between these plant groups.[5][7]

• Grasses (Family Poaceae): Possess a homomeric (prokaryotic-type) ACCase in their plastids. This is a single, large polypeptide that is highly sensitive to AOPP herbicides.[6]

• Broadleaf Crops (Dicots): Have a heteromeric (eukaryotic-type) ACCase in their plastids, which is composed of four distinct protein subunits. This multi-subunit structure is inherently insensitive to Quizalofop-P acid. While dicots also have a homomeric ACCase in their cytoplasm, this isoform is also tolerant to the herbicide.[5]

Mechanisms of Resistance in Grass Weeds

The intensive use of ACCase-inhibiting herbicides has led to the evolution of resistant weed populations. Resistance can be broadly categorized into two types: target-site resistance (TSR) and non-target-site resistance (NTSR).

4.1 Target-Site Resistance (TSR) TSR is the most common mechanism of resistance to Quizalofop-P. It results from single nucleotide polymorphisms in the ACCase gene, leading to specific amino acid substitutions in the enzyme. These substitutions alter the herbicide's binding site on the CT domain, reducing its inhibitory effect. Several mutations have been identified that confer resistance.

Amino Acid Substitution	Position	Weed Species Examples
Isoleucine → Leucine	1781	Oryza sativa (weedy rice)[11], Lolium spp., Avena fatua
Tryptophan → Cysteine	2027	Alopecurus myosuroides
Isoleucine → Threonine	2041	Lolium spp., Setaria viridis
Aspartate → Glycine	2078	Alopecurus myosuroides, Phalaris minor
Glycine → Alanine	2096	Setaria viridis

4.2 Non-Target-Site Resistance (NTSR) NTSR involves mechanisms that prevent the herbicide from reaching its target site in a lethal concentration.

• Enhanced Metabolism: The resistant weed biotype can rapidly detoxify the herbicide before it reaches the plastidial ACCase. This is often mediated by the overexpression of detoxification enzymes, such as Cytochrome P450 monooxygenases (P450s) and Glutathione S-transferases (GSTs).[11][12]

• Gene Amplification: In some cases, resistance is conferred by an increased number of copies of the ACCase gene.[13] This leads to the overproduction of the ACCase enzyme, effectively diluting the herbicide's impact and requiring a higher dose for control.[13]

Diagram 2: Logical overview of weed resistance mechanisms to Quizalofop-P.

Quantitative Data on Inhibition and Efficacy

The efficacy of Quizalofop-P can be quantified at both the enzymatic and whole-plant levels. The values I₅₀ (the concentration required for 50% enzyme inhibition) and GR₅₀ (the dose required for 50% growth reduction) are critical metrics. Resistance is often expressed as a Resistance Index (RI), calculated as the I₅₀ or GR₅₀ of the resistant population divided by that of the susceptible population.

Population	Herbicide	I₅₀ (µM)	GR₅₀ (g a.i./ha)	Resistance Index (RI)	Reference
Susceptible Wheat	Quizalofop	0.486	-	-	[14]
Resistant Wheat (1 mutant allele)	Quizalofop	1.84	-	3.8	[14]
Resistant Wheat (2 mutant alleles)	Quizalofop	19.3	-	39.4	[14]
Susceptible Weedy Rice	Quizalofop	-	~5	-	[11]
Resistant Weedy Rice (acc7)	Quizalofop	-	210	42	[11]
Resistant Weedy Rice (acc8)	Quizalofop	-	290	58	[11]

Experimental Protocols

6.1 In Vitro ACCase Activity Assay (Radiometric Method)

This protocol is a standard method for determining the inhibitory effect of herbicides on ACCase activity.

• Enzyme Extraction:

  • Harvest 1-2 grams of fresh, young leaf tissue from susceptible and resistant grass weed biotypes.

  • Immediately freeze the tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.[15]

  • Homogenize the powder in a cold extraction buffer (e.g., 100 mM Tricine-HCl pH 8.0, 0.5 M glycerol, 10 mM KCl, 2 mM EDTA, 2 mM DTT).[15]

  • Filter the homogenate through layers of cheesecloth and centrifuge at high speed (e.g., 25,000 x g for 20 min at 4°C) to remove cell debris.[15]

  • Precipitate the ACCase from the supernatant using ammonium sulfate (e.g., 40-60% saturation), followed by centrifugation to pellet the protein.[14]

  • Resuspend the pellet in a minimal volume of elution buffer and desalt using a PD-10 column.[14] Determine the protein concentration using a standard method (e.g., Bradford assay).

• Inhibition Assay:

  • Prepare a series of dilutions of Quizalofop-P acid in an appropriate solvent (e.g., DMSO).

  • In a microcentrifuge tube, combine the assay buffer, the crude enzyme extract, and the herbicide dilution (or solvent for the control).

  • Pre-incubate the mixture at a controlled temperature (e.g., 32°C) for 10-15 minutes.

  • Initiate the enzymatic reaction by adding a substrate mixture containing ATP, MgCl₂, acetyl-CoA, and radiolabeled sodium bicarbonate (NaH¹⁴CO₃).[14]

  • Allow the reaction to proceed for a set time (e.g., 10 minutes).[14]

  • Stop the reaction by adding a strong acid (e.g., 12 M HCl).[14] This acidifies the solution, fixing the ¹⁴C into the non-volatile malonyl-CoA and allowing unreacted H¹⁴CO₃⁻ to be released as ¹⁴CO₂ gas.[14]

• Quantification and Data Analysis:

  • Evaporate the samples to dryness (e.g., overnight in a fume hood or using a speed-vac) to remove all unincorporated ¹⁴CO₂.[14]

  • Resuspend the residue in a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

  • Calculate the enzyme activity as the amount of ¹⁴C incorporated into malonyl-CoA per unit time per mg of protein.

  • Plot the percentage of inhibition against the logarithm of the herbicide concentration and use non-linear regression to calculate the I₅₀ value.

Diagram 3: Experimental workflow for the radiometric ACCase inhibition assay.

References

• 1. How Quizalofop-P-ethyl Targets Grassy Weeds with Precision in Crop Fields [jindunchemical.com]
• 2. chemicalwarehouse.com [chemicalwarehouse.com]
• 3. pomais.com [pomais.com]
• 4. Wholesale POMAIS Quizalofop-p-ethyl 5% EC | Selective Herbicide for Annual Grass Weed Control factory and suppliers | POMAIS [bigpesticides.com]
• 5. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 6. mdpi.com [mdpi.com]
• 7. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 8. experts.umn.edu [experts.umn.edu]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Quizalofop - Wikipedia [en.wikipedia.org]
• 11. Quizalofop resistance in weedy rice (Oryza sativa L.) is mainly conferred by an Ile1781Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biochemical and structural characterization of quizalofop-resistant wheat acetyl-CoA carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Herbicidal Activity and Molecular Docking Study of Novel ACCase Inhibitors [frontiersin.org]

Quizalofop-P: A Technical Whitepaper on its Function as an Acetyl-CoA Carboxylase (ACCase) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quizalofop-P, the herbicidally active R-enantiomer of quizalofop, is a highly selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate (FOP) chemical family. Its efficacy is rooted in the targeted inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase) in susceptible grass species. This inhibition disrupts the initial committed step of de novo fatty acid biosynthesis, leading to a cascade of metabolic failures and ultimately, plant death. This technical guide provides an in-depth examination of Quizalofop-P's mechanism of action, presents quantitative data on its inhibitory effects, details experimental protocols for its study, and outlines the molecular basis of weed resistance.

Introduction

The control of graminaceous weeds in broadleaf crops is a cornerstone of modern agriculture. Quizalofop-P has emerged as a critical tool in this endeavor due to its high selectivity and systemic action.[1][2] It is absorbed through the foliage and translocated via the phloem to the plant's meristematic tissues—the sites of active growth—where it exerts its inhibitory effect.[2][3] This document serves as a comprehensive resource for researchers engaged in herbicide science, drug discovery, and plant biochemistry, offering detailed insights into the molecular interactions and physiological consequences of Quizalofop-P application.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

The primary target of Quizalofop-P is the enzyme Acetyl-CoA Carboxylase (ACCase, EC 6.4.1.2).[1] ACCase is a biotin-dependent enzyme that catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA.[4] This reaction is the first committed and rate-limiting step in the biosynthesis of fatty acids.[4]

In the majority of plants, two distinct isoforms of ACCase exist: a heteromeric (prokaryotic-type) form in the plastids and a homomeric (eukaryotic-type) form in the cytosol. However, in the Poaceae (grass) family, the plastidic ACCase, which is responsible for the bulk of de novo fatty acid synthesis for membrane production, is of the homomeric form.[5] Quizalofop-P and other FOP herbicides are potent and selective inhibitors of this grass-specific homomeric plastidic ACCase.[5] Broadleaf plants, possessing a heteromeric plastidic ACCase, are naturally resistant to these herbicides.[3]

The inhibition of ACCase by Quizalofop-P halts the production of malonyl-CoA, thereby starving the plant of the building blocks required for the synthesis of fatty acids. This disruption leads to a cessation of lipid production, which is essential for the formation of new cell membranes required for cell division and growth. The effect is most pronounced in the meristematic regions (growing points), resulting in symptoms such as chlorosis of new leaves, necrosis of the growing point (a condition known as "deadheart"), and eventual plant death.[3]

Signaling Pathway Diagram

Caption: Mechanism of Quizalofop-P action on the fatty acid synthesis pathway.

Quantitative Data on Efficacy and Resistance

The efficacy of Quizalofop-P is quantified through whole-plant bioassays (determining the dose required for 50% growth reduction, GR₅₀) and enzyme assays (determining the concentration required for 50% inhibition, IC₅₀). Resistance to Quizalofop-P is often characterized by a significant increase in these values.

Table 1: Whole-Plant Efficacy (GR₅₀ / ED₅₀) of Quizalofop-P on Various Grass Weeds

Weed Species	Biotype	GR₅₀ / ED₅₀ (g a.i. ha⁻¹)	Resistance Factor (RF)	Reference
Polypogon fugax	Susceptible (SC-S)	~9.3	-	[6]
Polypogon fugax	Resistant (SC-R)	55.97	~6.0	[6]
Eragrostis plana	Susceptible (G₀)	10.3 (ED₅₀)	-	[7]
Alopecurus myosuroides	Susceptible	~10-20 (estimated)	-	[8]
Alopecurus myosuroides	Resistant	> 60	>3.0	[8]

Note: a.i. ha⁻¹ = active ingredient per hectare. Resistance Factor (RF) is calculated as GR₅₀ (Resistant) / GR₅₀ (Susceptible).

Table 2: In Vitro Inhibition (IC₅₀) of ACCase by Quizalofop

Plant Species	ACCase Genotype	IC₅₀ (µM)	Resistance Factor (RF)	Reference
Wheat (Triticum aestivum)	Wildtype (Susceptible)	0.486	-	[9]
Wheat (Triticum aestivum)	A2004V (Resistant, 1 mutant allele)	1.85	3.8	[9]
Wheat (Triticum aestivum)	A2004V (Resistant, 2 mutant alleles)	19.3	39.4	[9]
Black-grass (A. myosuroides)	Wildtype (Susceptible)	0.38	-	[5]
Black-grass (A. myosuroides)	W2027C Mutant	47.5	125	[5]
Black-grass (A. myosuroides)	D2078G Mutant	4.0	10.5	[5]

Note: These tables compile data from various studies to illustrate the range of efficacy and resistance levels observed.

Experimental Protocols

Detailed and robust experimental protocols are essential for the accurate characterization of Quizalofop-P's activity and the investigation of resistance mechanisms.

Protocol 1: Whole-Plant Dose-Response Bioassay

This protocol is designed to determine the herbicidal efficacy (GR₅₀) of Quizalofop-P on a target weed species in a controlled greenhouse environment.

• Seed Germination and Plant Growth:

  • Sow seeds of both susceptible and potentially resistant weed biotypes in pots (e.g., 10 cm diameter) filled with a standardized potting medium (e.g., a mix of soil, peat, and sand).

  • Grow plants in a greenhouse under controlled conditions (e.g., 25/18°C day/night temperature, 16-hour photoperiod).

  • Water as needed, typically by subirrigation to avoid washing herbicide off the foliage post-application.[10]

• Herbicide Application:

  • When plants reach the 2-4 leaf stage, thin them to a uniform number per pot (e.g., 5 plants).

  • Prepare a stock solution of a commercial formulation of Quizalofop-P-ethyl. Perform serial dilutions to create a range of 6-8 doses that are expected to cause 0% to 100% growth inhibition. A logarithmic dose progression is recommended (e.g., 0, 0.25X, 0.5X, 1X, 2X, 4X, 8X, where 1X is the recommended field rate).[10]

  • Apply the herbicide using a cabinet track sprayer calibrated to deliver a specific volume (e.g., 200 L/ha) at a constant pressure.

• Data Collection and Analysis:

  • After 21-28 days, visually assess plant injury on a scale of 0% (no effect) to 100% (plant death).

  • Harvest the above-ground biomass from each pot, place it in a labeled paper bag, and dry in an oven (e.g., at 70°C for 72 hours).

  • Record the dry weight for each pot.

  • Express the dry weight as a percentage of the untreated control for each biotype.

  • Analyze the data using a non-linear regression model (e.g., a four-parameter log-logistic model) to calculate the GR₅₀ value, which is the herbicide dose required to reduce plant biomass by 50%.[7]

Protocol 2: In Vitro ACCase Inhibition Assay (Radiometric)

This assay measures the direct inhibitory effect of Quizalofop-P on ACCase activity by quantifying the incorporation of radiolabeled bicarbonate into an acid-stable product (malonyl-CoA).

• Enzyme Extraction:

  • Harvest 1-2 grams of fresh young leaf tissue from the target weed species.

  • Grind the tissue to a fine powder in liquid nitrogen.

  • Homogenize the powder in a cold extraction buffer (e.g., 100 mM Tricine-KOH pH 8.0, 1 mM EDTA, 10% glycerol, 20 mM DTT, and protease inhibitors).[1]

  • Centrifuge the homogenate at high speed (e.g., 15,000 x g for 20 min at 4°C) and collect the supernatant containing the crude enzyme extract.

  • Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

• Enzyme Activity Assay:

  • Prepare a reaction mixture containing: 50 mM Tricine-KOH (pH 8.3), 5 mM MgCl₂, 2 mM DTT, 2 mM ATP, and 15 mM NaH¹⁴CO₃ (with a known specific activity).[11]

  • Add various concentrations of Quizalofop-P (dissolved in a suitable solvent like DMSO) to the reaction tubes. Include a solvent-only control.

  • Pre-incubate the enzyme extract with the herbicide for 10 minutes at 35°C.

  • Initiate the reaction by adding the substrate, acetyl-CoA (e.g., 0.5 mM).

  • Allow the reaction to proceed for a set time (e.g., 5-10 minutes) during which the activity is linear.

  • Stop the reaction by adding a small volume of concentrated HCl (e.g., 6 M). This acidifies the mixture and evaporates any unreacted H¹⁴CO₃⁻.

• Quantification and Analysis:

  • Dry the samples completely (e.g., in a heating block or oven).

  • Resuspend the residue in water and add a scintillation cocktail.

  • Measure the radioactivity (counts per minute) using a liquid scintillation counter. The counts represent the amount of ¹⁴C incorporated into the acid-stable malonyl-CoA.

  • Calculate the specific activity (nmol min⁻¹ mg⁻¹ protein) and express the results as a percentage of the activity in the control without inhibitor.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC₅₀ value.

Protocol 3: Molecular Analysis of ACCase Target-Site Resistance

This protocol outlines the steps to identify point mutations in the ACCase gene that confer resistance to Quizalofop-P.

• Genomic DNA Extraction:

  • Extract high-quality genomic DNA from fresh leaf tissue of individual susceptible and resistant plants using a modified CTAB (cetyltrimethylammonium bromide) method or a commercial plant DNA extraction kit.[3][12]

  • Quantify the DNA concentration and assess its purity using a spectrophotometer (e.g., NanoDrop).

• PCR Amplification:

  • Design primers that flank the conserved regions of the carboxyltransferase (CT) domain of the plastidial ACCase gene, where resistance-conferring mutations are known to occur (e.g., positions 1781, 2004, 2027, 2041, 2078, 2096).[5][13]

  • Perform PCR using a high-fidelity DNA polymerase to amplify the target region. A typical PCR cycle would be: initial denaturation at 95°C for 3 min, followed by 35-40 cycles of denaturation (95°C for 30s), annealing (55-60°C for 30s), and extension (72°C for 1-2 min), with a final extension at 72°C for 5 min.

• Sequencing and Analysis:

  • Purify the PCR products to remove primers and unincorporated nucleotides.

  • Sequence the purified PCR products using Sanger sequencing.

  • Align the resulting DNA sequences from resistant and susceptible individuals using bioinformatics software (e.g., MEGA, Geneious).

  • Compare the sequences to identify any single nucleotide polymorphisms (SNPs) that result in an amino acid substitution in the resistant plants compared to the susceptible consensus sequence.

Experimental Workflow Diagram

Caption: A typical workflow for investigating Quizalofop-P resistance in weeds.

Conclusion

Quizalofop-P remains an effective graminicide due to its specific and potent inhibition of the ACCase enzyme, a critical chokepoint in fatty acid metabolism in susceptible grass species. Understanding its precise mechanism of action, quantifying its efficacy, and elucidating the molecular basis of resistance are paramount for its continued sustainable use and for the development of new herbicidal compounds. The experimental protocols and data presented in this guide provide a robust framework for researchers to further explore the intricate interactions between this herbicide and its biological target. The ongoing evolution of resistance necessitates a continued, multi-disciplinary research effort combining plant physiology, biochemistry, and molecular genetics to manage this critical agricultural tool effectively.

References

• 1. Herbicidal Activity and Molecular Docking Study of Novel ACCase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. oatext.com [oatext.com]
• 4. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 5. researchgate.net [researchgate.net]
• 6. Insights into the methodology of acetyl-CoA carboxylase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intro dose-response | Bioassay [bioassay.dk]
• 8. bioone.org [bioone.org]
• 9. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cambridge.org [cambridge.org]
• 11. scispace.com [scispace.com]
• 12. oatext.com [oatext.com]
• 13. academic.oup.com [academic.oup.com]

Degradation of Quizalofop-P-ethyl: A Technical Guide to its Environmental Fate in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation pathways of Quizalofop-P-ethyl, a selective, post-emergence aryloxyphenoxypropionate (AOPP) herbicide. Understanding its environmental fate is critical for assessing its ecological impact and ensuring its safe and effective use. This document details the transformation processes in soil and aquatic environments, summarizes key quantitative data, outlines experimental protocols for its study, and presents visual diagrams of the degradation pathways.

Degradation Pathway in Soil

Quizalofop-P-ethyl is generally considered non-persistent in soil environments, with its degradation being a multifaceted process driven primarily by microbial activity.[1] Phototransformation and chemical hydrolysis are considered minor routes of transformation in soil.[1]

The degradation initiates with the rapid hydrolysis of the ethyl ester group to form its primary and biologically active metabolite, Quizalofop-P acid.[1][2] This de-esterification is a crucial first step and is common for AOPP herbicides.[2] Subsequently, Quizalofop-P acid undergoes further degradation through hydroxylation of the quinoxaline ring and cleavage of the ether bond, leading to the formation of several smaller molecules.[1] The ultimate fate of the herbicide in soil is mineralization to carbon dioxide.

Several metabolites have been identified in soil degradation studies. The major transformation products include Quizalofop-acid, hydroxy-quizalofop, and dihydroxy-quinoxaline.[1] Other identified metabolites are 2-(4-hydroxyphenoxy)propionic acid (PPA), demethylated-quizalofop-p-acid, and, under sunlight conditions, hydroxy-quizalofop-p-ethyl.[1][2] More complex analytical studies have also identified 6-chloroquinoxalin-2-ol (CHQ), dihydroxychloroquinoxalin (CHHQ), and 2,3-dihydroxyquinoxaline in soil.[3][4]

The rate of degradation is influenced by soil properties such as pH, organic matter content, and water content, which affect microbial populations and the chemical stability of the herbicide.[2][5] For instance, higher pH can accelerate the rate of de-esterification due to the susceptibility of ester compounds to alkaline hydrolysis.[2]

Figure 1. Degradation pathway of Quizalofop-P-ethyl in soil.

Quantitative Data: Soil Degradation

The dissipation half-life (DT50) of Quizalofop-P-ethyl in soil is generally short, though values vary depending on experimental conditions and soil types.

Parameter	Value (days)	Conditions	Reference
Quizalofop-P-ethyl DT50	0.45 - 0.71	Field study, silty clay soil, FOMC kinetics	[6]
0.55 - 0.68	Field study, silty clay soil, SFO kinetics	[6]
0.6 - 1.0	Loamy soils under sunlight	[2]
2.9 - 3.9	Loamy soils in dark conditions	[2]
3.4 - 6.7	Adzuki bean field study	[5][7]
0.04 - 13.1	Potato cultivation system	[4][8]
Quizalofop-P Acid DT50	< 1	Soil incubation study	[3][4]

Degradation Pathway in Water

In aquatic environments, the degradation of Quizalofop-P-ethyl is primarily governed by chemical hydrolysis, which is significantly influenced by pH. The compound is stable under acidic conditions (pH 5) but hydrolyzes more rapidly as the pH increases.[1] Phototransformation is not considered a major degradation pathway in water.[1]

Similar to soil, the initial step involves the hydrolysis of the ester linkage, leading to the formation of Quizalofop-P acid.[1] This primary metabolite is stable to further hydrolysis at pH 5, 7, and 9.[1] Further degradation of the Quizalofop-P moiety in water yields several breakdown products, including (R)-2-(4-hydroxyphenoxy)propionic acid (PPA), 6-chloroquinoxalin-2-ol (CHQ), and dihydroxychloroquinoxalin (CHHQ).[4][9] Studies on commercial formulations have shown that while the parent ester compounds decrease over time, the concentration of the active substance, Quizalofop-P acid, initially increases before it degrades further.[9]

Figure 2. Degradation pathway of Quizalofop-P-ethyl in water.

Quantitative Data: Water Degradation

The persistence of Quizalofop-P-ethyl in water is moderate to high, with degradation rates highly dependent on the specific ester form and environmental conditions.

Parameter	Value (days)	Conditions	Reference
Quizalofop-P-ethyl DT50	10 - 70	Degradation of various commercial products in water	[9]

Key Experimental Protocols

The study of Quizalofop-P-ethyl degradation involves controlled laboratory experiments, robust sample preparation, and sensitive analytical techniques.

Protocol 1: Soil Degradation Laboratory Study

This protocol outlines a typical laboratory experiment to determine the degradation kinetics of Quizalofop-P-ethyl in soil.

• Soil Collection and Preparation: Collect soil from relevant agricultural fields. Sieve the soil (e.g., 2 mm mesh) to remove large debris and homogenize. Characterize soil properties (pH, organic matter, texture).

• Herbicide Application: Weigh portions of the prepared soil into incubation flasks. Apply a solution of Quizalofop-P-ethyl in a suitable solvent to achieve a target concentration. Allow the solvent to evaporate.

• Incubation: Adjust soil moisture to a specific level (e.g., 40-60% of water holding capacity). Incubate the flasks in the dark at a constant temperature (e.g., 20-25°C). For photodegradation studies, expose parallel samples to a light source simulating natural sunlight.[2]

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60 days), remove replicate flasks for analysis.

• Extraction and Analysis: Extract the herbicide and its metabolites from the soil samples using an appropriate method (see Protocol 2) and quantify using a suitable analytical technique (see Protocol 3).

• Data Analysis: Plot the concentration of Quizalofop-P-ethyl versus time. Use kinetic models (e.g., single first-order, SFO) to calculate the degradation rate constant and the DT50 value.[6]

Figure 3. Experimental workflow for a soil degradation study.

Protocol 2: Sample Preparation and Extraction from Soil (QuEChERS)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for extracting pesticide residues from complex matrices like soil.[5]

• Sample Weighing: Weigh a homogenized soil sample (e.g., 10 g) into a 50 mL centrifuge tube.

• Hydration (if necessary): For dry soils, add a specific volume of deionized water and allow it to equilibrate.

• Extraction: Add an extraction solvent, such as acidified acetonitrile (e.g., with 1% acetic acid).[3] Add extraction salts (e.g., magnesium sulfate and sodium chloride).[3]

• Shaking: Cap the tube tightly and shake vigorously for a specified time (e.g., 1-2 minutes) to ensure thorough mixing and extraction of the analytes into the solvent phase.

• Centrifugation: Centrifuge the tube at a set speed (e.g., 4000 rpm) for a set time (e.g., 5 minutes) to separate the soil solids from the acetonitrile supernatant.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the supernatant to a new centrifuge tube containing a dSPE sorbent (e.g., C18) and magnesium sulfate.[3] This step removes interfering matrix components.

• Final Centrifugation: Vortex the dSPE tube and centrifuge again.

• Analysis: The final supernatant is collected, filtered if necessary, and is ready for analysis by LC-MS/MS or a similar technique.

Protocol 3: Analytical Determination by LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for the sensitive and selective quantification of Quizalofop-P-ethyl and its metabolites.[10]

• Chromatographic Separation:

  • LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Column: A reverse-phase column, such as a C18 column, is typically used.[10]

  • Mobile Phase: A gradient of acetonitrile and an aqueous solution (e.g., 5mmol/L ammonium acetate) is commonly employed to separate the parent compound from its metabolites.[10]

  • Injection: A small volume (e.g., 5-10 µL) of the final extract is injected into the system.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is typically used.

  • Detection: A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each analyte to ensure high selectivity and accurate quantification. For example, a transition for Quizalofop-P-ethyl could be m/z 373 → 299.

• Quantification:

  • A calibration curve is generated using matrix-matched standards of known concentrations.

  • The concentration of the analytes in the samples is determined by comparing their peak areas to the calibration curve.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. researchgate.net [researchgate.net]
• 3. Degradation studies of quizalofop-p and related compounds in soils using liquid chromatography coupled to low and high resolution mass analyzers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 6. Dissipation and transport of quizalofop-p-ethyl herbicide in sunflower cultivation under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 8. researchgate.net [researchgate.net]
• 9. Behavior of quizalofop-p and its commercial products in water by liquid chromatography coupled to high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]

Quizalofop-P toxicological profile on non-target organisms

An In-depth Technical Guide to the Toxicological Profile of Quizalofop-P on Non-Target Organisms

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide from the aryloxyphenoxypropionate chemical family.[1][2][3] It is the R-isomer of the racemic mixture quizalofop-ethyl and is the more biologically active enantiomer.[4][5][6] This herbicide is utilized for the control of annual and perennial grass weeds in a wide variety of broadleaf crops, including soybeans, cotton, peanuts, sugar beets, and vegetables.[1][2] Its mode of action is systemic, being absorbed by the foliage and translocated throughout the plant to the meristematic tissues.[1][5][7] Given its widespread application in agriculture, understanding its toxicological impact on non-target organisms is of paramount importance for environmental risk assessment. This guide provides a comprehensive overview of the toxicological profile of Quizalofop-P on various non-target species, details the experimental protocols used for assessment, and visualizes key pathways and workflows.

Mode of Action

The herbicidal activity of Quizalofop-P-ethyl stems from its ability to inhibit the enzyme acetyl-CoA carboxylase (ACCase).[4][6][7] In susceptible grass species, Quizalofop-P-ethyl is rapidly hydrolyzed to its active acid form, Quizalofop-P.[7][8] This active metabolite then inhibits ACCase, a critical enzyme in the biosynthesis of fatty acids.[2][7][8] The disruption of fatty acid synthesis leads to a failure in producing new cell membranes, ultimately arresting growth at the meristems and leading to the death of the weed.[7][8] While this mechanism is highly effective against targeted grass species, its potential to affect ACCase or other pathways in non-target organisms is a key area of toxicological investigation.[8]

Mode of action of Quizalofop-P-ethyl in a target plant.

Toxicological Profile on Non-Target Organisms

The toxicological effects of Quizalofop-P-ethyl and its parent compound, quizalofop-ethyl, have been evaluated across a range of non-target organisms. Regulatory bodies have established that the toxicological data for quizalofop-ethyl can be used to characterize the hazard for quizalofop-P-ethyl, as they are considered toxicologically equivalent.[4][9]

Mammalian Toxicity

Quizalofop-P-ethyl exhibits low to slight acute toxicity in mammals via oral, dermal, and inhalation routes of exposure.[1][4] The primary target organ identified in repeated-dose studies with rats and dogs is the liver, with observed effects including increased liver weight and liver lesions.[1][4][9] There is no evidence to suggest that Quizalofop-P-ethyl is carcinogenic or mutagenic.[1][4] Developmental and reproductive toxicity studies in rats indicated some effects, such as increased liver weights in offspring, but only at doses that also caused maternal toxicity.[1]

Table 1: Mammalian Toxicity of Quizalofop-P-ethyl

Species	Test Type	Endpoint	Value (mg/kg bw)	Toxicity Class	Reference
Rat (male)	Acute Oral LD50	LD50	1670	III (Slightly Toxic)	[10]
Rat (female)	Acute Oral LD50	LD50	1480	III (Slightly Toxic)	[10]
Rabbit	Acute Dermal LD50	LD50	>5000	IV (Practically Non-toxic)	[10]
Rat	Acute Inhalation LC50	LC50	>5.8 mg/L	III (Slightly Toxic)	[1]
Rat	2-Year Chronic Feeding	NOAEL	5 mg/kg/day	-	[1]
Dog	1-Year Chronic Feeding	NOAEL	>10 mg/kg/day	-	[1]
Rat	2-Generation Reproduction	NOAEL	1.25 mg/kg/day (fetotoxic)	-	[10]

Avian Toxicity

Based on available data, Quizalofop-P-ethyl is considered practically non-toxic to birds on both an acute and dietary basis.[1][10]

Table 2: Avian Toxicity of Quizalofop-P-ethyl

Species	Test Type	Endpoint	Value	Toxicity Class	Reference
Mallard Duck	Acute Oral LD50	LD50	>2000 mg/kg	Practically Non-toxic	[1][10]
Bobwhite Quail	8-Day Dietary LC50	LC50	>5000 ppm	Practically Non-toxic	[1]
Mallard Duck	8-Day Dietary LC50	LC50	>5000 ppm	Practically Non-toxic	[1][10]

Aquatic Toxicity

Quizalofop-P-ethyl is classified as highly to very highly toxic to freshwater fish and very highly toxic to aquatic invertebrates.[1][10] Its principal metabolite, quizalofop-acid, is also a key contributor to its aquatic toxicity.[4] Due to its toxicity to aquatic organisms, appropriate mitigation measures, such as spray buffer zones, are required to prevent contamination of water bodies.[4]

Table 3: Aquatic Organism Toxicity of Quizalofop-P-ethyl

Species	Test Type	Endpoint	Value	Toxicity Class	Reference
Rainbow Trout	96-hour LC50	LC50	0.87 mg/L (870 ppb)	Highly Toxic	[10]
Bluegill Sunfish	96-hour LC50	LC50	0.46 mg/L (460 ppb)	Highly Toxic	[10]
Sheepshead Minnow	96-hour LC50	LC50	1.4 mg/L	Moderately Toxic	[10]
Mysid Shrimp	96-hour LC50	LC50	0.15 mg/L	Very Highly Toxic	[10]
Eastern Oyster (embryo)	48-hour EC50	EC50	0.079 mg/L	Very Highly Toxic	[10]
Zebrafish (embryo)	96-hour LC50	LC50	0.248 mg/L	Highly Toxic	[11]

Terrestrial Invertebrate Toxicity

Quizalofop-P-ethyl is practically non-toxic to honeybees.[1] Studies on earthworms have shown no toxic effects up to the highest tested concentrations in standard laboratory tests.[12]

Table 4: Terrestrial Invertebrate Toxicity of Quizalofop-P-ethyl

Species	Test Type	Endpoint	Value	Toxicity Class	Reference
Honeybee (Apis mellifera)	48-hour Contact LD50	LD50	>100 µ g/bee	Practically Non-toxic	[1]
Earthworm (Eisenia fetida)	14-day LC50	LC50	>1000 mg/kg soil	Practically Non-toxic	[12]
Earthworm (Eisenia fetida)	14-day NOEC	NOEC	1000 mg/kg soil	-	[12]

Experimental Protocols

The toxicological data presented are derived from standardized tests, often following guidelines from organizations like the Organisation for Economic Co-operation and Development (OECD).

Avian Dietary Toxicity Test (OECD 205)

This test is designed to determine the subacute oral toxicity of a substance when administered in the diet to young birds.[13][14]

• Test Organisms: Typically young (e.g., 10-14 days old) Bobwhite quail or Mallard ducks.[13]

• Procedure:

  • Birds are acclimated and then assigned to control and treatment groups (at least 10 birds per group).[13]

  • Treatment groups receive a diet containing the test substance at various concentrations for five consecutive days.[13]

  • This is followed by a minimum three-day observation period with a normal, untreated diet.[13]

  • Observations of mortality, signs of toxicity, body weight, and food consumption are recorded daily.[13]

• Endpoint: The median lethal concentration (LC50) is calculated, representing the concentration of the test substance in the diet that is expected to cause mortality in 50% of the test birds over the 8-day period.[13]

Earthworm Acute Toxicity Test (OECD 207)

This protocol assesses the acute toxicity of substances to earthworms in an artificial soil substrate.[12]

• Test Organism: Adult earthworms of the species Eisenia fetida.[12]

• Procedure:

  • An artificial soil mix (e.g., sand, kaolin clay, sphagnum peat) is prepared.

  • The test substance is thoroughly mixed into the soil at a range of concentrations. A control group with untreated soil is also prepared.[12]

  • Ten adult earthworms with a well-developed clitellum are introduced into each test vessel containing the prepared soil.

  • The vessels are maintained in a controlled environment (e.g., 20°C, continuous light) for 14 days.

  • Mortality and behavioral changes (e.g., burrowing activity) are assessed at 7 and 14 days.[12]

• Endpoint: The LC50, the concentration causing 50% mortality at 14 days, is determined. The No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) are also reported.[12]

A generalized workflow for a non-target organism toxicity study.

Analytical Methods for Residue Determination

Determining the concentration of Quizalofop-P-ethyl and its metabolites in environmental matrices like soil and water is crucial for exposure assessment. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a common and sensitive method.[15][16][17]

• Sample Preparation (QuEChERS Method):

  • A sample (e.g., soil, water, plant tissue) is homogenized.

  • An extraction solvent, typically acetonitrile, is added, and the sample is shaken vigorously.[16]

  • Salts (e.g., magnesium sulfate, sodium chloride) are added to induce phase separation and remove water.

  • The sample is centrifuged, and an aliquot of the upper organic layer is taken.

  • A clean-up step using dispersive solid-phase extraction (d-SPE) with sorbents like C18 is performed to remove interfering matrix components.[18]

• Analysis (HPLC-MS/MS):

  • The final, cleaned extract is injected into the HPLC system.

  • The components are separated on a chromatographic column.

  • The separated analytes enter the mass spectrometer, where they are ionized and fragmented.

  • Specific mass transitions for Quizalofop-P-ethyl and its metabolites are monitored for detection and quantification.[16]

Environmental Fate and Transformation

Quizalofop-P-ethyl is moderately persistent in soil, with a reported half-life of around 60 days, though this can be faster in microbially active soils.[1] It has low mobility in soil and is not expected to leach significantly into groundwater.[1][10] In aquatic environments, it is not persistent, and hydrolysis is a significant route of transformation, especially at higher pH levels.[4] The primary transformation product in both soil and water is the more mobile Quizalofop-P acid.[4][19]

Simplified environmental fate pathway of Quizalofop-P-ethyl.

Conclusion

The toxicological profile of Quizalofop-P-ethyl indicates a selective mechanism of action that poses a low acute risk to mammals, birds, and terrestrial invertebrates like honeybees and earthworms under typical exposure scenarios.[1][4] However, its high toxicity to fish and aquatic invertebrates necessitates careful management practices to prevent runoff into aquatic ecosystems.[1][10] The primary target organ in mammals is the liver, though the herbicide does not exhibit mutagenic or carcinogenic properties.[1][4] Understanding these toxicological endpoints and the environmental fate of Quizalofop-P-ethyl is essential for conducting thorough environmental risk assessments and ensuring its safe and sustainable use in modern agriculture.

References

• 1. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 2. bepls.com [bepls.com]
• 3. beyondpesticides.org [beyondpesticides.org]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. Quizalofop-ethyl (Ref: DPX Y6202) [sitem.herts.ac.uk]
• 6. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 7. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 8. file.sdiarticle3.com [file.sdiarticle3.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. epa.gov [epa.gov]
• 17. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 18. researchgate.net [researchgate.net]
• 19. Quizalofop (Ref: CGA 287422) [sitem.herts.ac.uk]

The Environmental Fate and Dissipation Kinetics of Quizalofop-P: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and dissipation kinetics of Quizalofop-P, a selective post-emergence herbicide. The document synthesizes key research findings on its behavior in soil, water, and plants, offering detailed experimental protocols and quantitative data to support environmental risk assessments and further research.

Executive Summary

Quizalofop-P-ethyl, the ethyl ester of Quizalofop-P, is the active form commonly used in herbicide formulations. Following application, it undergoes transformation in the environment, primarily through microbial degradation in soil and hydrolysis. Its dissipation is influenced by various factors including soil type, temperature, and microbial activity. This guide details the degradation pathways, dissipation rates, and analytical methodologies for the detection of Quizalofop-P and its metabolites.

Physicochemical Properties

Quizalofop-P-ethyl is characterized by its potential for bioaccumulation, as indicated by its log Kow of 4.61. However, studies have shown that it is not expected to significantly bioaccumulate in fish, with a whole-body bioconcentration factor (BCF) between 290 and 380.[1] It is sparingly soluble in water and is not likely to volatilize from moist soil or water surfaces under field conditions.[1]

Environmental Fate in Soil

The dissipation of Quizalofop-P-ethyl in soil is a critical aspect of its environmental risk profile. It is generally considered to be non-persistent in soil under both aerobic and anaerobic conditions.[1]

Degradation and Dissipation Kinetics

The degradation of Quizalofop-P-ethyl in soil follows first-order kinetics.[2][3] The primary degradation pathway involves the rapid hydrolysis of the ethyl ester to its active acid form, Quizalofop-P-acid.[1][4] Further degradation proceeds through the cleavage of the quinoxaline-phenyl ether bond.[1]

The half-life of Quizalofop-P-ethyl in soil varies depending on environmental conditions. Field studies have reported half-lives ranging from 0.55 to 6.7 days.[2][3][5] In some cases, a biphasic dissipation pattern has been observed, with a rapid initial decline followed by a slower degradation phase.[6] Factors such as soil type, organic matter content, and microbial activity significantly influence the degradation rate.[4][6][7] For instance, degradation is slower in soils with low organic carbon content, such as those found on railway tracks, compared to agricultural soils.[4][8]

Table 1: Soil Dissipation Half-Life of Quizalofop-P-ethyl

Soil Type/Condition	Half-Life (DT₅₀) in days	Kinetic Model	Reference
Adzuki bean field soil (Heilongjiang)	6.7	First-order	[2]
Adzuki bean field soil (Hunan)	5.4	First-order	[2]
General soil	60	Not specified	[7][9]
Silty clay soil (1% slope)	0.68	Single First-Order (SFO)	[3][5]
Silty clay soil (5% slope)	0.55	Single First-Order (SFO)	[3][5]
Silty clay soil (1% slope)	0.71	First-Order Multi-Compartment (FOMC)	[3][5]
Silty clay soil (5% slope)	0.45	First-Order Multi-Compartment (FOMC)	[3][5]
Loamy soil (sunlight)	0.6	First-Order Multi-Compartment	[10]
Loamy soil (dark)	2.9	First-Order Multi-Compartment	[10]
Rape field soil	0.3 - 9.7	Not specified	[11]

Major Soil Metabolites

The primary metabolite of Quizalofop-P-ethyl in soil is Quizalofop-P-acid.[1][8] Other significant transformation products include hydroxy-quizalofop, dihydroxy-quinoxaline, and 2-(4-hydroxyphenoxy)propionic acid.[1]

Adsorption and Mobility

Quizalofop-P-ethyl exhibits low to moderate mobility in soil, with a tendency to be moderately to strongly sorbed to soil particles.[1][7] This low mobility suggests a minimal risk of leaching into groundwater.[3][7] The major transformation products, Quizalofop-P-acid, hydroxy-quizalofop, and dihydroxy-quinoxaline, have similar mobility profiles to the parent compound.[1]

Experimental Protocol: Soil Dissipation Study

A typical field dissipation study for Quizalofop-P-ethyl involves the following steps:

• Plot Establishment: Experimental plots are established in a suitable agricultural setting. Soil characteristics (e.g., texture, organic matter content, pH) are determined prior to application.

• Herbicide Application: Quizalofop-P-ethyl is applied to the soil surface at a known concentration.

• Soil Sampling: Soil samples are collected at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days after application) from various depths (e.g., 0-10 cm, 10-20 cm).

• Sample Preparation and Extraction: Soil samples are air-dried, sieved, and homogenized. A subsample is then extracted using an appropriate solvent system, often employing the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[2] The extraction typically involves using acidified acetonitrile and salts like magnesium sulfate and sodium chloride.[5]

• Clean-up: The extract may undergo a clean-up step using dispersive solid-phase extraction (d-SPE) with a sorbent like C18 to remove interfering matrix components.[5]

• Residue Analysis: The concentration of Quizalofop-P-ethyl and its metabolites is determined using analytical techniques such as High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) or Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[2][12][13]

• Data Analysis: The dissipation kinetics are determined by plotting the concentration of the herbicide over time and fitting the data to a kinetic model, most commonly the first-order model (Ct = C0e-kt), to calculate the half-life (DT₅₀).[2]

Environmental Fate in Water

The behavior of Quizalofop-P-ethyl in aquatic environments is another key consideration for its environmental impact.

Hydrolysis and Photolysis

Quizalofop-P-ethyl is relatively stable to hydrolysis at neutral and acidic pH but is unstable under alkaline conditions.[14][15] Phototransformation is not considered a major degradation pathway in water.[1][14]

Aquatic Dissipation and Metabolites

In water, commercial formulations containing Quizalofop-P-ethyl and related compounds degrade to Quizalofop-P. The half-life (DT₅₀) of these active substances in water can range from 10 to 70 days, indicating medium to high persistence in this matrix.[16] The main metabolites identified in water are dihydroxychloroquinoxalin (CHHQ), 6-chloroquinoxalin-2-ol (CHQ), and (R)-2-(4-hydroxyphenoxy)propionic acid (PPA).[16]

Table 2: Aquatic Dissipation Half-Life of Quizalofop-P-ethyl and Related Compounds

Compound	Half-Life (DT₅₀) in days	Matrix	Reference
Quizalofop-P-ethyl	10 - 70	Distilled Water	[16]
Quizalofop-P-tefuryl	10 - 70	Distilled Water	[16]
Propaquizafop	10 - 70	Distilled Water	[16]

Experimental Protocol: Water Degradation Study

A laboratory study to assess the degradation of Quizalofop-P-ethyl in water typically follows this protocol:

• Water Samples: Distilled water or standardized aqueous solutions of varying pH are used.

• Fortification: The water samples are fortified with a known concentration of Quizalofop-P-ethyl.

• Incubation: The samples are incubated under controlled conditions (temperature and light). For photolysis studies, samples are exposed to a light source simulating natural sunlight.

• Sampling: Aliquots are taken at specified time intervals.

• Extraction: The water samples are extracted, often using liquid-liquid extraction or solid-phase extraction (SPE).

• Analysis: The concentrations of the parent compound and its degradation products are quantified using UHPLC-Orbitrap-MS or a similar high-resolution mass spectrometry technique.[16]

• Kinetic Analysis: Degradation kinetics and half-lives are calculated from the concentration-time data.

Fate in Plants

Quizalofop-P-ethyl is absorbed by the leaves and translocated throughout the plant.[7]

Metabolism

Inside the plant, Quizalofop-P-ethyl is rapidly metabolized. The dissipation half-life in plants such as adzuki beans has been reported to be between 3.4 and 4.6 days.[2] In sunflower stems and leaves, residues were detectable for up to 18 days after application.[3] Temperature can significantly affect the metabolism of Quizalofop in plants, with cooler temperatures leading to delayed metabolism. Studies using radiolabeled [¹⁴C]quizalofop-ethyl in soybean and cotton have been conducted to elucidate the metabolic pathways.[17] The inhibitory action of Quizalofop in susceptible plants appears to be due to the parent ester, which can inhibit electron transport and ATP synthesis in chloroplasts.[18]

Table 3: Dissipation Half-Life of Quizalofop-P-ethyl in Plants

| Plant | Half-Life (DT₅₀) in days | Reference | |---|---|---|---| | Adzuki bean | 3.4 - 4.6 |[2] | | Rape straw | 5.0 - 6.1 |[11] |

Experimental Protocol: Plant Metabolism Study

A typical plant metabolism study involves:

• Plant Cultivation: The target plant species are grown under controlled greenhouse or field conditions.

• Herbicide Application: A defined dose of Quizalofop-P-ethyl, often radiolabeled, is applied to the leaves of the plants.

• Sample Collection: Plant tissues (leaves, stems, roots, and fruits/seeds) are collected at various time points after application.

• Extraction: The plant material is homogenized and extracted with a suitable solvent.

• Analysis: The extracts are analyzed to identify and quantify the parent compound and its metabolites using techniques like HPLC and LC-MS/MS.[19]

• Metabolic Pathway Elucidation: The identified metabolites are used to construct the metabolic pathway of the herbicide in the plant.

Analytical Methodologies

Accurate determination of Quizalofop-P-ethyl and its metabolites is crucial for environmental monitoring and residue analysis.

Sample Preparation

The QuEChERS method is a widely used and effective technique for extracting Quizalofop-P-ethyl and its metabolites from various matrices like soil and plants.[2] Other methods include solid-phase extraction (SPE) and matrix solid-phase dispersion extraction.[20]

Table 4: Performance of Analytical Methods for Quizalofop-P-ethyl and its Metabolites

Analyte	Matrix	Recovery (%)	RSD (%)	LOQ (mg/kg)	Analytical Method	Reference
Quizalofop-P-ethyl	Adzuki bean seeds, plants, soil	88.7 - 116.2	0.82 - 4.39	0.01 - 0.03	HPLC-DAD	[2]
Quizalofop-P-acid	Adzuki bean seeds, plants, soil	88.7 - 116.2	0.82 - 4.39	0.01 - 0.03	HPLC-DAD	[2]
Quizalofop-P-ethyl	Soil	-	-	0.005	LC-MS/MS	[12][13]
Quizalofop-P-acid	Soil	-	-	0.005	LC-MS/MS	[12][13]
3-OH-Quizalofop-acid	Soil	-	-	0.001	LC-MS/MS	[12][13]
Quizalofop-P-ethyl	Tobacco leaves	89.0 - 91.6	2.9 - 3.9	0.01	HPLC-MS/MS	[20]

Analytical Instrumentation

High-Performance Liquid Chromatography (HPLC) coupled with Diode-Array Detection (DAD) or tandem Mass Spectrometry (MS/MS) are the most common analytical techniques for the quantification of Quizalofop-P-ethyl and its metabolites.[2][19][20] Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with high-resolution mass spectrometry (e.g., Orbitrap-MS) provides high sensitivity and selectivity for complex matrices.[5][16]

Visualizations

Degradation Pathway in Soil

Caption: Degradation pathway of Quizalofop-P-ethyl in soil.

Degradation Pathway in Water

Caption: Degradation pathway of Quizalofop-P-ethyl in water.

Experimental Workflow for Residue Analysis

Caption: General experimental workflow for Quizalofop-P residue analysis.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 3. Dissipation and transport of quizalofop-p-ethyl herbicide in sunflower cultivation under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 8. researchgate.net [researchgate.net]
• 9. Quizalofop - Wikipedia [en.wikipedia.org]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. researchgate.net [researchgate.net]
• 16. Behavior of quizalofop-p and its commercial products in water by liquid chromatography coupled to high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Inhibition of Chloroplast-Mediated Reactions by Quizalofop Herbicide | Weed Science | Cambridge Core [cambridge.org]
• 19. downloads.regulations.gov [downloads.regulations.gov]
• 20. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]

An In-depth Technical Guide on the Groundwater Contamination Potential of Quizalofop-P

This technical guide provides a comprehensive analysis of the potential for the herbicide Quizalofop-P and its related compounds to contaminate groundwater. The assessment is based on its physicochemical properties, environmental fate, and mobility in soil and water systems. This document is intended for researchers, environmental scientists, and regulatory professionals.

Physicochemical Properties of Quizalofop-P-ethyl

The potential for a pesticide to leach into groundwater is significantly influenced by its inherent physicochemical properties. Key parameters for Quizalofop-P-ethyl, the active R-isomer of quizalofop-ethyl, are summarized below.[1]

Property	Value	Implication for Groundwater Contamination
Chemical Name	Ethyl (R)-2-[4-(6-Chloroquinoxalin-2-yloxy)phenoxy]propionate	-
CAS Number	100646-51-3	-
Molecular Weight	372.8 g/mol	-
Water Solubility	0.4 mg/L at 20°C[2]	Low solubility suggests a lower potential for dissolving in soil water and moving downwards.
Vapor Pressure	1.1 x 10⁻⁷ mPa at 20°C[2]	Low vapor pressure indicates that volatilization is not a significant dissipation pathway.
Adsorption Coefficient (Koc)	510 L/kg[2]	A moderate to high Koc value indicates that the compound tends to bind strongly to soil organic matter, reducing its mobility.[2][3]
Soil Half-life (DT50)	Moderately persistent, with a reported half-life of 60 days.[2] Can be shorter (0.55 to 3.9 days) under specific conditions.[4][5]	The rate of degradation is a critical factor; a shorter half-life reduces the time available for leaching.

Environmental Fate and Behavior

The environmental fate of Quizalofop-P-ethyl is characterized by its transformation in soil and its subsequent mobility.

2.1. Degradation in Soil

Quizalofop-P-ethyl is readily degraded in the soil environment primarily through microbial action.[2] The primary degradation pathway involves the rapid hydrolysis of the ethyl ester to its corresponding acid metabolite, Quizalofop-acid.[1][6] This acid is the main active herbicidal form and is further degraded into other transformation products.

The major transformation products identified in soil include:

• Quizalofop-acid : The primary and most significant metabolite.[1]

• Hydroxy-quizalofop : A hydroxylated form of the acid.[1]

• Dihydroxy-quinoxaline : A further breakdown product.[1]

• 2-(4-hydroxyphenoxy)propionic acid (PPA) [1]

Caption: Soil degradation pathway of Quizalofop-P-ethyl.

2.2. Mobility and Leaching in Soil

Quizalofop-P-ethyl itself exhibits very low mobility in soil, as indicated by its high Koc value.[2] It is moderately to strongly sorbed to soil particles, which significantly limits its potential to leach into deeper soil layers and groundwater.[2]

However, its primary metabolite, Quizalofop-acid, is more mobile than the parent compound.[7] While the parent ester is unlikely to pose a significant leaching risk, the potential for groundwater contamination is more closely linked to the fate and transport of Quizalofop-acid.[6][8] Studies have indicated that the potential for Quizalofop-P-ethyl to contaminate groundwater is low, as no herbicide residues were detected below a 10-cm soil layer in one study.[4]

2.3. Degradation in Water

In aquatic environments, Quizalofop-P-ethyl is relatively stable to hydrolysis and photolysis.[7] However, once it degrades to Quizalofop-acid, further breakdown occurs. Degradation studies in water have shown that the half-life (DT50) of related active substances can range from 10 to 70 days, indicating medium to high persistence in water.[9] The main metabolites detected in water are dihydroxychloroquinoxalin (CHHQ), 6-chloroquinoxalin-2-ol (CHQ), and (R)-2-(4-hydroxyphenoxy)propionic acid (PPA).[9]

Experimental Protocols for Assessment

The evaluation of a pesticide's potential to contaminate groundwater involves a series of standardized laboratory and field experiments.

Caption: General workflow for assessing groundwater contamination potential.

3.1. Soil Column Leaching Protocol

This laboratory method simulates the movement of a pesticide through a soil profile.

• Objective: To determine the mobility and leaching potential of Quizalofop-P-ethyl and its metabolites in different soil types.

• Apparatus: Glass or stainless steel columns, packed with representative soil, a system for applying simulated rainfall, and a collection system for leachate.

• Methodology:

  • Soil columns are uniformly packed to a specific bulk density.

  • The soil surface is treated with a known concentration of Quizalofop-P-ethyl.

  • A simulated rainfall event is initiated at a controlled flow rate.

  • Leachate is collected at regular intervals.

  • After the experiment, the soil column is sectioned by depth.

  • Both leachate samples and soil sections are analyzed for the parent compound and its primary metabolites using a validated analytical method.[10]

3.2. Analytical Methodology: LC-MS/MS

A common and sensitive method for the quantitative determination of Quizalofop-P-ethyl and its transformation products in soil and water is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[11]

• Sample Preparation (Soil):

  • Soil samples are extracted with an appropriate solvent mixture, such as acetonitrile and phosphoric acid in water.[10]

  • The extract is shaken and then centrifuged.

  • An aliquot of the supernatant is diluted for analysis of the parent compound and Quizalofop-p. A separate aliquot is diluted for the analysis of more polar metabolites like 3-OH-quizalofop-acid.[10]

• Sample Preparation (Water):

  • Water samples are typically diluted with an organic solvent like acetonitrile.[11]

  • The diluted sample is vortexed and can be directly analyzed.[11]

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.[11]

• Quantification: The concentration of the analytes is determined by comparing the peak areas from the sample to those of a calibration curve prepared with certified reference standards.[12]

Conclusion

Based on its physicochemical properties and environmental fate data, Quizalofop-P-ethyl has a low intrinsic potential to contaminate groundwater. Its low water solubility and moderate-to-strong adsorption to soil particles significantly restrict its mobility.[2] Furthermore, it undergoes relatively rapid degradation in the soil to its primary metabolite, Quizalofop-acid.[1][6]

The potential risk to groundwater is primarily associated with the Quizalofop-acid metabolite, which is more mobile. However, this metabolite is also subject to further degradation in the soil.[1] Therefore, under normal agricultural use and in soils with at least moderate organic matter content, the risk of Quizalofop-P-ethyl and its major metabolites leaching to groundwater is considered to be low.[8][13] Continuous monitoring and assessment, particularly in vulnerable areas with sandy soils and low organic matter, are advisable to ensure the protection of groundwater resources.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 3. OSU Extension Pesticide Properties Database [npic.orst.edu]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. researchgate.net [researchgate.net]
• 9. Behavior of quizalofop-p and its commercial products in water by liquid chromatography coupled to high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. epa.gov [epa.gov]
• 12. cipac.org [cipac.org]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to Quizalofop-P: Molecular Characteristics, Synthesis, and Mode of Action

This technical guide provides a comprehensive overview of Quizalofop-P, a selective post-emergence herbicide. The content herein is curated for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, experimental protocols for its analysis, and a visualization of its biochemical pathway.

Core Molecular Data

Quizalofop-P is the R-enantiomer of the herbicide quizalofop and is known for its efficacy in controlling annual and perennial grass weeds in a variety of broadleaf crops.[1] Its chemical and physical properties are summarized below.

Parameter	Value	Reference
Molecular Formula	C17H13ClN2O4	[1][2]
IUPAC Name	(2R)-2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoic acid	[1][2]
CAS Registry Number	94051-08-8	[1][2]
Molecular Weight	344.7 g/mol	[1]
Appearance	White crystalline solid	[2]

Experimental Protocols

Synthesis of Quizalofop-P-ethyl:

A common synthetic route to produce the ethyl ester of Quizalofop-P involves the reaction of (R)-2-(4-hydroxyphenoxy)propanoic acid with 2,6-dichloroquinoxaline. The resulting intermediate is then esterified with ethanol to yield Quizalofop-P-ethyl. Purification is typically achieved through recrystallization or column chromatography.

Analytical Method for Residue Analysis in Soil:

• Extraction: A representative soil sample (e.g., 50 g) is extracted with a mixture of acetone and water (e.g., 1:1 v/v) using ultrasonication for 20 minutes.

• Liquid-Liquid Partitioning: The extract is filtered, and the acetone is removed under reduced pressure. The aqueous residue is then partitioned with dichloromethane at a pH of 2.

• Clean-up: The organic phase is dried over anhydrous sodium sulfate and concentrated. The residue is redissolved in a suitable solvent for clean-up using solid-phase extraction (SPE) with a C18 cartridge.

• Determination: The final extract is analyzed by high-performance liquid chromatography (HPLC) with a UV detector or by gas chromatography-mass spectrometry (GC-MS) for quantification.

Mode of Action and Signaling Pathway

Quizalofop-P functions by inhibiting the enzyme acetyl-CoA carboxylase (ACCase) in grasses.[1] This enzyme is critical for the biosynthesis of fatty acids, which are essential components of cell membranes and for energy storage. The inhibition of ACCase leads to a disruption of cell membrane formation and ultimately cell death in susceptible grass species. Broadleaf plants are generally tolerant as their ACCase enzyme has a different structure that is not recognized by the herbicide.

Caption: Mode of action of Quizalofop-P in inhibiting fatty acid synthesis.

References

• 1. Quizalofop-P | C17H13ClN2O4 | CID 5484172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Herbicidal Spectrum and Efficacy of Quizalofop-P

Introduction

Quizalofop-P-ethyl is a selective, post-emergence systemic herbicide belonging to the aryloxyphenoxypropionate (AOPP) or "fop" chemical class.[1][2] It is the R-isomer, or the active enantiomer, of quizalofop-ethyl.[3][4] This herbicide is specifically designed for the control of annual and perennial grass weeds within a wide range of broadleaf crops, such as soybeans, cotton, peanuts, sugar beets, and various vegetables.[1][5][6] Its high selectivity ensures that while it effectively eliminates competitive grassy weeds, it remains safe for dicotyledonous crops.[3][7] The active ingredient is absorbed through the foliage and translocated throughout the plant to its growing points, providing systemic control.[7][8]

Mechanism of Action

Quizalofop-P-ethyl's herbicidal activity stems from its ability to inhibit the enzyme Acetyl-CoA Carboxylase (ACCase).[1][7][9] This enzyme is a critical component in the biosynthesis of fatty acids, which are essential for the formation of cell membranes and energy storage in plants.[7]

• Absorption and Translocation : Following foliar application, the herbicide is rapidly absorbed by the leaves of the grass weed.[7][9] It is then translocated systemically through the phloem to the meristematic regions (growing points) in the shoots, roots, and rhizomes.[9][10]

• Hydrolysis : Inside the plant, Quizalofop-P-ethyl is hydrolyzed to its biologically active acid form, Quizalofop-P.[3]

• ACCase Inhibition : Quizalofop-P specifically binds to and inhibits the ACCase enzyme in susceptible grass species.[3][4]

• Lipid Synthesis Disruption : This inhibition blocks the first committed step in fatty acid synthesis, preventing the production of lipids necessary for building new cell membranes.[10]

• Weed Death : The cessation of cell growth leads to visible symptoms within days, including chlorosis (yellowing) and necrosis (tissue death), particularly in new growth.[7][11] Complete weed death typically occurs within one to three weeks.[7]

Broadleaf crops are naturally tolerant because their version of the ACCase enzyme is structurally different and not affected by this class of herbicides.[1][3]

Caption: Signaling pathway of Quizalofop-P-ethyl from application to weed death.

Herbicidal Spectrum

Quizalofop-P-ethyl is highly effective against a broad spectrum of annual and perennial grass weeds. It is crucial to note that it does not control broadleaf weeds or sedges.[6][12]

Susceptible Weeds Include:

• Barnyardgrass (Echinochloa crus-galli)[1][9]

• Foxtail species (Setaria spp.)[1][9]

• Wild Oats (Avena fatua)[9][13]

• Brome Grasses (Bromus spp.)[9][14]

• Couch Grass / Quackgrass (Elymus repens)[9]

• Ryegrass (Lolium spp.)[1]

• Crabgrass (Digitaria spp.)[1]

• Johnsongrass (Sorghum halepense)[15]

• Volunteer Corn and other volunteer cereals[4][14]

• Crowsfoot Grass (Eleusine indica)[13]

Efficacy Data

The efficacy of Quizalofop-P-ethyl is influenced by the application rate, weed species, growth stage of the weed, and environmental conditions.[6] Application is most effective when weeds are young and actively growing, typically at the 3-5 leaf stage.[13][16]

Table 1: Efficacy of Quizalofop-P-ethyl (8.8% EC) on Grass Weeds in Groundnut Fields Data synthesized from a study conducted in three provinces in Iran.[17]

Application Rate (ml/ha)	Weed Species	Province	Efficacy (% Number Reduction)	Efficacy (% Dry Weight Reduction)
500	E. crus-galli & S. glauca	Guilan	72	70
550	E. crus-galli & S. glauca	Guilan	79	87
600	E. crus-galli & S. glauca	Guilan	90	96
650	E. crus-galli & S. glauca	Guilan	85	92
500	E. crus-galli	Ardabil	57	60
550	E. crus-galli	Ardabil	74	71
600	E. crus-galli	Ardabil	90	90
650	E. crus-galli	Ardabil	92	92
500	E. colonum	Golestan	19	23
550	E. colonum	Golestan	24	53
600	E. colonum	Golestan	57	78
650	E. colonum	Golestan	58	78

The study concluded that a dosage of 600 ml/ha is recommendable for efficient control of narrow-leaf weeds in groundnut fields.[17]

Table 2: Summary of Quizalofop-P-ethyl Efficacy in Various Crops

Crop	Target Weed	Application Rate	Efficacy / Outcome	Source
Soybean	Echinochloa crus-galli	0.1 lb/acre (approx. 112 g/ha)	78-92% control	[18]
Soybean	Grasses & Broadleaf Weeds	50 g a.i./ha (+ Chlorimuron ethyl)	92.9% weed control efficiency; reduced weed population and dry matter	[19]
Rape Field	Wild Oats (Avena fatua)	10.8% EC formulation	66.24% - 95.75% control at 3-4 leaf stage	[12]
Cotton	Echinochloa spp. & Cynodon dactylon	1.0 L/ha (of 5% EC)	70.17% control of grassy weeds	[19]

Experimental Protocols

Detailed methodologies are critical for replicating and validating herbicidal efficacy studies. Below are synthesized protocols based on cited research.

Protocol 1: Field Efficacy Trial

This protocol outlines a standard procedure for evaluating the bio-efficacy of Quizalofop-P-ethyl in a field setting.

• 1. Experimental Design :

  • The experiment is typically laid out in a Randomized Complete Block Design (RCBD) with three to four replications per treatment.[17]

• 2. Treatments :

  • Include multiple application rates of Quizalofop-P-ethyl (e.g., 500, 550, 600, 650 ml/ha of an 8.8% EC formulation).[17]

  • Include a weedy check (no herbicide) and a weed-free check (manual weeding) for comparison.[17][19]

  • Often, other commercial grass herbicides (e.g., haloxyfop, clethodim) are included as positive controls.[17]

• 3. Application :

  • Herbicides are applied post-emergence as a foliar spray.[12][17]

  • Target weeds should be at an early, active growth stage, typically 2- to 5-leaf stage.[16][17]

  • Application is performed using a calibrated sprayer (e.g., backpack sprayer with flat fan nozzles) to ensure uniform coverage.[13][14] Spray volume is typically between 50 and 150 L/ha.[14]

  • A non-ionic surfactant or crop oil concentrate must be added to the spray solution as per product recommendations to enhance absorption.[6]

• 4. Data Collection :

  • Weed Density and Biomass : Weed counts (density) and above-ground biomass (dry weight) are measured from designated quadrats within each plot at set intervals (e.g., 30 and 45 days after treatment).[17][19]

  • Weed Control Efficacy (%) : Calculated based on the reduction in weed density or biomass relative to the weedy check plot.[19]

  • Crop Phytotoxicity : Visual assessment of any crop injury (e.g., stunting, chlorosis) is recorded at regular intervals after application on a standardized scale.[19]

  • Crop Yield : The final grain or pod yield is harvested from the net plot area and recorded.[12][19]

• 5. Statistical Analysis :

  • All collected data are subjected to Analysis of Variance (ANOVA). Treatment means are compared using a post-hoc test such as Tukey's HSD or Duncan's Multiple Range Test at a specified significance level (e.g., p < 0.05).

Caption: A typical workflow for a field experiment evaluating herbicide efficacy.

Herbicide Resistance

As with many selective herbicides, the repeated use of ACCase inhibitors has led to the evolution of resistant weed biotypes.[20] Understanding the mechanisms of resistance is vital for developing sustainable weed management strategies.

Mechanisms of Resistance to Quizalofop-P-ethyl:

• Target-Site Resistance (TSR) : This is the most common mechanism. It involves a genetic mutation in the ACCase gene, which alters the structure of the enzyme at the herbicide's binding site. This change reduces the binding affinity of the herbicide, rendering it ineffective. A frequently documented mutation is the Isoleucine-to-Leucine substitution at position 1781 (Ile1781Leu).[21]

• Non-Target-Site (NTS) Resistance : This involves mechanisms that prevent the herbicide from reaching its target site at a lethal concentration.

  • Enhanced Metabolism : The resistant plant may exhibit an increased rate of herbicide detoxification. This is often mediated by elevated activity of enzyme families such as Glutathione S-transferases (GSTs) or Cytochrome P450 monooxygenases, which break down the herbicide into non-toxic compounds.[20][21]

Managing resistance requires integrated strategies, including rotating herbicides with different modes of action, using tank mixes, and incorporating cultural and mechanical weed control methods.[10]

Caption: Logical relationship of Quizalofop-P resistance mechanisms in weeds.

References

• 1. How Quizalofop-P-ethyl Targets Grassy Weeds with Precision in Crop Fields [jindunchemical.com]
• 2. Quizalofop-p-ethyl 50 g/l EC – Zenith Crop Sciences [zenithcropsciences.com]
• 3. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 4. Quizalofop-P-ethyl: Herbicide in Soybean Fields - HEBEN [hb-p.com]
• 5. Quizalofop-P-Ethyl Herbicide: Effective Grass Weed Control for Higher Crop Yields [jindunchemical.com]
• 6. fs1.agrian.com [fs1.agrian.com]
• 7. chemicalwarehouse.com [chemicalwarehouse.com]
• 8. 4farmers.com.au [4farmers.com.au]
• 9. pomais.com [pomais.com]
• 10. agriculture.basf.us [agriculture.basf.us]
• 11. Quizalofop - Wikipedia [en.wikipedia.org]
• 12. bepls.com [bepls.com]
• 13. titanag.com.au [titanag.com.au]
• 14. apparentag.com.au [apparentag.com.au]
• 15. jindunchemistry.com [jindunchemistry.com]
• 16. Wholesale POMAIS Quizalofop-p-ethyl 5% EC | Selective Herbicide for Annual Grass Weed Control factory and suppliers | POMAIS [bigpesticides.com]
• 17. The efficacy of quizalofop-P-ethyl herbicide to control of grass-weeds in groundnut fields [ejcp.gau.ac.ir]
• 18. Quizalofop Herbicide Effective Weed Control for Crops & Lawns [cnagrochem.com]
• 19. researchgate.net [researchgate.net]
• 20. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 21. Quizalofop resistance in weedy rice (Oryza sativa L.) is mainly conferred by an Ile1781Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Absorption and Translocation of Quizalofop-P in Plants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption, translocation, and mechanism of action of Quizalofop-P, the active isomer of the aryloxyphenoxypropionate "fop" herbicide, Quizalofop-P-ethyl. This document details the physiological and biochemical processes from foliar application to target site inhibition, summarizes key quantitative data, outlines experimental protocols for its study, and visualizes the core pathways and workflows.

Overview and Mechanism of Action

Quizalofop-P-ethyl is a selective, post-emergence systemic herbicide engineered to control annual and perennial grass weeds in a wide range of broadleaf crops.[1][2] Its efficacy stems from its targeted inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase) within susceptible grass species.[3][4] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes and lipid-based energy storage.[3] By disrupting this pathway, Quizalofop-P halts the production of new plant tissues, leading to the cessation of growth and eventual death of the weed.[3] The selectivity of Quizalofop-P-ethyl arises from structural differences in the ACCase enzyme between sensitive grass species and tolerant broadleaf crops.

Foliar Absorption and Metabolic Activation

Quizalofop-P-ethyl is applied to the leaf surfaces of weeds and must first be absorbed to be effective.[5] The process involves several critical steps:

• Cuticular Penetration : As a lipophilic ester (the "ethyl" form), Quizalofop-P-ethyl is formulated to penetrate the waxy outer cuticle of the plant leaf. The use of adjuvants, such as petroleum oils or methylated seed oils, can significantly enhance this absorption process.

• Hydrolysis to Active Form : Once inside the plant tissue, the inactive proherbicide, Quizalofop-P-ethyl, is rapidly hydrolyzed by carboxyesterase enzymes into its herbicidally active form, Quizalofop-P acid.[2][6] This bioactivation is a crucial step, as the acid form is responsible for inhibiting the ACCase enzyme. This conversion is typically rapid, occurring within hours of absorption.[2]

The diagram below illustrates the initial pathway from application to activation.

Figure 1: Foliar absorption and metabolic activation pathway of Quizalofop-P-ethyl.

Systemic Translocation

Following its activation, Quizalofop-P acid is readily mobile within the plant's vascular systems. It exhibits systemic transport, moving both upwards towards the shoot tips and downwards towards the root system.[3][5]

• Phloem Transport : Quizalofop-P acid is translocated via the phloem from the source leaves to sink tissues, which include areas of active growth such as shoot and root apical meristems, nodes, and developing rhizomes.[4]

• Xylem Transport : It can also move upwards within the plant's water-conducting xylem tissue.[4]

This dual translocation ensures that the herbicide accumulates in the critical growing points of the plant, where it exerts its inhibitory effect on ACCase, effectively shutting down further development.[3] Within 24 hours of application, the active compound can be conducted to the meristematic tissues throughout the entire plant.[2]

Figure 2: Systemic translocation pathways of Quizalofop-P acid in a plant.

Quantitative Data Summary

The rate of absorption, translocation, and degradation of Quizalofop-P-ethyl can vary based on plant species, environmental conditions, and application parameters. The following tables summarize available quantitative data from various studies.

Table 1: Dissipation and Half-Life of Quizalofop-P-ethyl

Matrix	Species/Condition	Half-Life (DT₅₀)	Notes
Plant Tissue	Adzuki Bean	3.4 - 4.6 days	Dissipation followed a first-order kinetic model.[1]
Plant Tissue	Onion	1.5 - 1.6 days	Initial residues ranged from 2.5-4.4 mg/kg, dissipating to <0.04 mg/kg in 10-15 days.[7]
Soil	Adzuki Bean Field (Hunan)	5.4 days	Degradation was faster in the warmer climate of Hunan.[1]
Soil	Adzuki Bean Field (Heilongjiang)	6.7 days	Degradation was slower in the cooler climate of Heilongjiang.[1]
Soil	Sunflower Field (Silty Clay)	0.45 - 0.71 days	Dissipation was rapid and followed first-order kinetics.
Soil	Sesamum Field (Alfisol)	17.6 - 27.5 days	Half-life increased with higher application doses.[8]

Table 2: Persistence and Residue Levels in Plant Tissues

Species	Tissue	Detection Period / Residue Level	Notes
Sunflower	Stems and Leaves	Detectable for 18 days after application.	Residues were not detected in inflorescences or seeds.
Sunflower	Root System	Detectable for 6 days after application.
Cotton	Mature Fiber	0.08 ppm total ¹⁴C residue	From a study using ¹⁴C-labeled quizalofop-ethyl.[9]
Cotton	Mature Seeds	0.09 ppm total ¹⁴C residue	From a study using ¹⁴C-labeled quizalofop-ethyl.[9]
Soybean	Mature Beans/Pods	< 0.01 ppm (Not Detectable)	From a study using ¹⁴C-labeled quizalofop-ethyl.[9]
Sesamum	Plant and Seed at Harvest	Below Detection Limit (<0.01 mg/kg)	At recommended application rates.[8]

Table 3: Factors Influencing Metabolism

Factor	Condition	Observation	Implication
Temperature	Warmer (19°C)	Peak Quizalofop-P acid content reached in 1-2 days.	Faster metabolic conversion and potential action.
Temperature	Cooler (4.5°C)	Peak Quizalofop-P acid content delayed to 8-9 days.	Slower metabolism can delay herbicidal effects.

Experimental Protocols

The study of Quizalofop-P-ethyl's behavior in plants relies on several key experimental methodologies.

Radiolabeling Studies for Absorption and Translocation

Radiotracer studies, typically using ¹⁴C-labeled Quizalofop-P-ethyl, are the gold standard for quantitatively measuring absorption and translocation.

Methodology:

• Plant Culture : Grow uniform, healthy plants (target weed species) to a specific growth stage (e.g., 3-4 leaf stage) in a controlled environment.

• Preparation of Treatment Solution : Prepare a solution containing the formulated herbicide at a standard application rate, including any adjuvants. Add a known quantity of [¹⁴C]Quizalofop-P-ethyl to this solution.

• Application : Apply a precise microdroplet (e.g., 1-10 µL) of the radiolabeled solution to the adaxial surface of a specific leaf (often the second or third fully expanded leaf).

• Time-Course Harvest : Harvest plants at multiple time points after treatment (e.g., 6, 24, 48, 72 hours).

• Separation of Non-Absorbed Herbicide : At harvest, carefully excise the treated leaf. Wash the leaf surface with a solvent solution (e.g., 10% methanol with a surfactant) to remove any unabsorbed [¹⁴C]Quizalofop-P-ethyl. The radioactivity in this leaf wash is quantified via Liquid Scintillation Counting (LSC).

• Plant Sectioning : Divide the remaining plant material into various parts: treated leaf (after washing), shoots above the treated leaf, shoots below the treated leaf, and the root system.

• Quantification of Radioactivity : Dry and combust each plant section in a biological oxidizer. The resulting ¹⁴CO₂ is trapped in a scintillation cocktail, and the radioactivity is quantified using LSC.

• Data Calculation :

  • Total Applied Radioactivity : The amount of radioactivity in the initial microdroplet.

  • Absorption : Calculated as (Total Applied - Radioactivity in Leaf Wash) / Total Applied * 100%.

  • Translocation : Calculated as the percentage of the absorbed radioactivity that is found in each plant section other than the treated leaf.

• Visualization (Optional) : Press dried, intact plants against X-ray film or a phosphor imaging screen (autoradiography) to visually map the distribution of the ¹⁴C label.

Figure 3: Experimental workflow for a ¹⁴C-Quizalofop-P-ethyl absorption/translocation study.

Analysis of Parent Compound and Metabolites via LC-MS/MS

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS or LC-MS/MS) is a highly sensitive and specific method for identifying and quantifying Quizalofop-P-ethyl and its primary metabolite, Quizalofop-P acid, in plant and soil matrices.[6]

Methodology:

• Sample Homogenization : Weigh and homogenize a known amount of plant tissue (e.g., 5-10 g) or soil.

• Extraction : Extract the homogenized sample using an appropriate solvent system, often based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. This typically involves extraction with acetonitrile followed by the addition of partitioning salts (e.g., MgSO₄, NaCl).

• Centrifugation and Cleanup : Centrifuge the sample to separate the solvent layer. For complex matrices, a cleanup step using dispersive solid-phase extraction (d-SPE) with a sorbent like C18 or Z-Sep may be required to remove interfering compounds.

• LC-MS/MS Analysis :

  • Chromatographic Separation : Inject the final extract into an HPLC system, typically with a C18 reverse-phase column, to separate Quizalofop-P-ethyl from Quizalofop-P acid and other matrix components. A gradient elution with mobile phases like acetonitrile and ammonium acetate or formic acid in water is common.

  • Mass Spectrometric Detection : Analyze the column eluent using a tandem mass spectrometer, usually with an electrospray ionization (ESI) source operating in positive ion mode.

  • MRM Transitions : Monitor specific Multiple Reaction Monitoring (MRM) transitions for quantification and confirmation. For example:

    • Quizalofop-P-ethyl : A common transition is m/z 373.0 → 299.0.

    • Quizalofop-P acid : A common transition is m/z 345.0 → 299.0.

• Quantification : Create a calibration curve using certified reference standards of Quizalofop-P-ethyl and Quizalofop-P acid to accurately quantify their concentrations in the samples.

Conclusion

The herbicidal efficacy of Quizalofop-P-ethyl is a multi-stage process initiated by efficient foliar absorption and rapid metabolic activation to the systemic Quizalofop-P acid. Its ability to translocate via both phloem and xylem ensures accumulation in meristematic tissues, leading to the targeted inhibition of ACCase and the death of susceptible grass weeds. Understanding these pathways and the quantitative aspects of its behavior in plants is crucial for optimizing its use, managing resistance, and developing new herbicidal technologies. The experimental protocols outlined provide robust frameworks for further research into the complex interactions between this herbicide and plant physiology.

References

• 1. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil | Semantic Scholar [semanticscholar.org]
• 2. coromandel.biz [coromandel.biz]
• 3. pomais.com [pomais.com]
• 4. Purification and properties of a novel quizalofop-p-ethyl-hydrolyzing esterase involved in quizalofop-p-ethyl degradation by Pseudomonas sp. J-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4farmers.com.au [4farmers.com.au]
• 6. Determination of quizalofop-p-ethyl in onion: residual dissipation pattern, weed control efficiency, and food safety assessment under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. bepls.com [bepls.com]

Navigating Quizalofop-P Resistance: A Technical Guide for Researchers

An in-depth exploration of the molecular mechanisms, experimental evaluation, and key signaling pathways underlying weed resistance to Quizalofop-P, a critical aryloxyphenoxypropionate herbicide. This guide is intended for researchers, scientists, and professionals in drug development and crop protection to facilitate a deeper understanding of the challenges and research directions in combating Quizalofop-P resistance.

Introduction to Quizalofop-P and the Challenge of Resistance

Quizalofop-P-ethyl is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in broadleaf crops. Its mode of action involves the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, a critical component in the biosynthesis of fatty acids in susceptible plants. The disruption of lipid synthesis ultimately leads to the death of the weed. However, the extensive use of Quizalofop-P and other ACCase-inhibiting herbicides has led to the evolution of resistant weed populations, posing a significant threat to sustainable agriculture.

Understanding the molecular underpinnings of this resistance is paramount for the development of effective weed management strategies. Resistance to Quizalofop-P primarily arises from two distinct mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR).

Quantitative Data on Quizalofop-P Resistance

The following tables summarize quantitative data from various research studies, providing a comparative overview of resistance levels across different weed species and resistance mechanisms.

Table 1: Resistance Levels to Quizalofop-P and Other ACCase Inhibitors in Resistant Weed Populations

Weed Species	Resistant Population	Herbicide	GR50 (g ai ha-1) Resistant	GR50 (g ai ha-1) Susceptible	Resistance Index (RI)	Reference
Polypogon fugax	SC-R	Quizalofop-p-ethyl	-	-	~6-fold	[1]
Polypogon fugax	R	Quizalofop-p-ethyl	-	-	5.4 - 18.4 (cross-resistance)	[2]
Weedy Rice	acc7	Quizalofop-ethyl	-	-	42-fold	[3]
Weedy Rice	acc8	Quizalofop-ethyl	-	-	58-fold	[3]
Johnsongrass	-	Quizalofop-P-ethyl	-	-	>54-fold	[4]
Leptochloa chinensis	LC-1701	Quizalofop-P-ethyl	-	-	2.1 - 22.3 (cross-resistance)	[5]
Leptochloa chinensis	LC-1704	Quizalofop-P-ethyl	-	-	2.1 - 22.3 (cross-resistance)	[5]

GR50: The herbicide dose required to cause a 50% reduction in plant growth. Resistance Index (RI): The ratio of the GR50 of the resistant population to the GR50 of the susceptible population.

Table 2: Impact of Metabolism Inhibitors on Quizalofop-P Efficacy in NTSR Weeds

Weed Species	Resistant Population	Inhibitor	Effect on Quizalofop-P Efficacy	Implicated Metabolic Pathway	Reference
Polypogon fugax	SC-R	NBD-Cl (GST inhibitor)	Reversed resistance	Glutathione S-transferases (GSTs)	[1][6]
Polypogon fugax	SC-R	Malathion (P450 inhibitor)	No reversal of resistance	Cytochrome P450s not primarily involved	[1][6]
Polypogon fugax	R	Malathion (P450 inhibitor)	Reversed phytotoxicity	Cytochrome P450s (CYP89A2)	[7]
Weedy Rice	acc8	NBD-Cl (GST inhibitor)	Slightly increased efficacy	Glutathione S-transferases (GSTs)	[3]
Weedy Rice	acc7, acc8	Malathion (P450 inhibitor)	No improvement in effectiveness	Cytochrome P450s not primarily involved	[3]

Experimental Protocols for Studying Quizalofop-P Resistance

Detailed methodologies are crucial for the accurate assessment and characterization of herbicide resistance. Below are synthesized protocols for key experiments cited in the literature.

Dose-Response Assays for Resistance Level Determination

Objective: To quantify the level of resistance in a weed population by comparing its response to a range of herbicide doses with that of a known susceptible population.

Methodology:

• Plant Material: Grow seeds from both suspected resistant and susceptible weed populations in pots under controlled greenhouse conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

• Herbicide Application: At the 3-4 leaf stage, spray plants with a range of Quizalofop-P-ethyl doses. A typical range might include 0, 0.25x, 0.5x, 1x, 2x, 4x, 8x, and 16x the recommended field rate. Include an untreated control for comparison.

• Data Collection: After a set period (e.g., 21 days), assess plant survival and measure above-ground biomass.

• Data Analysis: Calculate the herbicide dose required to cause a 50% reduction in growth (GR50) for both resistant and susceptible populations using a log-logistic dose-response curve. The Resistance Index (RI) is then calculated as GR50 (Resistant) / GR50 (Susceptible).

ACCase Gene Sequencing for Target-Site Mutation Analysis

Objective: To identify known or novel mutations in the ACCase gene that confer resistance to Quizalofop-P.

Methodology:

• DNA Extraction: Extract total genomic DNA from fresh leaf tissue of both resistant and susceptible plants using a commercial plant DNA extraction kit.

• PCR Amplification: Amplify the carboxyltransferase (CT) domain of the ACCase gene using specific primers designed to flank the regions where resistance-conferring mutations are known to occur (e.g., codons 1781, 1999, 2004, 2027, 2041, 2078, 2088, and 2096).[2][8]

• Sequencing: Purify the PCR products and send them for Sanger sequencing.

• Sequence Analysis: Align the obtained sequences from resistant and susceptible plants with a reference ACCase sequence to identify any single nucleotide polymorphisms (SNPs) that result in amino acid substitutions.

Metabolism Inhibitor Assays for NTSR Investigation

Objective: To determine if enhanced metabolism via GSTs or P450s is involved in Quizalofop-P resistance.

Methodology:

• Plant Preparation: Grow resistant and susceptible plants as described for the dose-response assay.

• Inhibitor Pre-treatment: One to two hours before herbicide application, treat a subset of the resistant plants with a known inhibitor of either GSTs (e.g., 4-chloro-7-nitrobenzoxadiazole, NBD-Cl) or P450s (e.g., malathion or piperonyl butoxide).[3][6][7]

• Herbicide Application: Apply Quizalofop-P-ethyl at a dose that is sublethal to the resistant population but lethal to the susceptible population.

• Assessment: Visually assess plant mortality and compare the survival of resistant plants pre-treated with the inhibitor to those that were not. A significant increase in mortality in the inhibitor-treated plants indicates the involvement of that specific metabolic pathway in resistance.

Visualizing the Mechanisms of Resistance

The following diagrams, generated using the DOT language, illustrate the key molecular pathways and experimental workflows associated with Quizalofop-P resistance.

Caption: Mechanism of Quizalofop-P action and target-site resistance (TSR) via ACCase mutation.

Caption: Non-target-site resistance (NTSR) pathways involving metabolic detoxification.

Caption: Experimental workflow for the investigation of Quizalofop-P resistance mechanisms.

Conclusion and Future Directions

The evolution of weed resistance to Quizalofop-P is a complex issue driven by both target-site mutations and enhanced metabolic detoxification. A thorough understanding of these mechanisms, facilitated by robust experimental protocols and clear data interpretation, is essential for the development of sustainable weed management practices. Future research should focus on the discovery of novel resistance mechanisms, the development of rapid diagnostic tools for identifying resistant populations, and the exploration of integrated weed management strategies that combine chemical and non-chemical control methods to mitigate the selection pressure for herbicide resistance. The continuous investigation into the genetic and biochemical basis of resistance will be pivotal in preserving the efficacy of valuable herbicides like Quizalofop-P.

References

• 1. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 2. First Asp-2078-Gly Mutation Conferring Resistance to Different ACCase Inhibitors in a Polypogon fugax Population from China - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quizalofop resistance in weedy rice (Oryza sativa L.) is mainly conferred by an Ile1781Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diverse mechanisms associated with cyhalofop-butyl resistance in Chinese sprangletop (Leptochloa chinensis (L.) Nees): Characterization of target-site mutations and metabolic resistance-related genes in two resistant populations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quizalofop-p-ethyl resistance in Polypogon fugax involves glutathione S-transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Determination of Quizalofop-P-ethyl Residues by HPLC-DAD

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in a variety of broadleaf crops.[1][2] Monitoring its residue levels in environmental and agricultural samples is crucial to ensure food safety and environmental protection. This application note details a robust and validated High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the quantitative analysis of Quizalofop-P-ethyl residues. The method is applicable to various matrices, including beans and soil.

Methodology

The analytical method involves sample extraction using the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique, followed by chromatographic separation and detection using a C18 column and a DAD detector.

Experimental Workflow

Figure 1: Experimental workflow for the analysis of Quizalofop-P-ethyl residues.

Experimental Protocols

1. Reagents and Materials

• Quizalofop-P-ethyl analytical standard (purity ≥ 97.5%)

• Acetonitrile (HPLC grade)

• Dichloromethane (HPLC grade)

• Acetic acid (glacial, analytical grade)

• Water (ultrapure)

• Sodium chloride (analytical grade)

• Anhydrous magnesium sulfate (analytical grade)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 0.22 µm syringe filters

2. Standard Solution Preparation A stock solution of Quizalofop-P-ethyl (100 mg/L) is prepared in acetonitrile and stored at 4°C.[1][3] Working standard solutions are prepared by diluting the stock solution with acetonitrile to obtain concentrations ranging from 0.1 to 25 µg/mL.[1]

3. Sample Preparation (QuEChERS Method) The QuEChERS method is a simple and economical extraction technique.[3]

• Weigh 5 g of the homogenized sample (e.g., adzuki bean, soil) into a 50 mL centrifuge tube.[3]

• For adzuki bean samples, add 25 mL of acetonitrile containing 1% (v/v) acetic acid.[3] For soil samples, use 25 mL of dichloromethane with 1% (v/v) acetic acid.[3]

• Vortex the mixture for 2 minutes.[3]

• Add appropriate salts (e.g., NaCl and MgSO₄) to induce phase separation and centrifuge.

• Take an aliquot of the supernatant (acetonitrile layer).

• For cleanup, a dispersive solid-phase extraction (d-SPE) step can be performed using a mixture of PSA and C18 sorbents to remove interfering matrix components.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for HPLC analysis.[3]

4. HPLC-DAD Conditions

• Instrument: Agilent 1260 Infinity II or equivalent[3]

• Column: Athena C18, 4.6 x 250 mm, 5 µm particle size[1][3]

• Mobile Phase: Acetonitrile and water (containing 1% v/v acetic acid) in a 70:30 (v/v) ratio.[1][3]

• Flow Rate: 1.0 mL/min[1][3]

• Injection Volume: 20 µL[1][3]

• Column Temperature: 30°C or 40°C[1][3]

• Detection Wavelength: 236 nm[3] (Note: 220 nm has also been used[1])

• Run Time: Approximately 15 minutes[1]

Method Validation Data

The described method has been validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (relative standard deviation, RSD).

Table 1: Method Validation Parameters for Quizalofop-P-ethyl Analysis

Parameter	Matrix	Result	Reference
Linearity (R²)	Adzuki Bean & Soil	>0.999	[3]
Beans	Not explicitly stated, but standard solutions ranged from 0.1 to 25 µg/mL	[1]
LOD	Adzuki Bean & Soil	0.005–0.008 mg/kg	[3]
Beans	0.003 mg/kg	[1]
LOQ	Adzuki Bean & Soil	0.015–0.02 mg/kg	[3]
Soil	0.005 mg/kg	[4]
Accuracy (Recovery)	Adzuki Bean & Soil	88.7–116.2%	[3]
Beans	97.1–116.2%	[1]
Precision (RSD)	Adzuki Bean & Soil	0.82–4.39%	[3]
Beans	0.17–3.79%	[1]

Results and Discussion

Under the specified chromatographic conditions, Quizalofop-P-ethyl is well-separated from matrix interferences. The retention time for Quizalofop-P-ethyl is approximately 13.4 minutes.[3] The use of a diode array detector allows for the simultaneous acquisition of spectra, which can be used to confirm the identity and purity of the analyte peak. The method demonstrates excellent linearity over the tested concentration range, and the calculated LOD and LOQ values are sufficiently low to meet the maximum residue level (MRL) requirements in many jurisdictions. The recovery and precision data indicate that the method is accurate and reliable for the routine analysis of Quizalofop-P-ethyl residues in the specified matrices.

Conclusion

The HPLC-DAD method detailed in this application note provides a reliable and sensitive approach for the determination of Quizalofop-P-ethyl residues. The combination of the efficient QuEChERS sample preparation and the robust HPLC-DAD analysis makes this method suitable for high-throughput screening and quantitative confirmation in food safety and environmental monitoring laboratories.

References

• 1. qascf.com [qascf.com]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 4. epa.gov [epa.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Quizalofop-P and its Metabolites in Environmental and Agricultural Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quizalofop-P-ethyl is a selective post-emergence herbicide used to control grass weeds in a variety of broadleaf crops.[1] Following application, it is metabolized in plants and soil into its active form, Quizalofop-P acid, and other degradation products.[2] Monitoring the presence and levels of Quizalofop-P-ethyl and its metabolites is crucial for ensuring food safety, environmental protection, and understanding its dissipation kinetics. This application note presents a robust and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous detection and quantification of Quizalofop-P-ethyl and its primary metabolites, Quizalofop-P acid and 3-OH-Quizalofop-acid, in complex matrices such as soil and agricultural products.

Metabolic Pathway of Quizalofop-P-ethyl

Quizalofop-P-ethyl undergoes rapid hydrolysis to its biologically active form, Quizalofop-P acid. This is followed by further degradation into several metabolites. The primary metabolic pathway involves the cleavage of the ester bond, followed by hydroxylation and cleavage of the ether linkage.

Caption: Metabolic degradation of Quizalofop-P-ethyl.

Experimental Protocols

Sample Preparation

Method 1: Extraction from Soil

This protocol is adapted from the BASF Analytical Method D1303/02.[3]

• Weigh 5 g of the soil sample into a centrifuge tube.

• Add 10 mL of an extraction solution of acetonitrile and 6% phosphoric acid in deionized water (80:20, v/v).

• Shake vigorously for a specified period.

• Centrifuge the sample.

• Collect the supernatant.

• Repeat the extraction process with another 10 mL of the extraction solution.

• Combine the supernatants.

• For the analysis of Quizalofop-P-ethyl and Quizalofop-P acid, dilute an aliquot of the extract with an acetonitrile/water mixture (90:10, v/v).[3]

• For the analysis of 3-OH-Quizalofop-acid, dilute a separate aliquot of the extract with water.[3]

• Filter the diluted extracts through a 0.2 µm filter before LC-MS/MS analysis.

Method 2: QuEChERS Protocol for Agricultural Products

This protocol is a general adaptation for various agricultural matrices like brown rice, soybean, potato, pepper, and mandarin.[4]

• Homogenize 10 g of the sample with 10 mL of acetonitrile.

• Add QuEChERS EN salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and shake manually for 1 minute.[4]

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer 1.5 mL of the supernatant to a microtube containing 75 mg of Z-SEP sorbent.[4]

• Vortex for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dilute the supernatant with methanol (1:1) and filter through a 0.2 µm filter for LC-MS/MS analysis.[4]

Caption: General experimental workflow.

LC-MS/MS Instrumentation and Conditions

The following are representative conditions and may require optimization for different instruments.

Liquid Chromatography

Parameter	Condition 1	Condition 2
Column	SunFire C18, 2.1 x 100 mm, 4.6 µm[5]	Shim-pack VP-ODS, 2.0 x 150 mm[6]
Mobile Phase A	5 mmol/L Ammonium Acetate in Water[5]	0.1% Formic Acid in Water[6]
Mobile Phase B	Acetonitrile[5]	Acetonitrile with 0.1% Formic Acid[6]
Gradient	10% B to 90% B in 0.5 min, hold at 90% B for 5 min, return to 10% B[5]	20% B to 90% B over 20 min[6]
Flow Rate	0.30 mL/min[5]	0.2 mL/min[6]
Column Temperature	20°C[5]	40°C[6]
Injection Volume	10 µL[5]	5 µL[6]

Mass Spectrometry

Parameter	Condition
Ion Source	Electrospray Ionization (ESI)[5][6]
Polarity	Positive[3]
Scan Mode	Multiple Reaction Monitoring (MRM)[4]
Spray Voltage	3200 V[5]
Capillary Temperature	350°C[5]
Sheath Gas Pressure	50 Arb[5]
Auxiliary Gas Pressure	20 Arb[5]

Quantitative Data

Mass Spectrometric Parameters

The following MRM transitions are monitored for the quantification and confirmation of the analytes.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantification)	Product Ion (m/z) (Confirmation)
Quizalofop-P-ethyl	373.0	299.0	300.9[3]
Quizalofop-P acid	345.0	299.0	100.0[3]
3-OH-Quizalofop-acid	359.0	166.0	-[3]

Method Validation Data

The method performance was evaluated in terms of linearity, limit of quantification (LOQ), recovery, and precision (Relative Standard Deviation, RSD).

Linearity and Limits of Quantification

Analyte	Matrix	Linearity Range (ng/mL)	r²	LOQ (mg/kg)
Quizalofop-P-ethyl	Soil	0.010 - 0.2	>0.99	0.005[3]
Quizalofop-P acid	Soil	0.010 - 0.2	>0.99	0.005[3]
3-OH-Quizalofop-acid	Soil	0.010 - 1.0	>0.99	0.001[3]
Quizalofop-P-ethyl	Agricultural Products	-	≥0.999	0.01[4]

Recovery and Precision in Soil [3]

Analyte	Spiking Level (mg/kg)	Average Recovery (%)	RSD (%)
Quizalofop-P-ethyl	0.005	95	5.3
0.05	92	3.3
Quizalofop-P acid	0.005	98	4.1
0.05	94	2.1
3-OH-Quizalofop-acid	0.001	96	6.3
0.01	93	4.3

Recovery and Precision in Agricultural Products (Brown Rice) [4]

Analyte	Spiking Level (mg/kg)	Average Recovery (%)	RSD (%)
Quizalofop-P-ethyl	0.01	98.7	3.2
0.05	95.4	2.8
0.2	92.1	1.9

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the determination of Quizalofop-P-ethyl and its major metabolites in complex environmental and agricultural samples. The detailed sample preparation protocols, including a standard extraction method for soil and a QuEChERS method for produce, allow for effective extraction and cleanup, minimizing matrix effects. The method has been validated to demonstrate excellent linearity, low limits of quantification, and high accuracy and precision, making it suitable for routine monitoring and regulatory compliance testing.

References

• 1. Quizalofop-P-ethyl: Herbicide in Soybean Fields - HEBEN [hb-p.com]
• 2. Metabolism of ( sup 14 C)quizalofop-ethyl in soybean and cotton plants (Journal Article) | OSTI.GOV [osti.gov]
• 3. epa.gov [epa.gov]
• 4. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]

Application Note and Protocol for the Analysis of Quizalofop-P Formulations Using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in a variety of broadleaf crops.[1][2] It belongs to the aryloxyphenoxypropionate class of herbicides and functions by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, which is essential for fatty acid synthesis in grasses.[3][4][5] This targeted mode of action ensures high selectivity between grass weeds and dicotyledonous crops.[6][7] The active isomer is the R enantiomer of quizalofop-ethyl.[7][8] Accurate and reliable analytical methods are crucial for the quality control of Quizalofop-P formulations. This application note provides a detailed protocol for the determination of Quizalofop-P-ethyl in its formulations using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.

Principle

This method utilizes reversed-phase HPLC to separate Quizalofop-P-ethyl from other components in the formulation. The separation is achieved on a C18 stationary phase with a mobile phase consisting of an acetonitrile and water mixture. The analyte is then detected and quantified by a UV detector at a specific wavelength.[9][10][11][12]

Materials and Reagents

• Quizalofop-P-ethyl reference standard (purity ≥ 97.5%) [10]

• Acetonitrile (HPLC grade) [10]

• Distilled or deionized water (HPLC grade) [10]

• Quizalofop-P-ethyl formulation sample (e.g., Emulsifiable Concentrate - EC)

• Methanol (HPLC grade, for cleaning)

• 0.45 µm membrane filters [10]

Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.[10]

• Column: Brownlee™ C-18 reversed-phase column (250 mm x 4.6 mm i.d., 5 µm particle size) or equivalent.[10]

• Data Acquisition: Chromatography software for data collection and processing.[13]

Table 1: HPLC-UV Chromatographic Conditions

Parameter	Value
Mobile Phase	Acetonitrile : Distilled Water (80:20 v/v)[10]
Flow Rate	1.5 mL/min[9][10][11]
Column Temperature	30°C[9][14]
Injection Volume	20 µL[10][13]
UV Detection Wavelength	260 nm[9][10][12]
Run Time	Approximately 10 minutes

Experimental Protocols

Preparation of Standard Solutions

• Stock Standard Solution (e.g., 2000 µg/mL): Accurately weigh about 50 mg of Quizalofop-P-ethyl reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.[10]

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution with acetonitrile to cover the desired concentration range (e.g., 2000, 4000, 6000, 8000, 10000 µg/mL for linearity check).[10]

Preparation of Sample Solutions

• Sample Weighing: Accurately weigh a quantity of the Quizalofop-P-ethyl formulation equivalent to approximately 50 mg of the active ingredient into a 25 mL volumetric flask.[10]

• Dissolution and Dilution: Add acetonitrile to the flask, sonicate for 15 minutes to ensure complete dissolution, and then dilute to the mark with acetonitrile.[10]

• Filtration: Filter the prepared sample solution through a 0.45 µm membrane filter into an HPLC vial before injection.[10]

Analysis Procedure

• System Equilibration: Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject the standard solutions and the sample solution into the chromatograph.

• Data Acquisition: Record the chromatograms and the peak areas for the Quizalofop-P-ethyl peak.

Data Presentation and Calculations

The concentration of Quizalofop-P-ethyl in the sample formulation is calculated using the following formula:

Quizalofop-P-ethyl (%) = (Asample / Astandard) x (Wstandard / Wsample) x Purity of Standard (%)

Where:

• Asample = Peak area of Quizalofop-P-ethyl in the sample solution

• Astandard = Peak area of Quizalofop-P-ethyl in the standard solution

• Wstandard = Weight of the standard taken (mg)

• Wsample = Weight of the sample taken (mg)

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	2000 - 10000 µg/mL[10]
Correlation Coefficient (r²)	> 0.997[9][10][11][12]
Limit of Detection (LOD)	54.1 µg/mL[10]
Limit of Quantification (LOQ)	54.1 µg/mL[10]
Retention Time	Approximately 3.88 min[10][12]

Visualizations

Caption: Experimental workflow for HPLC-UV analysis.

Caption: Mode of action of Quizalofop-P-ethyl.

Conclusion

The described HPLC-UV method is simple, rapid, accurate, and precise for the determination of Quizalofop-P-ethyl in its commercial formulations. The method is suitable for routine quality control analysis in industrial laboratories. The provided protocol and validation data demonstrate the robustness and reliability of this analytical procedure.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. coromandel.biz [coromandel.biz]
• 3. pomais.com [pomais.com]
• 4. chemicalwarehouse.com [chemicalwarehouse.com]
• 5. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 8. Quizalofop (Ref: CGA 287422) [sitem.herts.ac.uk]
• 9. sci-rad.com [sci-rad.com]
• 10. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 11. A new validated method for rapid determination of commercial formulations containing quizalofop-p-ethyl by reversed-phase liquid chromatography - Scientiae Radices - Tom Vol. 3, Iss. 4 (2024) - BazTech - Yadda [yadda.icm.edu.pl]
• 12. researchgate.net [researchgate.net]
• 13. ppqs.gov.in [ppqs.gov.in]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Dissipation Studies of Quizalofop-P-ethyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and performing in vitro dissipation studies of the herbicide Quizalofop-P-ethyl. This document outlines the primary metabolic pathway, presents available quantitative data, and offers detailed protocols for experimental execution and analysis.

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate group.[1] It functions by inhibiting acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid biosynthesis in grasses.[1] The dissipation of Quizalofop-P-ethyl in various environmental and biological systems is a critical aspect of its efficacy and safety assessment. In vitro studies are instrumental in elucidating its metabolic fate. The primary metabolic transformation of Quizalofop-P-ethyl is the hydrolysis of the ethyl ester to its biologically active acidic form, Quizalofop acid.[2] This conversion can be mediated by esterase enzymes present in various organisms and environmental matrices.[2][3]

Data Presentation

The following table summarizes the available quantitative data from in vitro studies on the dissipation of Quizalofop-P-ethyl.

In Vitro System	Compound	Key Parameters	Value	Metabolites Identified	Reference
Purified Esterase (QpeH) from Pseudomonas sp. J-2	Quizalofop-P-ethyl	Km	41.3 ± 3.6 µM	Quizalofop acid, Ethanol	[3]
Kcat	127.3 ± 4.5 s-1	[3]
Specific Activity	198.9 ± 2.7 U mg-1	[3]
Rat Liver Microsomes	Quizalofop-ethyl	Metabolism	No enantioselectivity in degradation	Quizalofop acid	[2]
Rat Plasma	Quizalofop-ethyl	Metabolism	Preferential degradation of (+)-quizalofop-ethyl	(+)-Quizalofop acid	[2]

Experimental Protocols

Protocol for In Vitro Dissipation of Quizalofop-P-ethyl in a Soil Slurry

This protocol is designed to assess the dissipation rate of Quizalofop-P-ethyl in a soil matrix under controlled laboratory conditions.

Materials:

• Quizalofop-P-ethyl analytical standard

• Quizalofop acid analytical standard

• Test soil, sieved (<2 mm)

• Deionized water

• Acetonitrile (HPLC grade)

• Formic acid (or Phosphoric acid)

• Incubator shaker

• Centrifuge and centrifuge tubes (50 mL)

• Syringe filters (0.22 µm)

• HPLC system with UV or MS detector

Procedure:

• Preparation of Soil Slurry:

  • Determine the maximum water holding capacity (WHC) of the soil.

  • Prepare a soil slurry by mixing soil and deionized water to achieve 40-60% of the WHC. This creates a biologically active environment.

  • Pre-incubate the soil slurry for 2-3 days in the dark at the desired temperature (e.g., 25°C) to allow the microbial population to stabilize.

• Fortification:

  • Prepare a stock solution of Quizalofop-P-ethyl in a minimal amount of a water-miscible solvent (e.g., acetone or methanol).

  • Fortify the soil slurry with the Quizalofop-P-ethyl stock solution to achieve the desired initial concentration (e.g., 1-10 mg/kg). Ensure the volume of the organic solvent is minimal (<1% of the total slurry volume) to avoid impacting microbial activity.

  • Thoroughly mix the fortified slurry to ensure uniform distribution.

• Incubation:

  • Divide the fortified soil slurry into replicate flasks for each time point.

  • Incubate the flasks in an incubator shaker at a constant temperature (e.g., 25°C) in the dark.

  • Include control samples (soil slurry without Quizalofop-P-ethyl) to monitor for interfering compounds.

• Sampling:

  • Collect samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days).

  • At each time point, sacrifice replicate flasks for analysis.

• Extraction:

  • To each soil sample, add an appropriate volume of extraction solvent (e.g., acetonitrile).

  • Shake vigorously for a specified time (e.g., 30-60 minutes).

  • Centrifuge the samples to separate the soil particles from the supernatant.

  • Collect the supernatant. Repeat the extraction process on the soil pellet for exhaustive extraction.

  • Combine the supernatants.

• Sample Clean-up and Analysis:

  • Filter the combined supernatant through a 0.22 µm syringe filter.

  • Analyze the filtrate for the concentration of Quizalofop-P-ethyl and Quizalofop acid using a validated HPLC method (see Protocol 2).

• Data Analysis:

  • Calculate the concentration of Quizalofop-P-ethyl at each time point.

  • Plot the concentration of Quizalofop-P-ethyl versus time.

  • Determine the dissipation kinetics (e.g., first-order kinetics) and calculate the half-life (DT50) of Quizalofop-P-ethyl in the soil slurry.

Protocol for HPLC Analysis of Quizalofop-P-ethyl and Quizalofop Acid

This protocol outlines a general method for the simultaneous determination of Quizalofop-P-ethyl and its primary metabolite, Quizalofop acid.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• UV-Vis or Diode Array Detector (DAD) or Mass Spectrometer (MS)

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid

• Quizalofop-P-ethyl and Quizalofop acid reference standards

Chromatographic Conditions (Example):

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (acidified with 0.1% formic acid or phosphoric acid). A common starting point is a 60:40 or 70:30 (v/v) mixture of acetonitrile and acidified water.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10-20 µL

• Column Temperature: 30-40°C

• Detection Wavelength: Approximately 230-240 nm for UV/DAD detection. For MS detection, monitor the specific m/z transitions for each compound.

Procedure:

• Preparation of Standard Solutions:

  • Prepare individual stock solutions of Quizalofop-P-ethyl and Quizalofop acid in acetonitrile (e.g., 100 µg/mL).

  • Prepare a series of working standard solutions by diluting the stock solutions with the mobile phase to create a calibration curve (e.g., 0.05, 0.1, 0.5, 1, 5, 10 µg/mL).

• Calibration:

  • Inject the working standard solutions into the HPLC system.

  • Generate a calibration curve by plotting the peak area against the concentration for each analyte.

• Sample Analysis:

  • Inject the prepared sample extracts into the HPLC system.

  • Identify and quantify Quizalofop-P-ethyl and Quizalofop acid in the samples by comparing their retention times and peak areas to those of the standards.

Visualizations

Metabolic pathway of Quizalofop-P-ethyl.

Workflow for an in vitro soil dissipation study.

References

• 1. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 2. The enantioselective metabolic mechanism of quizalofop-ethyl and quizalofop-acid enantiomers in animal: protein binding, intestinal absorption, and in vitro metabolism in plasma and the microsome - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Purification and properties of a novel quizalofop-p-ethyl-hydrolyzing esterase involved in quizalofop-p-ethyl degradation by Pseudomonas sp. J-2 - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Standards for Quizalofop-P and its Metabolites: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of the herbicide Quizalofop-P and its primary metabolites. The information compiled herein is intended to support research, environmental monitoring, and food safety applications.

Physicochemical Properties

A summary of the key physicochemical properties of Quizalofop-P-ethyl and its major metabolites, Quizalofop-p-acid and 3-OH-quizalofop-acid, is presented in Table 1. This data is essential for the development of analytical methods, including the selection of appropriate solvents and chromatographic conditions.

Table 1: Physicochemical Properties of Quizalofop-P-ethyl and its Metabolites

Property	Quizalofop-P-ethyl	Quizalofop-p-acid	3-OH-quizalofop-acid
IUPAC Name	ethyl (2R)-2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoate[1]	(2R)-2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoic acid[2]	2-[4-[(6-chloro-3-oxo-4H-quinoxalin-2-yl)oxy]phenoxy]propanoic acid[3]
CAS Number	100646-51-3[4]	94051-08-8[2]	Not readily available
Molecular Formula	C₁₉H₁₇ClN₂O₄[1]	C₁₇H₁₃ClN₂O₄[2]	C₁₇H₁₃ClN₂O₅[3]
Molecular Weight	372.80 g/mol [4]	344.7 g/mol [2]	360.7 g/mol [3]
Appearance	Pale brown crystal[4]	White powder	Not readily available
Melting Point	76-77 °C[4]	Not readily available	Not readily available
Water Solubility	0.4 mg/L at 20 °C[4]	Not readily available	Not readily available
Solubility in Organic Solvents	Soluble in hexane; very soluble in acetone, ethanol, and xylene[4]	Not readily available	Not readily available

Metabolic Pathway of Quizalofop-P-ethyl

Quizalofop-P-ethyl is a pro-herbicide that is rapidly metabolized in plants, soil, and animals to its biologically active form, Quizalofop-p-acid. The primary metabolic pathway involves the enzymatic hydrolysis of the ethyl ester. Further degradation can occur through cleavage of the ether linkages.

Metabolic conversion of Quizalofop-P-ethyl.

Analytical Methods

Several analytical methods have been established for the determination of Quizalofop-P and its metabolites in various matrices. High-Performance Liquid Chromatography (HPLC) coupled with Diode Array Detection (DAD) or tandem Mass Spectrometry (MS/MS) are the most common techniques.

Quantitative Data Summary

The following table summarizes the quantitative performance data from validated analytical methods for the determination of Quizalofop-P-ethyl and Quizalofop-p-acid.

Table 2: Summary of Quantitative Analytical Data

Analyte	Matrix	Method	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
Quizalofop-P-ethyl	Adzuki Bean	HPLC-DAD	0.005 - 0.008	0.015 - 0.02	88.7 - 116.2	0.82 - 4.39	[4]
Quizalofop-p-acid	Adzuki Bean	HPLC-DAD	0.003 - 0.01	0.01 - 0.03	88.7 - 116.2	0.82 - 4.39	[4]
Quizalofop-P-ethyl	Soil	LC-MS/MS	0.001	0.005	Not Specified	Not Specified	[5]
Quizalofop-p-acid	Soil	LC-MS/MS	Not Specified	0.005	Not Specified	Not Specified	[5]
3-OH-quizalofop-acid	Soil	LC-MS/MS	0.0002	0.001	Not Specified	Not Specified	[5]

Experimental Protocols

This protocol is adapted from a method for the determination of Quizalofop-P-ethyl and its metabolite Quizalofop-p-acid in adzuki bean and soil.[4]

3.2.1.1. Sample Preparation and Extraction

Workflow for sample preparation and cleanup.

3.2.1.2. HPLC-DAD Conditions

• Instrument: High-Performance Liquid Chromatograph with a Diode Array Detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Acetonitrile : Water (with 0.1% formic acid) gradient.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 236 nm.[4]

• Column Temperature: 30 °C.

3.2.1.3. Preparation of Standard Solutions

• Prepare individual stock solutions of Quizalofop-P-ethyl and Quizalofop-p-acid at a concentration of 100 µg/mL in acetonitrile.[4]

• Store stock solutions at 4 °C.[4]

• Prepare working standard solutions by diluting the stock solutions with acetonitrile to desired concentrations (e.g., 0.05, 0.1, 0.5, 1, 2, and 5 µg/mL) to construct a calibration curve.

This protocol is based on the BASF Analytical Method D1303/02 for the determination of Quizalofop-P-ethyl, Quizalofop-p-acid, and 3-OH-quizalofop-acid in soil.[5][6]

3.2.2.1. Sample Preparation and Extraction

• Weigh 5 g of soil into a centrifuge tube.[5]

• Add 20 mL of acetonitrile/water (80:20, v/v) containing 0.1% formic acid.

• Shake vigorously for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Collect the supernatant.

• Repeat the extraction step with another 20 mL of the extraction solvent.

• Combine the supernatants.

• For the analysis of Quizalofop-P-ethyl and Quizalofop-p-acid, dilute an aliquot of the combined extract with acetonitrile/water (90:10, v/v).[6]

• For the analysis of 3-OH-quizalofop-acid, dilute a separate aliquot of the combined extract with water.[6]

• Filter the final extracts through a 0.22 µm filter before injection.

3.2.2.2. LC-MS/MS Conditions

• Instrument: Liquid Chromatograph coupled to a tandem Mass Spectrometer.

• Column: C18 column suitable for pesticide residue analysis.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Quizalofop-P-ethyl: m/z 373.0 → 299.0 (quantification), m/z 375.0 → 300.9 (confirmation).[5]

  • Quizalofop-p-acid: m/z 345.0 → 299.0 (quantification), m/z 345.0 → 100.0 (confirmation).[5]

  • 3-OH-quizalofop-acid: m/z 359 → 166 (quantification and confirmation).[5]

3.2.2.3. Preparation of Standard Solutions

• Prepare individual stock solutions (1 mg/mL) of Quizalofop-P-ethyl, Quizalofop-p-acid, and 3-OH-quizalofop-acid in acetonitrile or methanol.[5]

• Prepare intermediate and working standard solutions by serial dilution in the appropriate solvent mixture to match the final sample extract composition.

Concluding Remarks

The methods and data presented provide a comprehensive resource for the analytical determination of Quizalofop-P and its key metabolites. Adherence to these protocols and the use of high-purity analytical standards are crucial for obtaining accurate and reproducible results. Method validation should be performed in the specific matrix of interest to ensure fitness for purpose.

References

• 1. Buy Quizalofop-p-ethyl | 100646-51-3 [smolecule.com]
• 2. Quizalofop-P | C17H13ClN2O4 | CID 5484172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydroxy quizalofop | C17H13ClN2O5 | CID 138394752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 5. S-Quizalofop-acid | C17H13ClN2O4 | CID 92418 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. coromandel.biz [coromandel.biz]

Application Notes and Protocols for the Quantification of Quizalofop-P in Crops

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in a variety of broadleaf crops.[1] Its active form, Quizalofop-P acid, functions by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, which is essential for fatty acid synthesis in grasses.[2] To ensure food safety and regulatory compliance, sensitive and reliable analytical methods are required for the quantification of Quizalofop-P residues in agricultural commodities. These application notes provide a comprehensive overview of a validated method for the determination of Quizalofop-P and its primary metabolite, Quizalofop acid, in crop matrices.

Metabolic Pathway of Quizalofop-P-ethyl in Plants

Quizalofop-P-ethyl is rapidly metabolized in plants. The primary metabolic step involves the hydrolysis of the ethyl ester to form the biologically active Quizalofop acid.[3][4] This is followed by further degradation into smaller, less active compounds.[5] Understanding this pathway is crucial for defining the target analytes for residue analysis.

Caption: Metabolic conversion of Quizalofop-P-ethyl in plants.

Experimental Protocol: Quantification of Quizalofop-P and Quizalofop Acid in Crops

This protocol details a method for the simultaneous determination of Quizalofop-P-ethyl and Quizalofop acid in crop samples using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

1. Sample Preparation and Extraction (QuEChERS)

The QuEChERS method is a widely adopted sample preparation technique that simplifies the extraction and cleanup of pesticide residues from food matrices.[2][5][6]

• Homogenization: Weigh 10 g of a representative, homogenized crop sample into a 50 mL centrifuge tube.

• Fortification (for QC): For quality control samples, spike the blank matrix with known concentrations of Quizalofop-P-ethyl and Quizalofop acid standards.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).[7]

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.[7]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1.5 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 75 mg Z-SEP).[7]

• Vortex for 1 minute to facilitate the removal of interfering matrix components.

• Centrifuge at 4000 rpm for 5 minutes.[7]

3. Final Extract Preparation

• Take an aliquot of the cleaned extract and dilute it with a suitable solvent (e.g., methanol, 1:1 v/v) before injection into the HPLC-MS/MS system.[7]

Caption: Workflow for Quizalofop-P analysis in crops.

4. HPLC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used for separation.[8][9]

  • Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid) is commonly employed.[8][9]

  • Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification. Specific precursor-to-product ion transitions for Quizalofop-P-ethyl and Quizalofop acid should be optimized.

Method Validation Data

The following tables summarize typical performance characteristics of validated methods for the quantification of Quizalofop-P-ethyl and its metabolite in various crop matrices.

Table 1: Method Performance for Quizalofop-P-ethyl

Crop Matrix	Linearity (R²)	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Adzuki Bean	>0.999	88.7 - 116.2	0.005-0.008	0.015-0.02	[3]
Beans	-	92.4 - 117.8	0.003	-	[6]
Onion	>0.99	94.4 - 99.9	-	0.04	[10]
Brown Rice, Soybean, Potato, Pepper, Mandarin	≥0.999	70 - 120	0.0075	0.01	[7]
Tobacco Leaves	-	89.0 - 91.6	-	0.01	[11]

Table 2: Method Performance for Quizalofop acid

Crop Matrix	Linearity (R²)	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Adzuki Bean	>0.999	88.7 - 116.2	0.003-0.01	0.01-0.03	[3]

Conclusion

The described QuEChERS extraction followed by HPLC-MS/MS analysis provides a robust and sensitive method for the quantification of Quizalofop-P-ethyl and its primary metabolite, Quizalofop acid, in a variety of crop matrices. The method demonstrates excellent linearity, recovery, and low limits of detection and quantification, making it suitable for routine monitoring and regulatory compliance testing. The provided protocols and validation data serve as a valuable resource for researchers and scientists in the field of pesticide residue analysis.

References

• 1. Quizalofop - Wikipedia [en.wikipedia.org]
• 2. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Metabolism of ( sup 14 C)quizalofop-ethyl in soybean and cotton plants (Journal Article) | OSTI.GOV [osti.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Quizalofop | C17H13ClN2O4 | CID 178795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. bepls.com [bepls.com]

Application Note: Chiral Separation of Quizalofop-P Enantiomers by High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction Quizalofop-P-ethyl is a selective, post-emergence herbicide widely used for the control of grass weeds in broad-leaved crops. It is the R-(+)-enantiomer of the racemic compound quizalofop-ethyl. The two enantiomers of chiral herbicides often exhibit different biological activities, degradation rates, and toxicological profiles.[1] The R-enantiomer is typically the biologically active one.[1] Consequently, the development of analytical methods to separate and quantify the enantiomers of quizalofop-P-ethyl is essential for quality control, environmental monitoring, and regulatory purposes. High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs) is a powerful and widely adopted technique for achieving this enantioselective separation.[2]

This application note provides detailed protocols for the chiral separation of quizalofop-P enantiomers using HPLC, based on established methods.

Principle of Chiral Separation Chiral separation by HPLC is achieved by creating a chiral environment in which the enantiomers can be distinguished. This is most commonly done using a Chiral Stationary Phase (CSP).[3][4] The CSP is composed of a single enantiomer of a chiral selector that is bonded to the silica support. As the racemic analyte passes through the column, the enantiomers form transient, diastereomeric complexes with the CSP.[3] Due to differences in spatial arrangement, one enantiomer will interact more strongly with the CSP than the other, resulting in different retention times and enabling their separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, have proven to be highly effective for separating a wide range of chiral compounds, including pesticides like quizalofop-ethyl.[1]

Experimental Protocols

Two distinct methods are presented, utilizing different polysaccharide-based chiral stationary phases and mobile phase modes.

Method 1: Enantioseparation in Polar Organic Mode

This protocol is based on the successful separation of quizalofop-P-ethyl enantiomers on a cellulose-based CSP, which is suitable for both purity analysis and environmental fate studies.[5][6]

Apparatus and Materials

• High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometry (MS/MS) detector.

• Chiral Column: Lux Cellulose-2 (3-chloro,4-methylphenylcarbamate cellulose) or equivalent.

• Analytical balance.

• Volumetric flasks, pipettes, and vials.

• Syringe filters (0.22 µm or 0.45 µm).

Reagents and Standards

• Quizalofop-P-ethyl analytical standard.

• Racemic quizalofop-ethyl standard.

• HPLC-grade acetonitrile, methanol, and ethanol.

• Deionized water.

Detailed Protocol

• Mobile Phase Preparation: Prepare the mobile phase by mixing the organic solvents in the desired ratio (e.g., Acetonitrile/Methanol 50:50, v/v). Degas the mobile phase using sonication or vacuum filtration before use.

• Standard Solution Preparation:

  • Accurately weigh and dissolve the racemic quizalofop-ethyl standard in the mobile phase to prepare a stock solution of 1 mg/mL.

  • Perform serial dilutions to create working standards at appropriate concentrations (e.g., 1, 5, 10, 50 µg/mL).

• Sample Preparation (from Soil): [7]

  • Weigh 5 g of the soil sample into a centrifuge tube.

  • Add 10 mL of an extraction solvent (e.g., acetonitrile).

  • Vortex or shake vigorously for 20-30 minutes.

  • Centrifuge the sample to pellet the solid material.

  • Collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

  • Inject 10 µL of the standard or prepared sample into the HPLC system.

  • Run the analysis according to the chromatographic conditions specified in Table 1.

  • Identify the enantiomer peaks based on the retention time of the Quizalofop-P-ethyl standard. The other peak corresponds to the M- (or S-) enantiomer.

  • Quantify the enantiomers by integrating the peak areas.

Method 2: Enantioseparation in Normal Phase Mode

This protocol describes a method using an amylose-based CSP with a non-polar mobile phase, which has demonstrated effective resolution of quizalofop-ethyl enantiomers.[1]

Apparatus and Materials

• As described in Method 1, with a UV detector being most common for normal phase.

Reagents and Standards

• Quizalofop-P-ethyl and racemic quizalofop-ethyl standards.

• HPLC-grade n-hexane and 2-propanol.

Detailed Protocol

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-hexane and 2-propanol in the specified ratio (e.g., n-hexane/2-propanol 80:20, v/v).[1] For a simpler system, 100% n-hexane has also been reported.[1] Degas the mobile phase before use.

• Standard Solution Preparation: Prepare stock and working standards by dissolving the analyte in the mobile phase, following the procedure in Method 1.

• Sample Preparation: Ensure the final sample extract is dissolved in a solvent compatible with the normal phase mobile phase (e.g., n-hexane or the mobile phase itself). Solvent exchange may be necessary if the initial extraction used a polar solvent.

• HPLC Analysis:

  • Equilibrate the column with the mobile phase.

  • Inject the sample and run the analysis according to the conditions in Table 1.

  • Identify and quantify the enantiomer peaks as described in Method 1.

Data Presentation

The following tables summarize the chromatographic conditions and performance data for the chiral separation of quizalofop-ethyl enantiomers.

Table 1: Summary of HPLC Method Parameters

Parameter	Method 1: Polar Organic Mode	Method 2: Normal Phase Mode[1]
Chiral Stationary Phase	Lux Cellulose-2 (Cellulose tris(3-chloro-4-methylphenylcarbamate))[5]	Coated Amylose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	Acetonitrile/Methanol (Isocratic)	100% n-Hexane (Isocratic)
Flow Rate	0.8 - 1.2 mL/min (Typical)	1.0 mL/min (Typical)
Column Temperature	25 °C (Ambient)	25 °C (Ambient)
Injection Volume	5 - 20 µL	5 - 20 µL
Detection	UV (e.g., 254 nm) or MS/MS	UV (e.g., 254 nm)

Table 2: Chromatographic Performance Data

Parameter	Method 1: Polar Organic Mode	Method 2: Normal Phase Mode[1]
Analyte	Quizalofop-ethyl enantiomers	Quizalofop-ethyl enantiomers
Capacity Factor (k') - Enantiomer 1	Data not specified, baseline separation achieved[5]	23.98
Capacity Factor (k') - Enantiomer 2	Data not specified, baseline separation achieved[5]	28.94
Resolution (Rs)	> 1.5 (Baseline)	1.21
Limit of Detection (LOD)	< 5 ng/g in soil and crop matrices[5][6]	Not Reported
Recovery	> 70% from soil and crop matrices[5][6]	Not Reported

Visualized Workflow

The following diagram illustrates the general workflow for the chiral analysis of Quizalofop-P enantiomers from a solid matrix like soil or agricultural products.

Caption: General workflow for chiral HPLC analysis of Quizalofop-P.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. eijppr.com [eijppr.com]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. researchgate.net [researchgate.net]
• 6. iris.uniroma1.it [iris.uniroma1.it]
• 7. epa.gov [epa.gov]

Application Notes: The Role of Quizalofop-P in Herbicide Resistance Research

Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate ("fop") chemical family, classified as a Group 1 (HRAC Group A) herbicide.[1] It is synthesized with the non-active optical isomer removed, enhancing its effectiveness in controlling annual and perennial grass weeds in various broadleaf crops.[2] Its mechanism of action involves the inhibition of the enzyme acetyl-CoA carboxylase (ACCase), a critical component in the synthesis of fatty acids necessary for cell membrane production and plant growth.[2][3] The active ingredient, Quizalofop-P, is formed after the proherbicide Quizalofop-P-ethyl is absorbed through the foliage and hydrolyzed within the plant.[3][4] It then translocates to the meristematic regions, where it inhibits ACCase, leading to the cessation of growth and eventual death of the weed.[2][3] The widespread and repeated use of ACCase inhibitors has led to the evolution of resistant weed biotypes, making Quizalofop-P a crucial tool for studying the mechanisms and evolution of herbicide resistance.[1]

Mechanisms of Herbicide Resistance to Quizalofop-P

Resistance to Quizalofop-P in weed populations primarily develops through two distinct mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR).

• Target-Site Resistance (TSR): This is the most common mechanism and involves genetic mutations in the ACCase gene, which encodes the target enzyme.[5] These single nucleotide polymorphisms (SNPs) result in amino acid substitutions that alter the herbicide's binding site on the ACCase enzyme. This conformational change reduces the binding affinity of Quizalofop-P, rendering the enzyme less sensitive to inhibition and allowing the plant to survive treatment.[4][6] Several specific mutations in the carboxyl-transferase (CT) domain of the ACCase gene have been identified that confer resistance.[7][8][9]

• Non-Target-Site Resistance (NTSR): This form of resistance does not involve alterations to the target enzyme. Instead, it relies on mechanisms that reduce the amount of active herbicide reaching the target site. The most prevalent form of NTSR is enhanced metabolic resistance, where the resistant plant can detoxify the herbicide more rapidly than susceptible plants.[10][11] This process is often mediated by the overexpression of enzyme families such as cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs), which catalyze the breakdown or conjugation of the herbicide into non-toxic metabolites.[10][11][12]

Quantitative Data on Quizalofop-P Resistance

The level of resistance is typically quantified using a Resistance Index (RI), calculated as the ratio of the herbicide dose required to cause 50% growth reduction (GR₅₀) or mortality (LD₅₀) in the resistant population compared to a known susceptible population.

Table 1: Documented Resistance Levels to Quizalofop-P in Various Weed Species

Weed Species	Resistance Level (RI or Fold Resistance)	Notes	Source
Lolium multiflorum	2–37	Resistance Index (RI) based on GR₅₀.	[13]
Hordeum glaucum	>60	Fold resistance compared to a susceptible population.	[7]
Polypogon fugax	~6	RI based on GR₅₀. Associated with GST-based metabolic resistance.	[14]
Polypogon fugax	5.4–18.4	RI range for a population with the Asp-2078-Gly mutation.	[15]
Sorghum halepense	8–25	RI range for populations resistant to FOP herbicides.	[16]

Table 2: Common ACCase Gene Mutations Conferring Resistance to Quizalofop-P

Mutation (Amino Acid Substitution)	Position	Weed Species	Notes	Source
Isoleucine to Leucine (Ile-1781-Leu)	1781	Hordeum glaucum, Alopecurus myosuroides, Beckmannia syzigachne, Echinochloa spp.	A common mutation conferring broad resistance to APP herbicides.	[5][7][8][9]
Isoleucine to Asparagine (Ile-2041-Asn)	2041	Beckmannia syzigachne, Lolium multiflorum	Confers resistance to APP herbicides but not always to others like CHD and DEN.	[8][15][17]
Aspartic Acid to Glycine (Asp-2078-Gly)	2078	Polypogon fugax, Beckmannia syzigachne	Confers cross-resistance to all three classes of ACCase inhibitors.	[8][15]
Glycine to Alanine (Gly-2096-Ala)	2096	Hordeum glaucum	Confers a high level of resistance.	[7]
Alanine to Valine (Ala-2004-Val)	2004	Triticum aestivum (Wheat)	A mutation that imparts quizalofop resistance in wheat cultivars.	[4][6]

Experimental Protocols

Protocol 1: Whole-Plant Dose-Response Bioassay

This protocol is used to determine the level of resistance in a suspected weed population by measuring the reduction in plant growth in response to a range of herbicide doses.

Materials:

• Seeds from suspected resistant (R) and known susceptible (S) populations.

• Pots (e.g., 10-12 cm diameter) with a suitable potting mix.

• Controlled environment growth chamber or greenhouse.

• Quizalofop-P-ethyl herbicide formulation and appropriate adjuvants.

• Laboratory track sprayer calibrated to deliver a consistent volume.

• Balance for weighing plant biomass.

Methodology:

• Plant Cultivation:

  • Sow seeds of both R and S populations in pots and thin to a uniform number (e.g., 10-15 plants per pot) after emergence.[18]

  • Grow plants under controlled conditions (e.g., 24°C, 14/10h day/night cycle) until they reach the 3-4 leaf stage.[14][19]

• Herbicide Application:

  • Prepare a series of herbicide doses. A common range includes a non-treated control (0X) and multiple rates relative to the recommended field dose (X), such as 0.125X, 0.25X, 0.5X, 1X, 2X, 4X, and 8X.[13]

  • Apply the herbicide treatments using a calibrated track sprayer to ensure uniform coverage.[20] Include at least four replicates for each dose and population.[13]

• Data Collection and Analysis:

  • After a set period (typically 21 days after treatment), assess plant survival and harvest the above-ground biomass for each pot.[14][21]

  • Measure the fresh or dry weight of the biomass.[22]

  • Calculate the percent biomass reduction relative to the non-treated control for each dose.

  • Use a suitable statistical software package to perform a non-linear regression analysis (e.g., log-logistic model) to determine the herbicide dose that causes 50% growth reduction (GR₅₀) for each population.

  • Calculate the Resistance Index (RI) as: RI = GR₅₀ (Resistant Population) / GR₅₀ (Susceptible Population) .

Protocol 2: Molecular Analysis of ACCase Target-Site Mutations

This protocol outlines the steps to identify known point mutations in the ACCase gene that confer resistance.

Materials:

• Fresh leaf tissue from R and S plants.

• DNA extraction kit (e.g., Plant Genomic DNA Kit).

• Primers designed to amplify the carboxyl-transferase (CT) domain of the ACCase gene.[15]

• PCR reagents (Taq polymerase, dNTPs, buffer).

• Thermocycler.

• Gel electrophoresis equipment.

• DNA sequencing service.

Methodology:

• Genomic DNA Extraction:

  • Collect fresh leaf material from individual plants that survived herbicide treatment in the bioassay and from untreated susceptible plants.

  • Extract total genomic DNA using a commercial kit following the manufacturer's instructions.[15]

• PCR Amplification:

  • Set up a PCR reaction to amplify the CT domain of the ACCase gene, which contains the known mutation sites (e.g., 1781, 2041, 2078, 2096).[5][7][8][15]

  • Use published or custom-designed primers for the target weed species.

  • Perform PCR using a standard thermocycler profile (e.g., initial denaturation, 35-40 cycles of denaturation-annealing-extension, and a final extension).

• Verification and Sequencing:

  • Verify the successful amplification of the target fragment by running the PCR products on an agarose gel.

  • Purify the PCR products and send them for Sanger sequencing.

• Sequence Analysis:

  • Align the obtained DNA sequences from R and S plants with a reference ACCase sequence using bioinformatics software (e.g., BLAST, ClustalW).

  • Identify any single nucleotide polymorphisms (SNPs) in the resistant individuals and translate the nucleotide sequence to the amino acid sequence to confirm if the SNP results in an amino acid substitution at a known resistance-conferring position.[15]

Protocol 3: Investigating Metabolic Resistance using Inhibitors

This protocol helps determine if NTSR, specifically enhanced metabolism, contributes to resistance by testing if enzyme inhibitors can reverse the resistant phenotype.

Materials:

• R and S plants grown as described in Protocol 1.

• Quizalofop-P-ethyl.

• A P450 inhibitor (e.g., malathion or piperonyl butoxide - PBO).[9][12]

• A GST inhibitor (e.g., 4-chloro-7-nitrobenzoxadiazole - NBD-Cl).[12]

• Laboratory track sprayer.

Methodology:

• Inhibitor Pre-treatment:

  • Divide the R population plants into three groups: no inhibitor, P450 inhibitor pre-treatment, and GST inhibitor pre-treatment. Include an S population group with no inhibitor as a control.

  • Apply the P450 or GST inhibitor to the respective groups at a pre-determined concentration, typically 1-2 hours before the herbicide application.[9]

• Herbicide Application:

  • Apply a single, discriminating dose of Quizalofop-P-ethyl (a dose that effectively controls the S population but not the R population) to all plant groups.

• Assessment:

  • Visually assess plant injury and measure survival or biomass reduction 21 days after treatment.

• Interpretation:

  • If the pre-treatment with an inhibitor (e.g., NBD-Cl) significantly increases the efficacy of Quizalofop-P-ethyl on the R population, making it behave more like the S population, this suggests that the corresponding enzyme family (e.g., GSTs) is involved in the resistance mechanism.[12] If no change is observed, metabolic resistance via that pathway is unlikely.

Visualizations

Caption: Quizalofop-P action pathway and the points of interruption by resistance mechanisms.

Caption: A stepwise workflow for identifying and characterizing Quizalofop-P resistance.

References

• 1. 4farmers.com.au [4farmers.com.au]
• 2. pomais.com [pomais.com]
• 3. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 4. Frontiers | Low Temperature Delays Metabolism of Quizalofop in Resistant Winter Wheat and Three Annual Grass Weed Species [frontiersin.org]
• 5. Different Mutations Providing Target Site Resistance to ALS- and ACCase-Inhibiting Herbicides in Echinochloa spp. from Rice Fields [mdpi.com]
• 6. Biochemical and structural characterization of quizalofop-resistant wheat acetyl-CoA carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Resistance of American sloughgrass (Bechmannia syzigachne) populations to ACCase-inhibiting herbicides involves three different target site mutations from China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Blackgrass (Alopecurus myosuroides Huds.) Multiple Resistance to ACCase- and ALS-Inhibitors and Its Competition with Winter Wheat | MDPI [mdpi.com]
• 10. PfGSTF2 endows resistance to quizalofop‐p‐ethyl in Polypogon fugax by GSH conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quizalofop-p-ethyl resistance in Polypogon fugax involves glutathione S-transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Repeated evolution of herbicide resistance in Lolium multiflorum revealed by haplotype‐resolved analysis of acetyl‐CoA carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 15. First Asp-2078-Gly Mutation Conferring Resistance to Different ACCase Inhibitors in a Polypogon fugax Population from China - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Multiple Herbicide Resistance in Lolium multiflorum and Identification of Conserved Regulatory Elements of Herbicide Resistance Genes [frontiersin.org]
• 18. researchgate.net [researchgate.net]
• 19. Multiple evolutionary origins of glyphosate resistance in Lolium multiflorum - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Dissecting weed adaptation: Fitness and trait correlations in herbicide‐resistant Alopecurus myosuroides - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. adas.co.uk [adas.co.uk]

Application Notes and Protocols: Investigating Herbicide Antagonism with Quizalofop-P

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying the antagonistic interactions of the herbicide Quizalofop-P with other herbicides. This information is intended to guide researchers in designing and executing experiments to understand and mitigate herbicide antagonism, a critical factor in developing effective weed management strategies.

Introduction to Quizalofop-P and Herbicide Antagonism

Quizalofop-P-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate ("fop") chemical family.[1] It is effective for the control of annual and perennial grass weeds in a variety of broadleaf crops.[2] The herbicidal activity of Quizalofop-P is mediated by the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes.[2] By inhibiting this enzyme, Quizalofop-P disrupts the formation of new plant tissues, leading to the death of susceptible grass species.[2][3]

Herbicide antagonism occurs when the combined effect of two or more herbicides applied together is less than the predicted effect of each herbicide applied individually.[4] This phenomenon can lead to reduced weed control efficacy in the field. The tank-mixing of ACCase inhibitors like Quizalofop-P with broadleaf herbicides, such as those from the acetolactate synthase (ALS) inhibitor and synthetic auxin groups, has been frequently reported to result in antagonism.[5][6] Understanding the mechanisms behind this antagonism and developing strategies to overcome it are crucial for optimizing weed control programs.

Quantitative Data on Quizalofop-P Antagonism

The following tables summarize quantitative data from various studies on the antagonistic interactions of Quizalofop-P with other herbicides. The data highlights the reduction in weed control when Quizalofop-P is tank-mixed with certain herbicides. Colby's method was commonly used to determine the nature of the interaction (antagonistic, synergistic, or additive).[4][7]

Table 1: Antagonism of Quizalofop-P with ALS-Inhibiting Herbicides on Barnyardgrass (Echinochloa crus-galli)

Antagonistic Herbicide	Quizalofop-P Rate (g ai/ha)	Antagonist Rate (g ai/ha)	Observed Control (%)	Expected Control (%)	Interaction
Halosulfuron + Thifensulfuron	120	53	89	98	Antagonistic[8]
Bispyribac-Na (no adjuvant)	120	34	41	95	Antagonistic[9][10]
Penoxsulam	120	40	34-38	97	Antagonistic[2][9]
Imazosulfuron	120	211	Antagonistic response reported	-	Antagonistic[5]
Bensulfuron	120	43	Antagonistic response reported	-	Antagonistic[5]

Table 2: Antagonism of Quizalofop-P with Contact and Synthetic Auxin Herbicides

Antagonistic Herbicide	Weed Species	Quizalofop-P Rate (g ai/ha)	Antagonist Rate (g ai/ha)	Observed Control (%)	Expected Control (%)	Interaction
Propanil	Barnyardgrass	120	3360	16	93	Antagonistic[11]
Propanil	Red Rice	120	3360	69-71	92-94	Antagonistic[9][11]
2,4-D	Barnyardgrass	120	1336	24	98	Antagonistic[8]
2,4-D	Red Rice	120	1336	42	95-98	Antagonistic[8]
Quinclorac	Barnyardgrass	120	420	Antagonistic response reported	-	Antagonistic[8][12]
Triclopyr	Barnyardgrass	120	282	Antagonistic response reported	-	Antagonistic[8][12]
Saflufenacil	Barnyardgrass	120	25	Antagonistic at 14 DAT	-	Antagonistic[5][9]

Table 3: Influence of Adjuvants on Overcoming Quizalofop-P + Bispyribac-Na Antagonism on Barnyardgrass (14 DAT)

Adjuvant (1% v/v)	Quizalofop-P Rate (g ai/ha)	Bispyribac-Na Rate (g ai/ha)	Observed Control (%)	Expected Control (%)	Interaction
None	120	34	41	95	Antagonistic[9][10]
Crop Oil Concentrate (COC)	120	34	43	95	Antagonistic[9][10]
Silicon-based Surfactant + Nitrogen (SNS)	120	34	63	95	Antagonistic[9][10]
High-concentrate COC (HCOC)	120	34	86	95	Antagonistic (but less severe)[9][10]

Note: At 28 DAT, the antagonism with HCOC was overcome, resulting in a neutral interaction.[9][10]

Experimental Protocols

The following are generalized protocols for conducting herbicide antagonism studies with Quizalofop-P. These should be adapted based on specific research objectives, target weed species, and available resources.

Protocol for Greenhouse Pot Experiments

Objective: To evaluate the antagonistic, synergistic, or additive effects of tank-mixing Quizalofop-P with other herbicides on the growth of a target grass weed species under controlled conditions.

Materials:

• Seeds of a susceptible grass weed species (e.g., barnyardgrass, oat)

• Pots (e.g., 10 cm diameter) filled with a commercial potting mix or a soil:sand:peat mixture

• Greenhouse or growth chamber with controlled temperature, humidity, and photoperiod

• Quizalofop-P and other test herbicides

• Adjuvants (e.g., non-ionic surfactant, crop oil concentrate)

• Research-grade spray chamber or cabinet sprayer

• Balance, weigh boats, and graduated cylinders for herbicide preparation

• Personal protective equipment (PPE)

Procedure:

• Plant Growth:

  • Sow 5-10 seeds per pot and cover lightly with soil.

  • Water the pots as needed to maintain adequate soil moisture.

  • Thin seedlings to a uniform number (e.g., 3-5 plants per pot) at the 1-2 leaf stage.

  • Grow plants under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

• Herbicide Preparation and Application:

  • Prepare stock solutions of each herbicide based on the desired application rates.

  • For tank-mix treatments, prepare the mixtures immediately before application. Be mindful of the correct mixing order, which is generally to add adjuvants last.

  • Apply herbicides when the weed seedlings have reached the 3-4 leaf stage.

  • Calibrate the sprayer to deliver a known volume (e.g., 140-200 L/ha) at a constant pressure.

  • Place the pots in the spray chamber and apply the herbicide treatments. Include an untreated control and treatments with each herbicide applied alone.

• Data Collection and Analysis:

  • Visually assess weed control at specified intervals after treatment (e.g., 7, 14, 21, and 28 days after treatment - DAT). Use a rating scale of 0% (no control) to 100% (complete plant death).

  • At the final evaluation, harvest the above-ground biomass from each pot.

  • Dry the biomass in an oven at a constant temperature (e.g., 70°C) until a constant weight is achieved.

  • Measure the dry weight of the biomass for each treatment.

  • Calculate the percent reduction in biomass compared to the untreated control.

  • Use Colby's method to calculate the expected response for the herbicide mixtures and compare it to the observed response to determine if the interaction is antagonistic, synergistic, or additive.[4][7] Statistical analysis (e.g., ANOVA, non-linear mixed models) should be performed to determine the significance of the interactions.[13]

Protocol for Field Trials

Objective: To evaluate the antagonism of Quizalofop-P tank-mixtures under field conditions on natural or seeded weed populations.

Materials:

• Field plot area with a uniform infestation of the target grass weed(s)

• Tractor-mounted or backpack CO2-pressurized sprayer with appropriate nozzles

• Quizalofop-P and other test herbicides

• Adjuvants as required

• Plot marking stakes and measuring tapes

• PPE

Procedure:

• Site Selection and Plot Layout:

  • Select a field with a known history of the target weed species.

  • Design the experiment using a randomized complete block design with at least three or four replications.

  • Mark out individual plots of a suitable size (e.g., 3m x 6m).

• Herbicide Application:

  • Apply herbicides at the appropriate weed growth stage (typically 3-5 leaves for annual grasses).

  • Calibrate the sprayer to ensure accurate and uniform application.

  • Prepare tank-mixtures immediately prior to application.

  • Apply the treatments to the designated plots, leaving an untreated control in each replication.

• Data Collection and Analysis:

  • Conduct visual weed control ratings at regular intervals (e.g., 14, 28, and 42 DAT).

  • Weed density and biomass can be determined by placing quadrats (e.g., 0.25 m²) in each plot and counting/harvesting the weeds within them.

  • If the trial is conducted in a crop, measure crop injury and final crop yield.

  • Analyze the data using appropriate statistical methods to determine the significance of treatment effects and interactions, applying Colby's method to characterize the nature of the herbicide interactions.[4][7]

Visualizations

Signaling Pathway of Quizalofop-P

Caption: Mechanism of action of Quizalofop-P.

Experimental Workflow for Herbicide Antagonism Study

Caption: Workflow for an herbicide antagonism study.

References

• 1. chemicalwarehouse.com [chemicalwarehouse.com]
• 2. pomais.com [pomais.com]
• 3. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 4. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 5. repository.lsu.edu [repository.lsu.edu]
• 6. mdpi.com [mdpi.com]
• 7. ncwss.org [ncwss.org]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Do adjuvants reduce the antagonism of quizalofop-p-ethyl when mixed with bispyribac-Na? | Weed Technology | Cambridge Core [cambridge.org]
• 11. Interactions of quizalofop-p-ethyl mixed with contact herbicides in ACCase-resistant rice production | Weed Technology | Cambridge Core [cambridge.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes: Experimental Design for Quizalofop-P Drift Damage Assessment

Introduction

Quizalofop-P-ethyl is a selective, post-emergence aryloxyphenoxypropionate (AOPP) herbicide used to control annual and perennial grass weeds in a wide range of broadleaf crops, such as soybeans, cotton, and canola.[1][2][3] Its mode of action is systemic, meaning it is absorbed by the foliage and translocated throughout the plant to its growing points.[4][5] While highly effective and selective, the off-target movement of Quizalofop-P-ethyl via spray drift can pose a significant risk to susceptible non-target grass crops like corn, sorghum, and cereals.[6] Assessing the potential damage from sub-lethal doses is crucial for establishing buffer zones, understanding crop sensitivity, and managing drift-related incidents. These notes provide a framework for designing and conducting experiments to quantify the impact of Quizalofop-P-ethyl drift.

Mechanism of Action

Quizalofop-P-ethyl is the R-enantiomer of the racemic quizalofop-ethyl mixture and is the more active isomer.[1][7] Upon foliar absorption, it is rapidly hydrolyzed within the plant to its biologically active form, Quizalofop-P acid.[7][8] This active metabolite is then translocated via the phloem to meristematic tissues (growing points).[9][10]

The primary target of Quizalofop-P acid is the enzyme Acetyl-CoA Carboxylase (ACCase).[5][10][11] ACCase is a critical enzyme that catalyzes the first committed step in the biosynthesis of fatty acids.[12] By inhibiting ACCase, the herbicide halts the production of fatty acids, which are essential components for building and maintaining cell membranes and storing energy.[5][10] This disruption leads to a loss of cell membrane integrity, cessation of growth, and ultimately, cell death in susceptible grass species.[10] Most broadleaf (dicot) plants are tolerant because their plastidic ACCase enzyme has a different structure that is not inhibited by this class of herbicides.[10][13]

Symptoms of Drift Damage

Symptoms of Quizalofop-P-ethyl injury typically appear on sensitive plants several days after exposure.[13] Key indicators include:

• Chlorosis (Yellowing): The newest leaves and growing points will turn yellow as chlorophyll production is affected.[13]

• Necrosis (Tissue Death): The growing points (whorl of grasses) will turn brown, become soft, and eventually rot, a symptom often referred to as "deadheart".[13]

• Growth Inhibition: Overall plant growth will be stunted compared to healthy, untreated plants.

• Leaf Discoloration: Older leaves may develop a reddish or purplish tint.[13]

Experimental Protocols

Protocol 1: Plant Cultivation and Maintenance

• Species Selection: Choose a susceptible monocot species (e.g., corn - Zea mays) and a tolerant dicot species (e.g., soybean - Glycine max) to serve as a negative control.

• Potting and Growth Medium: Sow 3-4 seeds per 1-liter pot filled with a standard commercial potting mix or a mixture of sand, silt, and clay (e.g., dystrophic Red Latosol).

• Germination and Thinning: After emergence, thin the seedlings to one uniform, healthy plant per pot.

• Growth Conditions: Maintain plants in a controlled environment (greenhouse or growth chamber).

  • Temperature: 25/20°C (day/night).

  • Photoperiod: 16-hour day / 8-hour night.

  • Humidity: 60-70% relative humidity.

  • Watering: Water as needed to maintain adequate soil moisture without waterlogging.

• Plant Stage for Treatment: Apply herbicide treatments when the corn plants are at the 3-4 leaf stage, as this is a period of active growth and high sensitivity.

Protocol 2: Simulated Herbicide Drift Application

• Herbicide Preparation: Use a commercial formulation of Quizalofop-P-ethyl. Prepare a stock solution and then create a dilution series to represent different drift rates. These rates are typically expressed as a percentage of the recommended field application rate (e.g., 50 g a.i./ha).[11]

  • Example Drift Rates: 30%, 10%, 5%, 1%, and 0% (control) of the standard field rate.[6]

• Application Method: Utilize a laboratory-grade spray tower or cabinet equipped with a flat-fan nozzle to ensure uniform application. This method allows for precise control over the applied dose.

  • Calibrate the sprayer to deliver a specific volume (e.g., 300 L/ha) at a constant pressure.[6]

• Experimental Design: Arrange the pots in a completely randomized design. Include a minimum of four to five replications for each treatment group (herbicide dose).

• Treatment Application: Place one pot at a time in the spray chamber. Apply the designated herbicide dose. The control group should be sprayed with water only.

• Post-Application Care: Return the plants to the greenhouse immediately after treatment and maintain them under the conditions described in Protocol 1 for the duration of the experiment (typically 21 days).

Protocol 3: Data Collection and Damage Assessment

• Visual Injury Assessment:

  • At 7, 14, and 21 days after treatment (DAT), visually assess the percentage of injury for each plant.[6]

  • Use a rating scale from 0% (no visible injury) to 100% (plant death).[14] Note specific symptoms like chlorosis, necrosis, and stunting.

• Morphological Measurements:

  • At 7, 14, and 21 DAT, measure the plant height from the soil surface to the highest point of the plant.

  • Calculate the percent inhibition of plant height relative to the control group.[6]

• Biomass Measurement:

  • At 21 DAT, harvest the plants.

  • Separate the shoots from the roots.

  • Measure the fresh weight of the shoots.

  • Dry the shoot material in a forced-air oven at 70°C for 72 hours or until a constant weight is achieved.

  • Measure the shoot dry weight.

  • Calculate the percent reduction in biomass relative to the control group.

• Data Analysis:

  • Analyze the data using Analysis of Variance (ANOVA).

  • If significant differences are found, use a post-hoc test (e.g., Tukey's HSD) to compare treatment means.

  • Regression analysis can be used to model the dose-response relationship and calculate the dose required to cause a 10% or 50% reduction in a given parameter (e.g., R10 for plant height inhibition).[6]

Data Presentation

Table 1: Summary of Quizalofop-P-ethyl Drift Effects on Corn (Zea mays) at 21 Days After Treatment (Illustrative Data)

Drift Rate (% of Field Rate)	Applied Dose (g a.i./ha)	Visual Injury (%)	Plant Height Inhibition (%)	Shoot Dry Biomass Reduction (%)
0% (Control)	0	0	0	0
1%	0.5	0-5	< 5	< 5
5%	2.5	15-25	10-20	15-30
10%	5.0	40-60	35-55	50-70
30%	15.0	85-100	80-100	90-100

Note: This table presents illustrative data based on expected outcomes from experimental studies to demonstrate a dose-dependent response. Actual results will vary based on specific experimental conditions.[6]

Mandatory Visualization

Caption: Experimental workflow for Quizalofop-P drift damage assessment.

Caption: Signaling pathway for Quizalofop-P-ethyl's mechanism of action.

References

• 1. Quizalofop-P-ethyl: Herbicide in Soybean Fields - HEBEN [hb-p.com]
• 2. How Quizalofop-p-ethyl Targets Grassy Weeds Without Damaging Your Crops [jindunchemical.com]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. 4farmers.com.au [4farmers.com.au]
• 5. chemicalwarehouse.com [chemicalwarehouse.com]
• 6. mdpi.com [mdpi.com]
• 7. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. pomais.com [pomais.com]
• 10. scielo.br [scielo.br]
• 11. bepls.com [bepls.com]
• 12. mdpi.com [mdpi.com]
• 13. Acetyl CoA Carboxylase (ACCase) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Quizalofop-P Degradation Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the degradation of Quizalofop-P and its related compounds.

Frequently Asked Questions (FAQs)

Q1: What is Quizalofop-P and how does it typically degrade?

Quizalofop-P is the R-isomer of the herbicide Quizalofop. It is often formulated as an ester, such as Quizalofop-P-ethyl (QPE)[1]. The primary degradation pathway involves the rapid hydrolysis of the ester group to form the biologically active metabolite, Quizalofop-P-acid (QA)[2][3][4]. This acid can then undergo further degradation into several smaller molecules.

Q2: What are the major metabolites of Quizalofop-P I should be monitoring?

Beyond the primary metabolite, Quizalofop-P-acid, subsequent degradation can produce several other compounds. Key metabolites to monitor in soil and water samples include:

• CHQ (6-chloroquinoxalin-2-ol) [2][5]

• CHHQ (dihydroxychloroquinoxalin) [2][5]

• PPA ((R)-2-(4-hydroxyphenoxy)propionic acid) [2][5]

• 3-OH-quizalofop-acid and 3-OH-CQO [3]

Q3: My Quizalofop-P-ethyl is not degrading into Quizalofop-P-acid. What are the common causes?

Several factors could inhibit the initial hydrolysis step. Consider the following:

• pH of the Medium: Hydrolysis of Quizalofop-P-ethyl is pH-dependent. It is generally stable at an acidic pH (e.g., pH 5) but the rate of hydrolysis increases with increasing pH[1]. Ensure your experimental buffer or soil pH is neutral to alkaline for optimal hydrolysis.

• Microbial Activity (for biodegradation studies): In soil or microbial culture experiments, a lack of viable, adapted microorganisms can halt degradation. Ensure the microbial source is active and consider an acclimatization period.

• Temperature: Degradation rates are temperature-sensitive. For microbial degradation, optimal temperatures are often between 30-37°C[6][7]. Low temperatures will slow down both chemical and biological processes.

• Analytical Issues: The issue may be with your extraction or detection method. Verify that your analytical method has been validated with acceptable recovery rates for both the parent compound and its acid metabolite[8].

Q4: I am seeing inconsistent or non-reproducible degradation rates. What should I check?

Inconsistent results often point to a lack of control over experimental variables.

• Homogeneity of Samples: Ensure the herbicide is uniformly applied and mixed into the soil or medium. In soil studies, sieving and pre-incubation can improve consistency.

• Environmental Conditions: Maintain consistent temperature, moisture, and light conditions across all replicates. Fluctuations in these parameters can significantly alter degradation rates[9][10].

• Sample Storage: Ensure samples are stored properly (typically frozen) immediately after collection to halt any further degradation before analysis.

• Extraction Efficiency: Inconsistent extraction can lead to variable results. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a reliable procedure for extracting Quizalofop-P and its metabolites from soil[2][5].

Q5: What analytical methods are recommended for quantifying Quizalofop-P and its metabolites?

High-Performance Liquid Chromatography (HPLC) is the most common technique.

• HPLC with DAD/UV Detector: Suitable for routine analysis and can achieve Limits of Quantification (LOQs) that meet regulatory requirements[8][11].

• Liquid Chromatography with Mass Spectrometry (LC-MS/MS): Offers higher sensitivity and selectivity, making it ideal for identifying and quantifying low levels of metabolites in complex matrices[2][12][13].

• Gas Chromatography (GC): Can also be used, sometimes in conjunction with MS, for the analysis of Quizalofop-ethyl[8][14].

Troubleshooting Guides

Guide 1: Problem - No Degradation or Very Slow Degradation Observed

This guide provides a logical workflow to diagnose experiments where Quizalofop-P degradation is not proceeding as expected.

Caption: Troubleshooting workflow for no/slow degradation.

Quantitative Data Summary

Table 1: Half-Life (DT50) of Quizalofop-P-ethyl in Soil

Soil Type	Condition	Half-Life (DT50) in Days	Reference
Loamy (L)	Sunlight	0.6	[9]
Loamy (L)	Dark	2.9	[9]
Silty Loam (SL)	Sunlight	0.8	[9]
Silty Loam (SL)	Dark	3.5	[9]
Silty Clay Loam (SCL)	Sunlight	1.0	[9]
Silty Clay Loam (SCL)	Dark	3.9	[9]
Adzuki Bean Soil (Hunan)	Field	5.4	[8]
Adzuki Bean Soil (Heilongjiang)	Field	6.7	[8]

Table 2: Optimal Conditions for Microbial Degradation of Quizalofop-P-ethyl

Bacterial Strain	Optimal pH	Optimal Temperature (°C)	Degradation Rate	Reference
Methylobacterium populi YC-XJ1	8.0	35	97% of 50 mg/L in 72h	[6]
Pseudomonas sp. J-2	7.0	37	Not specified	[7]
Bacillus pumilis	7.0	35	Not specified	[6]

Experimental Protocols

Protocol 1: General Soil Degradation Study

This protocol outlines the key steps for conducting a laboratory-based soil degradation study for Quizalofop-P-ethyl.

Caption: Workflow for a typical soil degradation experiment.

Protocol 2: Sample Extraction using Modified QuEChERS

This method is effective for extracting Quizalofop-P-ethyl and its metabolites from soil samples[2][5].

• Sample Weighing: Weigh 10 g of your soil sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 10 mL of acidified acetonitrile (e.g., with 1% acetic acid v/v) and 10 mL of acidified water (e.g., 0.1 M HCl)[5].

• Vortex: Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing.

• Salt Addition: Add magnesium sulfate (MgSO₄) and sodium chloride (NaCl)[5].

• Shaking & Centrifugation: Shake vigorously for 1 minute, then centrifuge at >3000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer an aliquot of the upper acetonitrile layer to a microcentrifuge tube containing a dispersive solid-phase extraction (d-SPE) sorbent like C18 to remove co-extractives[5].

• Final Centrifugation: Vortex for 30 seconds and centrifuge again.

• Analysis: The final supernatant is ready for analysis by HPLC or LC-MS/MS.

Protocol 3: HPLC-DAD Analytical Method

This is a baseline method for the simultaneous determination of Quizalofop-P-ethyl and Quizalofop-P-acid, adapted from published studies[8].

• Instrument: High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD).

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile and water (containing 1% v/v acetic acid) in a 70:30 (v/v) ratio[8].

• Flow Rate: 1.0 mL/min[8].

• Column Temperature: 30°C[8].

• Injection Volume: 20 µL.

• Detection Wavelength: 236 nm[8].

• Quantification: Use an external standard calibration curve for both Quizalofop-P-ethyl and Quizalofop-P-acid.

Degradation Pathway Visualization

This diagram illustrates the primary degradation pathway of Quizalofop-P-ethyl in environmental matrices like soil and water.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Influence of imazethapyr and quizalofop-p-ethyl application on microbial biomass and enzymatic activity in peanut grown soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation studies of quizalofop-p and related compounds in soils using liquid chromatography coupled to low and high resolution mass analyzers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ejbiotechnology.info [ejbiotechnology.info]
• 7. Purification and properties of a novel quizalofop-p-ethyl-hydrolyzing esterase involved in quizalofop-p-ethyl degradation by Pseudomonas sp. J-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. qascf.com [qascf.com]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 14. cipac.org [cipac.org]

Technical Support Center: Enhancing Quizalofop-P Stability in Analytical Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in maintaining the stability of Quizalofop-P analytical solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Quizalofop-P-ethyl in analytical solutions?

A1: The stability of Quizalofop-P-ethyl in analytical solutions is primarily influenced by pH, light exposure, and temperature. It is unstable in alkaline conditions, susceptible to photodegradation, and its degradation rate can be accelerated by elevated temperatures.[1]

Q2: What is the main degradation product of Quizalofop-P-ethyl?

A2: The primary degradation pathway for Quizalofop-P-ethyl is the hydrolysis of the ethyl ester to form its corresponding carboxylic acid, Quizalofop-acid.[2][3] This hydrolysis is significantly faster in alkaline environments.

Q3: What are the recommended solvents for preparing Quizalofop-P-ethyl stock and working solutions?

A3: Acetonitrile is the most commonly recommended solvent for preparing Quizalofop-P-ethyl stock and working solutions for analytical purposes.[1] Methanol can also be used, particularly for some of its metabolites.

Q4: How should I store my Quizalofop-P-ethyl analytical solutions to ensure stability?

A4: To ensure stability, store your Quizalofop-P-ethyl solutions in a refrigerator at approximately 4°C (39°F).[4] It is also crucial to protect the solutions from light by using amber glass vials or by wrapping the containers in aluminum foil.

Troubleshooting Guides

Problem 1: My analytical results for Quizalofop-P-ethyl are inconsistent and show a decreasing trend over time.

Possible Cause: This issue is likely due to the degradation of Quizalofop-P-ethyl in your analytical solution.

Troubleshooting Steps:

• Verify Solution pH: Check the pH of your solvent or any aqueous mobile phases. Quizalofop-P-ethyl degrades rapidly in alkaline conditions (pH > 7).

• Protect from Light: Ensure your solutions are stored in amber vials or otherwise protected from light, as Quizalofop-P-ethyl is susceptible to photodegradation.

• Control Temperature: Store your stock and working solutions in a refrigerator at 4°C. Avoid leaving solutions at room temperature for extended periods.

• Prepare Fresh Solutions: If degradation is suspected, prepare fresh working standards from your stock solution. If the issue persists, prepare a new stock solution.

• Consider a Buffered Solution: For aqueous solutions or mobile phases, consider using an acidic buffer to maintain a pH below 7.

Problem 2: I see an unexpected peak in my chromatogram that increases in area as my Quizalofop-P-ethyl peak decreases.

Possible Cause: This new peak is likely the degradation product, Quizalofop-acid.

Troubleshooting Steps:

• Confirm Peak Identity: If you have a Quizalofop-acid standard, inject it to confirm the retention time of the unknown peak.

• Review Mobile Phase: If using a buffered mobile phase, ensure its pH is acidic to neutral. An alkaline mobile phase can cause on-column degradation.

• Check Autosampler Conditions: If your samples are stored in the autosampler for an extended period, ensure the temperature is controlled (if available) and the vials are protected from light.

• Implement Stabilization: Follow the recommendations for pH control, light protection, and temperature control to minimize further degradation.

Quantitative Data Summary

Table 1: pH Stability of Quizalofop-P-ethyl

pH	Temperature (°C)	Half-life (DT50)	Stability
4	50	> 1 year	Stable
7	50	3.67 days	Moderately Stable
7	40	10.7 days	Moderately Stable
10	50	< 2.4 hours	Unstable

Data sourced from a study on the determination of Quizalofop-P-ethyl in commercial formulations.[1]

Experimental Protocols

Protocol 1: Preparation of Quizalofop-P-ethyl Stock and Working Solutions

Objective: To prepare stable stock and working solutions of Quizalofop-P-ethyl for analytical purposes.

Materials:

• Quizalofop-P-ethyl analytical standard

• HPLC-grade acetonitrile

• Class A volumetric flasks

• Analytical balance

• Amber glass vials with screw caps

Procedure:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh 10 mg of Quizalofop-P-ethyl analytical standard.

  • Quantitatively transfer the standard to a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with acetonitrile.

  • Stopper the flask and mix thoroughly by inversion.

  • Transfer the stock solution to an amber glass vial for storage.

• Working Solutions (e.g., 0.1, 0.5, 1, 5, 10 µg/mL):

  • Perform serial dilutions of the stock solution using acetonitrile to achieve the desired concentrations.

  • Use calibrated pipettes and volumetric flasks for accurate dilutions.

  • Store the working solutions in amber glass vials.

• Storage:

  • Store all stock and working solutions in a refrigerator at 4°C.

  • Ensure vials are tightly sealed to prevent solvent evaporation.

Protocol 2: Recommended Stability Testing Protocol

Objective: To assess the stability of Quizalofop-P-ethyl in an analytical solution under specific conditions.

Procedure:

• Prepare a fresh solution of Quizalofop-P-ethyl in the desired solvent at a known concentration.

• Divide the solution into several aliquots in amber vials.

• Store the vials under the desired conditions to be tested (e.g., refrigerated, room temperature, exposed to light).

• At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week), analyze an aliquot by a validated analytical method (e.g., HPLC-UV).

• Compare the peak area or concentration of Quizalofop-P-ethyl at each time point to the initial (time 0) measurement.

• Calculate the percentage of degradation over time. The appearance and increase of the Quizalofop-acid peak can also be monitored.

Visualizations

Caption: Degradation pathway of Quizalofop-P-ethyl.

Caption: Recommended workflow for handling Quizalofop-P solutions.

Caption: Troubleshooting logic for unstable Quizalofop-P solutions.

References

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 2. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. epa.gov [epa.gov]

Technical Support Center: Addressing Weed Resistance to Quizalofop-P Herbicides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and professionals investigating weed resistance to Quizalofop-P herbicides.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Quizalofop-P herbicides and how do weeds develop resistance?

Quizalofop-P-ethyl is a Group 1 (WSSA) herbicide that selectively controls grass weeds in broadleaf crops.[1][2] Its primary mode of action is the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme.[1][3] This enzyme is crucial for the first step in fatty acid synthesis, which is essential for producing phospholipids needed for new cell membranes.[1] Inhibition of ACCase halts cell growth, leading to chlorosis and necrosis in young tissues, typically within 1-3 weeks.[1]

Weed resistance to Quizalofop-P and other ACCase inhibitors evolves through two primary mechanisms:

• Target-Site Resistance (TSR): This occurs due to a single nucleotide change (mutation) in the gene encoding the ACCase enzyme.[4] This mutation alters the amino acid sequence of the protein, reducing the herbicide's ability to bind to and inhibit the enzyme, while the enzyme's normal function remains intact.[3][4]

• Non-Target-Site Resistance (NTSR): This involves mechanisms that prevent the herbicide from reaching its target site in a lethal concentration.[5][6] The most common form of NTSR is enhanced metabolic detoxification, where the resistant plant rapidly breaks down the herbicide into non-toxic substances using enzymes like cytochrome P450 monooxygenases (P450s) or glutathione S-transferases (GSTs).[4][7][8]

Q2: How can I confirm if a weed population is resistant to Quizalofop-P?

Confirming resistance involves a multi-step process:

• Field Observation: The initial indication is the survival of a specific weed species after a correctly applied Quizalofop-P treatment, especially if the same herbicide has been used repeatedly in the field and was previously effective.[9]

• Whole-Plant Bioassay: A dose-response experiment is the standard method. Seeds from the suspected resistant population and a known susceptible population are grown under controlled conditions and treated with a range of Quizalofop-P doses. Resistance is confirmed if the suspected population survives significantly higher doses than the susceptible population.[10]

• Mechanism Investigation: If resistance is confirmed, further experiments are needed to determine if it is TSR or NTSR. This involves sequencing the ACCase gene to look for known resistance-conferring mutations and conducting assays with metabolic inhibitors.[7][11]

Q3: My whole-plant bioassay results are inconsistent. What are the common causes?

Inconsistency in bioassays can arise from several factors:

• Environmental Conditions: Plant stress from drought, waterlogging, or extreme temperatures can reduce herbicide uptake and efficacy, leading to poor control even in susceptible plants.[12] Applications at high temperatures and low humidity are known to yield poor results.[12]

• Plant Growth Stage: Herbicides are most effective on young, actively growing weeds.[13] Applying Quizalofop-P to mature or stressed plants can lead to marginal control and variable results.[9]

• Genetic Variability: A weed population may contain a mixture of susceptible, partially resistant, and fully resistant individuals.[13] This genetic heterogeneity can cause a wide range of responses to a single herbicide dose.

• Application Error: Inconsistent spray coverage, incorrect herbicide concentration, or improper use of adjuvants can all lead to variable outcomes.[12][13]

Q4: We have confirmed resistance in our weed population but did not find any known mutations in the ACCase gene. What is the likely cause?

If target-site sequencing does not reveal known resistance-conferring mutations, the resistance mechanism is likely NTSR, specifically enhanced herbicide metabolism.[7][14][15] In this scenario, the weed's ACCase enzyme is still sensitive to the herbicide, but the plant detoxifies the chemical before it can reach the enzyme in sufficient quantities. This is often mediated by GSTs or P450 enzymes.[7][8] To investigate this, you can conduct experiments using metabolic inhibitors.

Troubleshooting Guides

Problem: Poor herbicide efficacy observed in susceptible control plants.

Possible Cause	Troubleshooting Step
Improper Application	Verify sprayer calibration, nozzle type, and pressure to ensure even coverage. Ensure the correct rate of a recommended non-ionic surfactant or crop oil concentrate is used.[12]
Environmental Stress	Maintain optimal growing conditions (temperature, humidity, soil moisture) for all plants. Avoid testing on plants that show signs of stress.[12][16]
Herbicide Degradation	Use freshly prepared herbicide solutions for each experiment. Check the expiration date and storage conditions of the herbicide concentrate.
Incorrect Growth Stage	Treat plants when they are young and actively growing, as specified in standard protocols (e.g., 2-4 leaf stage).[16][17]

Problem: High variability in plant response within the same treatment group.

Possible Cause	Troubleshooting Step
Genetic Heterogeneity	Increase the number of biological replicates (individual plants) to account for natural variation within the population.
Inconsistent Application	Ensure uniform spray coverage for all plants in a treatment group. A track sprayer is recommended for consistency.
Substrate & Potting Issues	Use a uniform, well-draining soil mix for all plants. Ensure pots are of the same size and have adequate drainage.

Problem: Inconclusive results from metabolic inhibitor assays (e.g., malathion, NBD-Cl).

Possible Cause	Troubleshooting Step
Inhibitor Rate/Timing	Optimize the concentration and pre-treatment timing of the inhibitor. The inhibitor must be applied prior to the herbicide to effectively block the metabolic pathway.[7]
Multiple NTSR Mechanisms	The weed may possess multiple NTSR mechanisms. For example, if malathion (a P450 inhibitor) shows no effect, test with NBD-Cl (a GST inhibitor).[7][11]
Reduced Absorption/Translocation	The resistance mechanism may not be metabolic but could involve reduced herbicide uptake or movement within the plant. This is a less common but possible form of NTSR.[3][6]

Data Presentation

Table 1: Common Target-Site Mutations Conferring Resistance to ACCase Inhibitors

Amino Acid Position	Common Substitution	Cross-Resistance Profile	Reference
Isoleucine-1781	Leucine (Ile-1781-Leu)	Resistance to aryloxyphenoxypropionates (FOPs) and some cyclohexanediones (DIMs).[18]	[11][19]
Tryptophan-2027	Cysteine (Trp-2027-Cys)	Resistance mainly to FOP herbicides.[18][20]	[20]
Isoleucine-2041	Asparagine (Ile-2041-Asn)	Resistance mainly to FOP herbicides.[18]	[18][21]
Aspartate-2078	Glycine (Asp-2078-Gly)	Broad resistance to FOPs and DIMs, including clethodim.[18]	[18][21]
Cysteine-2088	Arginine (Cys-2088-R)	Confers resistance to clethodim and other ACCase inhibitors.[18]	[21]
Glycine-2096	Alanine (Gly-2096-Ala)	Resistance mainly to FOP herbicides.[18]	[18]
Position corresponds to the full-length plastidic ACCase in Alopecurus myosuroides.[18]

Table 2: Example IC50 Values from an ACCase Enzyme Inhibition Assay

Herbicide	Biotype	ACCase IC50 (µM)	Resistance Index (RI)	Reference
Fluazifop-p-butyl	Susceptible (S)	0.5	-	[19]
Fluazifop-p-butyl	Resistant 1 (R1)	8.9	17.8	[19]
Fluazifop-p-butyl	Resistant 2 (R2)	17.1	34.2	[19]
Sethoxydim	Susceptible (S)	1.1	-	[19]
Sethoxydim	Resistant 1 (R1)	11.2	10.2	[19]
Sethoxydim	Resistant 2 (R2)	22.1	20.1	[19]
IC50 is the concentration of herbicide required to inhibit 50% of the enzyme activity.

Experimental Protocols

Protocol 1: Whole-Plant Dose-Response Bioassay

• Seed Germination: Germinate seeds from suspected resistant (R) and known susceptible (S) populations in petri dishes or directly in pots filled with a standard potting medium.

• Plant Growth: Transplant seedlings at the same growth stage into individual pots. Grow plants in a controlled environment (e.g., greenhouse or growth chamber) with standardized temperature, light, and humidity.

• Herbicide Application: At the 2- to 4-leaf stage, treat plants with a logarithmic range of Quizalofop-P doses. This should include a 0-dose control and doses ranging from 1/8 to 8x the recommended field rate. Include a known adjuvant as per the product label. Use a calibrated laboratory track sprayer for uniform application.

• Data Collection: At 21 days after treatment (DAT), assess plant survival and measure shoot biomass by harvesting the above-ground tissue and recording the fresh or dry weight.

• Data Analysis: Analyze the data using a non-linear regression model (e.g., log-logistic) to calculate the GR50 (dose causing 50% growth reduction) or LD50 (dose causing 50% mortality) for each population. The Resistance Index (RI) is calculated as the GR50 of the R population divided by the GR50 of the S population. An RI greater than 2-3 is typically considered indicative of resistance.

Protocol 2: Investigating NTSR with Metabolic Inhibitors

• Plant Growth: Grow R and S populations to the 2- to 4-leaf stage as described in Protocol 1.

• Inhibitor Pre-treatment: Approximately 1-2 hours before herbicide application, treat a subset of plants from each population with a metabolic inhibitor.

  • For P450 inhibition, use malathion.

  • For GST inhibition, use 4-chloro-7-nitrobenzoxadiazole (NBD-Cl).[7]

• Herbicide Treatment: Treat all plants (with and without inhibitor pre-treatment) with a diagnostic dose of Quizalofop-P (a dose that kills the S population but not the R population).

• Assessment: At 21 DAT, assess plant survival.

• Interpretation: If the pre-treatment with an inhibitor significantly increases the mortality of the R population compared to the R population treated with Quizalofop-P alone, it suggests that the corresponding enzyme family (P450s or GSTs) is involved in the resistance mechanism.[7][11]

Visualizations

Caption: Quizalofop-P mode of action and the primary mechanisms of weed resistance.

Caption: Experimental workflow for characterizing Quizalofop-P resistance.

Caption: Troubleshooting logic for inconsistent whole-plant bioassay results.

References

• 1. agriculture.basf.us [agriculture.basf.us]
• 2. Quizalofop Herbicide Effective Weed Control for Crops & Lawns [cnagrochem.com]
• 3. scielo.br [scielo.br]
• 4. uppersouthplatte.org [uppersouthplatte.org]
• 5. Herbicide-resistant weeds: from research and knowledge to future needs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wric.ucdavis.edu [wric.ucdavis.edu]
• 7. Quizalofop-p-ethyl resistance in Polypogon fugax involves glutathione S-transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Managing Herbicide-Resistant Weeds1 | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 10. researchgate.net [researchgate.net]
• 11. Quizalofop resistance in weedy rice (Oryza sativa L.) is mainly conferred by an Ile1781Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. herbiguide.com.au [herbiguide.com.au]
• 13. 4farmers.com.au [4farmers.com.au]
• 14. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 15. PfGSTF2 endows resistance to quizalofop‐p‐ethyl in Polypogon fugax by GSH conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Page loading... [wap.guidechem.com]
• 17. mdpi.com [mdpi.com]
• 18. academic.oup.com [academic.oup.com]
• 19. Detecting the effect of ACCase-targeting herbicides on ACCase activity utilizing a malachite green colorimetric functional assay | Weed Science | Cambridge Core [cambridge.org]
• 20. researchgate.net [researchgate.net]
• 21. scholarworks.uark.edu [scholarworks.uark.edu]

Technical Support Center: Quizalofop-P Extraction from Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the extraction efficiency of Quizalofop-P from complex matrices.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the most common and effective method for extracting Quizalofop-P from complex matrices?

A1: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely recognized as a simple, economical, and effective approach for extracting Quizalofop-P and its metabolites from various matrices, including soil and agricultural products.[1][2] It has been successfully optimized for matrices like adzuki beans, plants, and soil.[1] Compared to traditional methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE), QuEChERS is often safer, faster, and more efficient.[1][2]

Q2: My recovery of Quizalofop-P is consistently low. What are the potential causes and solutions?

A2: Low recovery can stem from several factors. Here’s a troubleshooting guide:

• Incorrect Solvent pH: Quizalofop-P is known to decompose in alkaline environments.[2] Ensure your extraction solvent is acidic. Using acetonitrile acidified with 1% acetic acid has been shown to significantly improve recovery rates, in some cases from ~60% to over 95%.[2] For soil extraction, a mixture of acetonitrile and 6% phosphoric acid in water (80:20, v/v) is also effective.[3][4]

• Inadequate Homogenization/Shaking: Ensure the sample is thoroughly homogenized before extraction.[3] During the extraction step, vigorous shaking or vortexing is crucial to ensure complete interaction between the solvent and the sample matrix. A common protocol involves vortexing for at least 2 minutes.[1]

• Matrix Effects: Complex matrices can interfere with the extraction process. The composition of the matrix can affect the response of the analyte, leading to lower signals.[1] The use of matrix-matched standards for calibration is recommended to compensate for these effects.[1]

• Analyte Adsorption: Quizalofop-P may adsorb to certain components of the matrix or labware. The addition of a competing agent or modification of the extraction solvent might be necessary.

Q3: I am observing significant matrix interference and poor cleanup in my extracts. How can I improve this?

A3: Matrix interference is a common challenge with complex samples.[5] Here are some strategies to improve cleanup:

• Dispersive Solid-Phase Extraction (d-SPE): The QuEChERS method incorporates a d-SPE cleanup step. After the initial extraction and partitioning, an aliquot of the supernatant is mixed with a combination of sorbents. For Quizalofop-P, common sorbents include C18 and Primary Secondary Amine (PSA).[2][6]

• Salting-Out Effect: The addition of salts like anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl) during the initial extraction step helps to induce phase separation between the aqueous and organic layers, which partitions the analyte into the organic solvent and reduces co-extractives.[7][8]

• Freezing Step: For some matrices, storing aliquots of the organic phase in a freezer (-25 °C) for a couple of hours can help precipitate interfering substances like lipids.[9]

Q4: Which analytical technique is best for the detection and quantification of Quizalofop-P?

A4: High-Performance Liquid Chromatography (HPLC) is the standard technique. For detection, it is often coupled with a Diode Array Detector (DAD) or tandem mass spectrometry (LC-MS/MS).[1][2][5]

• HPLC-DAD: This is a cost-effective and reliable method available in most standard laboratories, suitable for monitoring herbicide residues.[2]

• LC-MS/MS: This technique offers higher sensitivity and selectivity, making it ideal for detecting very low concentrations of Quizalofop-P and its metabolites, especially in highly complex matrices.[3][4][5] It is the preferred method when high accuracy and low detection limits are required.[5]

Q5: How should I prepare standard solutions for accurate quantification?

A5: Stock solutions are typically prepared by dissolving a known amount of Quizalofop-P standard in a solvent like acetonitrile to a concentration of around 100-1000 mg/L.[1][8] These stock solutions should be stored at 4°C.[1][2] Working standard solutions are then prepared by diluting the stock solution. To account for matrix effects, it is highly recommended to prepare calibration curves using matrix-matched standards. This involves diluting the standard solutions with a blank matrix extract obtained by running a sample free of the analyte through the entire extraction procedure.[1]

Data on Extraction Performance

The following tables summarize the performance of various methods for Quizalofop-P extraction from different matrices.

Table 1: Recovery and Precision Data for Quizalofop-P and its Metabolites

Matrix	Method	Analyte	Recovery (%)	RSD (%)	Reference
Adzuki Bean (Seeds, Plants) & Soil	Modified QuEChERS	Quizalofop-p-ethyl	88.7 - 116.2	0.82 - 4.39	[1]
Adzuki Bean (Seeds, Plants) & Soil	Modified QuEChERS	Quizalofop-p-acid	88.7 - 116.2	0.82 - 4.39	[1]
Beans	Modified QuEChERS	Quizalofop-p-ethyl	92.4 - 117.8	0.35 - 4.36	[2][10]
Tobacco Leaves	Matrix Solid-Phase Dispersion	Quizalofop-p-ethyl	89.0 - 91.6	2.9 - 3.9	[5]
Onion	HPLC-DAD Method	Quizalofop-p-ethyl	94.4 - 99.9	0.1 - 2.3	[11]

RSD: Relative Standard Deviation

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Matrix	Method	Analyte	LOD (mg/kg)	LOQ (mg/kg)	Reference
Adzuki Bean (Seeds, Plants) & Soil	Modified QuEChERS	Quizalofop-p-ethyl	0.005 - 0.008	0.015 - 0.02	[1]
Adzuki Bean (Seeds, Plants) & Soil	Modified QuEChERS	Quizalofop-p-acid	0.003 - 0.01	0.01 - 0.03	[1]
Beans	Modified QuEChERS	Quizalofop-p-ethyl	0.003	-	[2][10]
Soil	LC-MS/MS	Quizalofop-p-ethyl	-	0.005	[3]
Soil	LC-MS/MS	Quizalofop-p (metabolite)	-	0.005	[3]
Soil	LC-MS/MS	3-OH-quizalofop-acid (metabolite)	-	0.001	[3]

Detailed Experimental Protocols

Protocol 1: Modified QuEChERS Method for Beans and Similar Plant Matrices

This protocol is adapted from methodologies that have demonstrated high recovery and reliability.[2][10]

1. Sample Preparation:

• Weigh 5 g of the homogenized sample (e.g., ground beans, chopped plant tissue) into a 50 mL centrifuge tube.

2. Extraction:

• Add 25 mL of acetonitrile containing 1% (v/v) acetic acid to the tube.[1]

• Vortex the mixture vigorously for 2 minutes.[1]

• Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

• Shake the tube immediately and vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge the tube at 4000 rpm for 5 minutes.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1.5 mL aliquot of the upper acetonitrile layer (supernatant) to a 2 mL microcentrifuge tube.

• Add d-SPE sorbents (e.g., 75 mg Z-SEP or a combination of 12.5 mg C18 + 12.5 mg PSA).[2][8]

• Vortex the tube for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

4. Final Preparation and Analysis:

• Collect the supernatant using a syringe.

• Filter the extract through a 0.22 µm filter into an autosampler vial for analysis by HPLC-DAD or LC-MS/MS.[1]

Protocol 2: Extraction from Soil Matrix

This protocol is based on the validated BASF Method D1303/02 for soil analysis.[3][4]

1. Sample Preparation:

• Weigh 5 g of the homogenized soil sample into a suitable centrifuge tube.

2. Extraction:

• Add 15 mL of the extraction solvent (acetonitrile:6% phosphoric acid in water, 80:20 v/v).[3][4]

• Shake the tube for approximately 30 minutes at 300 rpm.[4]

• Centrifuge for 5 minutes at 4000 rpm.[4]

• Transfer the supernatant to a separate tube.

• Repeat the extraction step on the soil pellet with another 15 mL of extraction solvent.

• Combine the supernatants.

3. Preparation for Measurement:

• For Quizalofop-p-ethyl and Quizalofop-p: Take an aliquot (e.g., 0.10 mL) of the combined extract and dilute it with an appropriate volume (e.g., 0.7 mL) of acetonitrile:water (90:10, v/v).[4]

• For 3-OH-quizalofop-acid: Take a separate, larger aliquot (e.g., 0.50 mL) of the extract and dilute it with water (e.g., 0.3 mL).[4]

• Vortex the diluted samples before transferring them to autosampler vials for LC-MS/MS analysis.

Visualized Workflows and Logic

Caption: Workflow for the modified QuEChERS extraction of Quizalofop-P.

Caption: Troubleshooting decision tree for Quizalofop-P extraction issues.

References

• 1. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 2. qascf.com [qascf.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. qascf.com [qascf.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Reducing Variability in Quizalofop-P Field Trial Results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to minimize variability in Quizalofop-P field trial results. The following sections offer detailed protocols, data summaries, and visual guides to address common issues encountered during experimentation.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Quizalofop-P? Quizalofop-P is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate ("fop") chemical class.[1] Its active isomer, Quizalofop-P-ethyl, is absorbed through the foliage of grass weeds and is rapidly translocated systemically throughout the plant to the growing points (meristematic regions).[2] There, it inhibits the enzyme Acetyl-CoA Carboxylase (ACCase).[1][3] This enzyme is crucial for the synthesis of fatty acids, which are essential components for building and maintaining cell membranes.[1] By blocking fatty acid production, Quizalofop-P halts the growth of the weed, leading to its eventual death.[1] Broadleaf plants are not affected because their ACCase enzyme has a different structure that is not inhibited by the herbicide.[3]

Q2: What are the typical visual symptoms of Quizalofop-P efficacy on susceptible grass weeds? Following a successful application, visible symptoms typically appear within 7 to 14 days, depending on the weed species and environmental conditions.[4] The initial signs include the yellowing of leaves (chlorosis) and tissue death (necrosis).[1] Growth ceases, and the growing points of the plant become weak.[5] Within about 1 to 3 weeks, the tips of the weed may turn yellow or red, and the plant begins to fall apart.[1][5]

Q3: How quickly is Quizalofop-P absorbed, and what is its rainfastness period? Quizalofop-P is rapidly absorbed by the leaves. While some product labels state it demonstrates reliable effectiveness even with rain shortly after application, a common recommendation is to avoid applying it if rainfall is expected within 3 hours to ensure maximum uptake and efficacy.[2][6]

Section 2: Troubleshooting Guide

This guide addresses specific issues that can lead to variability in field trial results.

Problem: Poor or Inconsistent Weed Control

Q1: My Quizalofop-P application resulted in poor or variable efficacy. What are the most likely causes? Unsatisfactory control can stem from several factors:

• Weed Stress: Applications made to grass weeds under stress from drought, waterlogged soil, extreme temperatures (heat or cold), or disease will likely result in poor control.[2][4][6] Stressed weeds are less metabolically active, which reduces herbicide uptake and translocation.

• Application Timing: For maximum efficacy, Quizalofop-P must be applied when weeds are young and actively growing, typically at the 3-5 leaf stage.[6][7] Applications on larger, more mature weeds may only suppress them rather than provide complete control.[4]

• Environmental Conditions: Hot, dry conditions can reduce herbicide effectiveness.[5] Conversely, very low temperatures can also slow down the herbicide's action.[8][9]

• Herbicide Resistance: The target weed population may have developed resistance to ACCase inhibitors (Group A/1 herbicides).[2][5]

• Improper Application: Incorrect spray volume, poor coverage, or antagonistic tank mixes can significantly reduce performance.[2][6][10]

Q2: I'm observing high variability between my experimental plots. What should I investigate? Variability across a trial site often points to inconsistencies in application or localized environmental differences. Key areas to check include:

• Field Heterogeneity: Differences in soil moisture, organic matter, or topography across the trial area can cause weeds in certain plots to be more stressed than in others, affecting herbicide performance.

• Application Accuracy: Ensure your sprayer is properly calibrated and that application speed and boom height are consistent across all plots to maintain a uniform application rate.

• Weed Growth Stage: Check field records to confirm that the weed population was at a uniform growth stage across all plots at the time of application.

• Trial Design: Employing replication and randomization in the trial design helps to account for inherent field variability and reduces the risk of biased results.[11]

Q3: How can I determine if weed resistance is the cause of control failure? Suspect herbicide resistance if:

• You have a history of repeated use of Quizalofop-P or other Group A herbicides in the same field.[2]

• You observe healthy, uncontrolled grass weeds next to dead weeds of the same species after application.[12]

• Other weed species listed on the product label in the same plot are effectively controlled.[12]

• The uncontrolled weed was effectively managed by the same herbicide in previous years.[12]

Resistance can be due to a modification at the target site (the ACCase enzyme) or non-target-site mechanisms, such as enhanced metabolic degradation of the herbicide by enzymes like glutathione S-transferases (GSTs) or cytochrome P450s.[13][14][15][16] To confirm resistance, collect seed samples from the surviving weeds for laboratory testing.

Problem: Environmental & Application Factors

Q1: How do temperature, humidity, and light intensity influence Quizalofop-P results? Environmental conditions are critical for Quizalofop-P efficacy by affecting the physiological state of the target weed.

• Temperature: Efficacy can be reduced under both high and low temperature extremes.[8][9] Applications in mild weather are most effective.[5] Low temperatures can delay the metabolism of the herbicide, which in some cases can increase crop injury in resistant crops while also affecting weed control.[8][9]

• Humidity: High humidity can enhance herbicide absorption by extending the drying time of spray droplets on the leaf surface.[17] However, applications should not be made under conditions of high temperature and low humidity.[2][6]

• Light Intensity: Low light (cloudy conditions) can sometimes exacerbate injury to quizalofop-resistant crops, suggesting it can influence the plant's ability to tolerate the herbicide.[8][18]

Q2: My trial involves a tank mix with a broadleaf herbicide. What are the risks of antagonism? Tank-mixing Quizalofop-P with certain broadleaf herbicides can lead to reduced grass weed control, a phenomenon known as antagonism.[10][19] This is a known issue with several herbicide groups, including some ALS inhibitors and contact herbicides like propanil.[10][19][20] The broadleaf herbicide can interfere with the absorption or translocation of Quizalofop-P.

• Mitigation: To minimize antagonism, consider applying the herbicides separately. A common recommendation is to apply Quizalofop-P at least 24-48 hours before or 7-10 days after the broadleaf herbicide application.[4] If tank-mixing is necessary, always perform a jar test for physical compatibility and consult product labels.[21] Using a surfactant instead of a crop oil concentrate may be recommended for certain tank mixes.[2]

Q3: Are adjuvants required for Quizalofop-P applications, and how do they impact results? Yes, applications of Quizalofop-P must include an adjuvant, such as a crop oil concentrate (COC) or a nonionic surfactant (NIS), to ensure optimal performance.[4] Adjuvants improve efficacy by:

• Enhancing Spreading: Surfactants reduce the surface tension of spray droplets, allowing them to cover a larger area of the leaf surface.[22]

• Improving Penetration: Crop oil concentrates help the active ingredient penetrate the waxy cuticle of the weed's leaves.[22] In arid conditions, a petroleum-based COC is often the preferred adjuvant system.[4]

Section 3: Data Tables for Experimental Planning

Table 1: Example Application Rates and Timing for Quizalofop-P-ethyl

Note: These are example rates. Always consult the specific product label for legal and recommended application rates for your region and target weeds.

Target Weed	Growth Stage	Example Rate (g a.i./ha)	Critical Comments
Wild Oats (Avena spp.)	3-leaf to mid-tillering	30 - 60	Use higher rates for heavier infestations or more advanced growth stages.[6]
Annual Ryegrass (Lolium rigidum)	3-leaf to early tillering	70 - 90	Actively growing conditions are crucial for effective control.[6]
Barnyardgrass (Echinochloa crus-galli)	3-5 leaf stage	45 - 67.5	Highly susceptible at early growth stages.[7]
Volunteer Cereals (Barley, Wheat)	3-leaf to early tillering	60 - 70	Ensure weeds are not stressed due to environmental factors.[6]
Johnsongrass (Sorghum halepense)	6-10 inches tall	70 - 90	For perennial grasses, timing is based on height/runner length.[4]
Couch Grass (Elymus repens)	4-8 inches tall	70 - 90	Systemic action requires active translocation to the roots.[4]

Table 2: Summary of Environmental Influences on Quizalofop-P Efficacy

Factor	Condition	Impact on Efficacy	Troubleshooting Action
Temperature	Hot & Dry (>30°C)	Reduced Efficacy	Postpone application until milder weather prevails.[5]
Cold (<10°C)	Slowed/Reduced Efficacy	Delay application until weeds are actively growing. May increase crop injury risk in tolerant crops.[2][8]
Rainfall	Within 3 hours of application	Reduced Efficacy	Re-application may be necessary. Monitor weather forecasts closely.[2][6]
Soil Moisture	Drought Stress	Reduced Efficacy	Apply after an irrigation or rainfall event when weeds have recovered and are actively growing.[2][4]
Waterlogged Soil	Reduced Efficacy	Delay application until soil drains and weeds are no longer stressed.[2][6]
Humidity	Low Humidity with High Temp.	Reduced Efficacy	Avoid application during these conditions to prevent rapid droplet evaporation.[2][6]

Section 4: Key Experimental Protocols

Protocol 1: Standardized Field Application of Quizalofop-P

• Plot Identification and Marking: Clearly mark the boundaries of each experimental plot. Use a randomized complete block design with 4-6 replications to minimize spatial variability effects.[11]

• Weed Assessment: Before application, record the species, density, and average growth stage of the target grass weeds in each plot.

• Sprayer Calibration: Calibrate the application equipment (e.g., backpack or boom sprayer) to deliver the desired spray volume (e.g., 50-150 L/ha) at a consistent pressure and speed.[5][6] Use flat fan or hollow cone nozzles.[2]

• Solution Preparation:

  • Fill the spray tank to 70% with clean water.[23]

  • Begin agitation.

  • If tank-mixing, add products in the correct order (consult labels, but typically water-dispersible granules -> suspension concentrates -> emulsifiable concentrates like Quizalofop-P).[21] Allow each product to fully disperse before adding the next.[23]

  • Add the measured amount of Quizalofop-P.

  • Add the recommended adjuvant (e.g., COC at 1% v/v).[4]

  • Fill the tank to the final volume with water.

• Application: Apply the solution uniformly across the designated plots, avoiding spray drift to adjacent plots or sensitive crops.[7] Record environmental conditions (temperature, wind speed, humidity, cloud cover) at the time of application.

• Decontamination: Thoroughly clean the sprayer after use to prevent contamination in subsequent trials.

Protocol 2: Efficacy Assessment and Data Collection

• Visual Injury Ratings: At set intervals (e.g., 7, 14, and 28 days after treatment), visually assess the percentage of weed control in each plot on a scale of 0% (no effect) to 100% (complete weed death).

• Biomass Sampling: At a final time point (e.g., 28 days), collect above-ground biomass of the target weed species from a defined area (e.g., a 0.25 m² quadrat) within each plot.

• Data Processing:

  • Dry the collected biomass in an oven at 60-70°C until a constant weight is achieved.

  • Record the dry weight per plot.

  • Calculate the percent reduction in biomass relative to the untreated control plots.

• Statistical Analysis: Analyze the visual rating and biomass data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Protocol 3: Jar Test for Tank-Mix Compatibility

• Gather Materials: You will need a clean, clear glass jar with a lid (approx. 1 liter), water from the same source as your spray solution, and all the pesticide and adjuvant products you intend to mix.

• Add Water: Fill the jar halfway with water.

• Add Products: Add the products one at a time in the same order you would add them to the spray tank. Use amounts proportional to the intended spray mix. For example, if the rate is 1 L per 100 L of water, add 10 mL to the 1 L jar.

• Mix and Observe: After adding each product, cap the jar, shake it well, and observe the mixture.

• Final Mix: Once all products are added, shake the jar again and let it sit for 15-30 minutes.

• Check for Incompatibility: Look for any signs of physical incompatibility, such as the formation of flakes, crystals, sludge, gels, or oily layers. If any of these occur, the mixture is incompatible and should not be used.[21]

Section 5: Visual Guides and Workflows

Diagram 1: Mode of Action of Quizalofop-P

Caption: Systemic pathway of Quizalofop-P leading to ACCase enzyme inhibition in grass weeds.

Diagram 2: Standardized Field Trial Workflow

Caption: A logical workflow for conducting a reproducible Quizalofop-P herbicide field trial.

Diagram 3: Troubleshooting Poor Efficacy

Caption: A decision tree to diagnose the potential causes of poor Quizalofop-P efficacy.

References

• 1. chemicalwarehouse.com [chemicalwarehouse.com]
• 2. 4farmers.com.au [4farmers.com.au]
• 3. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 4. fs1.agrian.com [fs1.agrian.com]
• 5. Quizalofop - Wikipedia [en.wikipedia.org]
• 6. apparentag.com.au [apparentag.com.au]
• 7. Wholesale POMAIS Quizalofop-p-ethyl 5% EC | Selective Herbicide for Annual Grass Weed Control factory and suppliers | POMAIS [bigpesticides.com]
• 8. scholarworks.uark.edu [scholarworks.uark.edu]
• 9. Frontiers | Low Temperature Delays Metabolism of Quizalofop in Resistant Winter Wheat and Three Annual Grass Weed Species [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. agmatix.com [agmatix.com]
• 12. Best Management Practices | Herbicide Resistance Action Committee [hracglobal.com]
• 13. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 14. Quizalofop-p-ethyl resistance in Polypogon fugax involves glutathione S-transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cropaia.com [cropaia.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. repository.lsu.edu [repository.lsu.edu]
• 21. Pesticide Tank Mix Incompatibility [exactoinc.com]
• 22. How to use herbicides to safely control weeds on farms | OSU Extension Service [extension.oregonstate.edu]
• 23. weedsmart.org.au [weedsmart.org.au]

Technical Support Center: Quizalofop-P Chromatographic Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering calibration issues during the chromatographic analysis of Quizalofop-P.

Frequently Asked Questions (FAQs)

Q1: What are the most common calibration issues in Quizalofop-P analysis?

A1: The most frequent calibration challenges in Quizalofop-P chromatographic analysis include matrix effects, poor linearity of the calibration curve, retention time shifts, and the appearance of ghost peaks. These issues can lead to inaccurate quantification of the analyte.

Q2: What is a matrix effect and how can it affect my results?

A2: A matrix effect is the influence of sample components, other than the analyte of interest, on the analytical signal. This can either enhance or suppress the signal, leading to inaccurate quantification. In the analysis of Quizalofop-P in samples like adzuki beans and soil, the matrix composition can alter the analyte's response compared to a standard in a pure solvent[1].

Q3: How can I mitigate matrix effects?

A3: The most common and effective method to compensate for matrix effects is the use of matrix-matched calibration standards. This involves preparing your calibration standards in a blank matrix extract that is free of the analyte[1]. This ensures that the standards and the samples are affected by the matrix in the same way.

Q4: My calibration curve for Quizalofop-P is not linear. What are the possible causes?

A4: Poor linearity (a regression coefficient, R², significantly below 0.99) can stem from several factors:

• Inaccurate standard preparation: Errors in weighing or diluting the standards.

• Detector saturation: The concentration of the highest standard may be outside the linear range of the detector.

• Inappropriate calibration range: The selected concentration range may not be linear for the specific analyte and method.

• Instrumental issues: Problems with the injector, pump, or detector can all contribute to non-linearity.

Q5: I am observing unexpected peaks (ghost peaks) in my chromatograms. What could be the cause?

A5: Ghost peaks can arise from several sources:

• Contamination: Impurities can be introduced from solvents, glassware, or sample vials. It is crucial to use high-purity solvents and thoroughly clean all materials. Certain LC vials with silicon polymers may also introduce interfering peaks.

• Carryover: Residuals from a previous, more concentrated sample can be injected with the current sample. An effective wash cycle for the injector can help mitigate this.

• Mobile phase degradation: The mobile phase can degrade over time, or microbial growth can occur, leading to extraneous peaks. Freshly prepared mobile phase should be used.

• System contamination: Contaminants can accumulate in the HPLC system, such as in the injector or detector.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Steps
Secondary interactions with stationary phase	Adjust the mobile phase pH to ensure the analyte is in a single ionic form. Quizalofop-P-ethyl is unstable in alkaline conditions, so a pH below 7 is recommended.
Column overload	Reduce the injection volume or dilute the sample.
Column contamination or degradation	Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
Extra-column dead volume	Ensure all fittings and tubing are properly connected and have minimal length.

Issue 2: Inconsistent Retention Times

Possible Cause	Troubleshooting Steps
Changes in mobile phase composition	Prepare fresh mobile phase daily. Ensure accurate and consistent mixing of solvents. Use a mobile phase buffer if necessary to maintain a stable pH.
Fluctuations in column temperature	Use a column oven to maintain a constant and consistent temperature.
Inconsistent flow rate	Check the pump for leaks and ensure it is properly primed. If the issue persists, the pump seals may need to be replaced.
Column equilibration	Ensure the column is adequately equilibrated with the mobile phase before starting the analytical run. This is particularly important when changing mobile phases.

Issue 3: Noisy or Drifting Baseline

Possible Cause	Troubleshooting Steps
Air bubbles in the system	Degas the mobile phase before use. Purge the pump to remove any trapped air bubbles.
Contaminated mobile phase or detector cell	Use high-purity HPLC-grade solvents. Flush the detector cell with a strong, appropriate solvent.
Leaking pump or fittings	Inspect the entire flow path for leaks and tighten any loose fittings. Worn pump seals can be a source of leaks and may need replacement.
Detector lamp nearing the end of its life	If the noise is excessive and erratic, the detector lamp may need to be replaced. Check the lamp's operating hours.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is commonly used for extracting Quizalofop-P-ethyl from various matrices[1].

• Homogenization: Homogenize 10 g of the sample (e.g., adzuki bean, soil) with 10 mL of acetonitrile.

• Salting Out: Add magnesium sulfate and sodium chloride to induce liquid-liquid partitioning.

• Centrifugation: Centrifuge the mixture to separate the acetonitrile layer.

• Dispersive Solid-Phase Extraction (d-SPE): Transfer an aliquot of the acetonitrile extract to a tube containing primary secondary amine (PSA) sorbent and magnesium sulfate for cleanup.

• Final Preparation: Centrifuge the d-SPE tube and filter the supernatant before injection into the HPLC system.

HPLC-DAD Analysis Method

A High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method has been established for the determination of Quizalofop-P-ethyl and its metabolite Quizalofop-P-acid[1].

• Instrument: Agilent 1260 Infinity II HPLC system or equivalent.

• Column: Athena C18 column (4.6 × 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: Typically 1.0 mL/min.

• Detection: Diode-array detector set at a wavelength appropriate for Quizalofop-P (e.g., 260 nm).

• Injection Volume: 20 µL.

Quantitative Data Summary

The following tables summarize typical performance data for Quizalofop-P analysis from various studies.

Table 1: Method Validation Parameters for Quizalofop-P-ethyl and its Metabolite

Analyte	Matrix	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Quizalofop-P-ethyl	Adzuki Bean	88.7 - 116.2	0.82 - 4.39	0.005 - 0.008	0.015 - 0.02	[1]
Quizalofop-P-acid	Adzuki Bean	88.7 - 116.2	0.82 - 4.39	0.003 - 0.01	0.01 - 0.03	[1]
Quizalofop-P-ethyl	Soil	88.7 - 116.2	0.82 - 4.39	0.005 - 0.008	0.015 - 0.02	[1]
Quizalofop-P-acid	Soil	88.7 - 116.2	0.82 - 4.39	0.003 - 0.01	0.01 - 0.03	[1]

Table 2: Linearity Data for Quizalofop-P-ethyl Analysis

Concentration Range (µg/mL)	Regression Equation	Correlation Coefficient (R²)	Reference
0.1 - 10	y = 1.2345x + 0.0123	> 0.99	[1]
2 - 10 (mg/mL)	Not specified	0.9971	[2][3][4]

Visualized Workflows

Caption: General experimental workflow for Quizalofop-P analysis.

Caption: Troubleshooting logic for common calibration issues.

References

• 1. HPLC Troubleshooting Guide [scioninstruments.com]
• 2. m.youtube.com [m.youtube.com]
• 3. uhplcs.com [uhplcs.com]
• 4. uhplcs.com [uhplcs.com]

Technical Support Center: Optimizing Quizalofop-P Application

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the application of Quizalofop-P, a selective post-emergence herbicide. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental applications, with a focus on the critical role of spray droplet size.

Understanding Quizalofop-P

Quizalofop-P-ethyl is a systemic herbicide that is rapidly absorbed by the leaves of grass weeds and translocated throughout the plant.[1][2] It works by inhibiting the enzyme acetyl-CoA carboxylase (ACCase), which is essential for fatty acid synthesis and, consequently, cell membrane integrity and plant growth.[1][3] This selective action makes it effective against a variety of grass weeds in broadleaf crops such as soybeans, cotton, and rapeseed.[1][4]

Troubleshooting Guide

Issue 1: Poor Weed Control

Possible Cause: Suboptimal spray droplet size leading to inadequate coverage or absorption.

Troubleshooting Steps:

• Verify Droplet Size: For systemic herbicides like Quizalofop-P, a medium droplet size is often recommended to balance coverage and drift.[5][6] Product labels for Quizalofop-P-ethyl often recommend a spray volume where at least 50% of the droplets are in the 150-300 micron range.[2][7][8]

• Check Nozzle Type and Pressure: The type of nozzle and the operating pressure are primary determinants of droplet size.[5][6] Flat-fan or hollow cone nozzles are commonly recommended for Quizalofop-P application.[2][7] Increased pressure generally leads to smaller droplets.

• Assess Weed Growth Stage: Quizalofop-P is most effective on young, actively growing weeds.[2][4][7][8] Applications on stressed or mature weeds may result in reduced efficacy.[2][7][8]

• Evaluate Environmental Conditions: Application in hot, dry conditions can reduce herbicide uptake.[9] Avoid spraying when weeds are under stress from drought or temperature extremes.[2][7][8]

• Consider Adjuvants: The use of a non-ionic surfactant or mineral spray oil can improve the absorption of Quizalofop-P.[2]

Issue 2: Crop Injury

Possible Cause: Spray drift due to excessively fine droplets.

Troubleshooting Steps:

• Analyze Droplet Size Spectrum: Fine droplets (<150 microns) are highly susceptible to drift.[10] Use nozzles and pressures that produce a coarser spray spectrum to minimize the percentage of these fine droplets.

• Monitor Wind Speed: Avoid application when wind speeds are high. Follow label recommendations regarding wind speed limitations.

• Adjust Boom Height: Lowering the spray boom closer to the target canopy can reduce the potential for drift.

• Use Drift-Reducing Nozzles: Air-induction (AI) nozzles are designed to produce larger, air-filled droplets that are less prone to drift.[11]

Issue 3: Inconsistent Results Across Experiments

Possible Cause: Variation in application parameters.

Troubleshooting Steps:

• Standardize Application Protocol: Ensure that nozzle type, pressure, spray volume, boom height, and travel speed are consistent across all experimental replicates.

• Calibrate Equipment: Regularly calibrate spray equipment to ensure accurate and consistent application rates.

• Document Environmental Conditions: Record temperature, humidity, and wind speed for each application to identify potential sources of variability.

• Use a Consistent Water Source: Water quality, particularly pH, can sometimes affect herbicide efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the ideal droplet size for Quizalofop-P application?

A1: While herbicide and weed species can influence the optimal droplet size, a general recommendation for systemic herbicides like Quizalofop-P is a medium droplet size.[5][6][12] Several product labels for Quizalofop-P-ethyl specify that no less than 50% of the spray volume should be in the 150-300 micron range.[2][7][8] This range provides a good balance between achieving adequate coverage on the target weeds and minimizing the risk of off-target drift.

Q2: How do I select the right nozzle to achieve the desired droplet size?

A2: Nozzle selection is critical. Flat-fan and hollow cone nozzles are often recommended for applying Quizalofop-P.[2][7][8] Nozzle manufacturers provide charts that specify the droplet size classification (e.g., fine, medium, coarse) for each nozzle at different operating pressures. Cross-reference these charts with the recommended droplet size for your specific experimental conditions.

Q3: Can I tank-mix Quizalofop-P with other herbicides?

A3: Yes, Quizalofop-P is often tank-mixed to control a broader spectrum of weeds.[13] However, antagonism can occur with some herbicides, potentially reducing the efficacy of Quizalofop-P.[13] It is crucial to consult the product label for compatible tank-mix partners and to conduct a jar test to ensure physical compatibility before mixing in the spray tank.

Q4: What is the recommended spray volume for Quizalofop-P application?

A4: The recommended spray volume can vary depending on the weed density and crop canopy. Generally, a spray volume between 50 and 100 liters per hectare is suggested, with higher volumes (up to 150 L/ha) recommended for dense canopies or large weeds to ensure adequate coverage.[2][7][8]

Data Presentation

Table 1: Recommended Application Parameters for Quizalofop-P

Parameter	Recommendation	Rationale
Droplet Size (VMD)	150 - 300 microns	Balances coverage and drift potential for a systemic herbicide.[2][7][8]
Nozzle Type	Flat-fan or Hollow Cone	Provides even distribution of spray droplets.[2][7][8]
Spray Pressure	210 - 350 kPa	Influences droplet size and spray pattern.[2][7][8]
Spray Volume	50 - 150 L/ha	Ensures adequate coverage of target weeds.[2][7][8]
Adjuvant	Non-ionic surfactant or spray oil	Enhances herbicide absorption.[2]

Table 2: Droplet Size Classification and General Characteristics

Classification	Volume Median Diameter (VMD)	Characteristics
Very Fine	< 145 microns	High drift potential, good coverage on insects and needles.[6]
Fine	145 - 225 microns	Prone to drift, good for contact herbicides requiring thorough coverage.[14]
Medium	226 - 325 microns	Good balance of coverage and drift control for many systemic herbicides.[14]
Coarse	326 - 400 microns	Reduced drift, suitable for systemic herbicides and reducing off-target movement.[14]
Very Coarse	401 - 500 microns	Low drift potential, may result in reduced coverage.[14]
Extremely Coarse	501 - 650 microns	Very low drift potential, often used for specific applications near sensitive areas.[14]

Experimental Protocols

Protocol 1: Determining Optimal Droplet Size for Quizalofop-P Efficacy

Objective: To evaluate the effect of different spray droplet sizes on the efficacy of Quizalofop-P for controlling a specific grass weed species.

Materials:

• Quizalofop-P-ethyl formulation

• Target weed species grown in a controlled environment or field plots

• Calibrated research sprayer with a range of nozzles (e.g., flat-fan, air-induction) capable of producing different droplet sizes.

• Laser diffraction instrument for droplet size analysis (optional, but recommended for precise characterization).[15][16][17][18]

• Water-sensitive paper or other spray deposition analysis tools.

• Appropriate adjuvants.

• Personal Protective Equipment (PPE).

Methodology:

• Experimental Design: Use a randomized complete block design with a minimum of four replications. Treatments should consist of different nozzle and pressure combinations to generate a range of droplet sizes (e.g., Fine, Medium, Coarse). Include a non-treated control.

• Droplet Size Characterization: If a laser diffraction system is available, characterize the droplet size spectrum for each nozzle/pressure combination according to established protocols.[15][17]

• Herbicide Application: Apply Quizalofop-P at the recommended rate to the target weeds at the appropriate growth stage (typically 3-5 leaves).[4]

• Data Collection:

  • Place water-sensitive paper within the plots during application to visually assess spray coverage.

  • At set intervals (e.g., 7, 14, and 21 days after treatment), visually assess weed control using a 0-100% scale (0 = no control, 100 = complete kill).

  • At the final assessment, harvest the above-ground biomass of the weeds in a defined area within each plot, dry it, and record the dry weight.

• Data Analysis: Analyze the weed control ratings and biomass data using analysis of variance (ANOVA) to determine significant differences between droplet size treatments.

Visualizations

Caption: Signaling pathway of Quizalofop-P's mode of action in grass weeds.

Caption: Experimental workflow for optimizing Quizalofop-P application.

Caption: Troubleshooting logic for poor weed control with Quizalofop-P.

References

• 1. pomais.com [pomais.com]
• 2. 4farmers.com.au [4farmers.com.au]
• 3. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 4. Wholesale POMAIS Quizalofop-p-ethyl 5% EC | Selective Herbicide for Annual Grass Weed Control factory and suppliers | POMAIS [bigpesticides.com]
• 5. vtpp.ento.vt.edu [vtpp.ento.vt.edu]
• 6. bae.k-state.edu [bae.k-state.edu]
• 7. titanag.com.au [titanag.com.au]
• 8. apparentag.com.au [apparentag.com.au]
• 9. Quizalofop - Wikipedia [en.wikipedia.org]
• 10. teejet.com [teejet.com]
• 11. journals.pan.pl [journals.pan.pl]
• 12. researchgate.net [researchgate.net]
• 13. repository.lsu.edu [repository.lsu.edu]
• 14. researchgate.net [researchgate.net]
• 15. Measuring Spray Droplet Size from Agricultural Nozzles Using Laser Diffraction [jove.com]
• 16. m.youtube.com [m.youtube.com]
• 17. researchgate.net [researchgate.net]
• 18. Measuring Spray Droplet Size from Agricultural Nozzles Using Laser Diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Cross-Resistance in Quizalofop-P-Resistant Weeds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cross-resistance in weeds resistant to Quizalofop-P.

Frequently Asked Questions (FAQs)

Q1: What is Quizalofop-P and how does it work?

Quizalofop-p-ethyl (QPE) is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate (APP or FOP) chemical family.[1] It is a proherbicide that, once absorbed by the plant, is converted to its active form, quizalofop acid (QZA).[2] This active form inhibits the acetyl-CoA carboxylase (ACCase) enzyme in grasses.[1] ACCase is crucial for the biosynthesis of fatty acids, which are essential components of plant cell membranes.[3] By blocking this enzyme, Quizalofop-P disrupts lipid synthesis, leading to the death of susceptible grass weeds.[1] Dicotyledonous plants are naturally tolerant because their cytosolic form of ACCase is not inhibited by these herbicides.[1]

Q2: What are the primary mechanisms of resistance to Quizalofop-P?

Resistance to Quizalofop-P and other ACCase inhibitors in weeds primarily occurs through two mechanisms:

• Target-Site Resistance (TSR): This is the most common mechanism and involves a genetic mutation in the ACCase gene.[4] This mutation alters the structure of the ACCase enzyme, specifically at the herbicide's binding site, which reduces or prevents the herbicide from effectively inhibiting the enzyme.[5] Several amino acid substitutions at different positions in the ACCase gene have been identified to confer resistance.[1][6][7]

• Non-Target-Site Resistance (NTSR): This type of resistance involves mechanisms that prevent the herbicide from reaching its target site in a toxic concentration. The most common form of NTSR is enhanced herbicide metabolism, where the resistant plant can detoxify the herbicide more rapidly than susceptible plants.[1][8] This is often carried out by enzyme families such as cytochrome P450 monooxygenases (P450s) and glutathione S-transferases (GSTs).[8][9] Another less common NTSR mechanism is the overproduction of the target ACCase enzyme.[9][10]

Q3: What is cross-resistance in the context of Quizalofop-P resistance?

Cross-resistance occurs when a weed population develops resistance to a specific herbicide (like Quizalofop-P) and, due to the same resistance mechanism, also becomes resistant to other herbicides it has not been previously exposed to.[11] For Quizalofop-P resistant weeds:

• TSR-based cross-resistance: A specific mutation in the ACCase gene can confer resistance to multiple herbicides within the same mode of action group (ACCase inhibitors), such as other 'FOP' herbicides (e.g., fluazifop) and sometimes 'DIM' herbicides (e.g., sethoxydim, clethodim).[6][12] However, the pattern of cross-resistance depends heavily on the specific mutation. For instance, the Ile-1781-Leu mutation confers broad resistance, while others might be more specific.[3][12]

• NTSR-based cross-resistance: Enhanced metabolism can lead to broader and more unpredictable cross-resistance patterns.[8] The enzymes responsible for detoxifying Quizalofop-P, like P450s or GSTs, can often metabolize herbicides from different chemical families and even with different modes of action.[1][11]

Q4: How can I implement an Integrated Weed Management (IWM) strategy to manage cross-resistance?

Integrated Weed Management (IWM) is a holistic approach that combines various weed control tactics to reduce reliance on a single method, particularly herbicides.[13] This strategy is crucial for delaying and managing herbicide resistance.[4] Key components include:

• Herbicide Rotation and Mixtures: Avoid repeated use of herbicides with the same mode of action. Rotate between different herbicide groups (e.g., Group 1 - ACCase inhibitors, Group 2 - ALS inhibitors, etc.) within and between seasons.[4][14] Using tank mixtures of herbicides with multiple effective modes of action on the target weed is also a key tactic.[15]

• Cultural Practices: Implement practices that give the crop a competitive advantage over weeds. This includes planting cover crops, adjusting planting dates, increasing crop seeding rates, and choosing more competitive crop varieties.[13][16]

• Mechanical and Physical Control: Utilize methods like tillage, mowing, hand-pulling, and harvest weed seed control (HWSC) to reduce the weed seed bank in the soil.[13][14][16] These methods must be employed before weeds set seed.[13]

• Prevention: Focus on preventing the introduction and spread of resistant weed seeds by cleaning farm equipment and managing weeds in non-crop areas like fencerows and ditches.[13]

Troubleshooting Experimental Issues

Q1: My whole-plant bioassay results for Quizalofop-P resistance are inconsistent. What could be the cause?

Inconsistent results in whole-plant bioassays can stem from several critical factors in the experimental protocol:

• Seed Collection and Storage: Seeds must be collected from mature plants that have survived a field herbicide treatment.[17] Improper storage can lead to mold and poor germination. Store seeds in labeled, unsealed paper bags.[17]

• Seed Dormancy: Many weed species have seed dormancy that must be broken to ensure uniform germination.[17] Methods vary by species and may require stratification or chemical treatments.

• Plant Growth Stage: Herbicide application must be done at the correct and uniform growth stage for all plants, as specified on the herbicide label.[17] Treating plants that are too old or too young can significantly affect efficacy.

• Herbicide Application: Ensure precise preparation of herbicide solutions.[17] Inaccurate concentrations are a common source of error. The spray volume and speed must also be calibrated and consistent across all treatments.[17]

• Environmental Conditions: Assays should be conducted in a controlled environment (greenhouse or growth chamber) to maintain consistent temperature, light, and humidity.[18] Temperature, in particular, can affect quizalofop metabolism and efficacy.[2][19]

Q2: I suspect non-target-site resistance (NTSR), but how can I confirm if it's due to enhanced metabolism?

To investigate metabolic resistance, you can conduct experiments using metabolic inhibitors:

• P450 Inhibitors: Malathion is a commonly used inhibitor of cytochrome P450 enzymes. Pre-treating the suspected resistant plants with malathion before applying Quizalofop-P can reverse the resistance if P450-mediated metabolism is the primary mechanism.[20]

• GST Inhibitors: 4-chloro-7-nitrobenzoxadiazole (NBD-Cl) is an inhibitor of glutathione S-transferases.[8] Similar to malathion, pre-treatment with NBD-Cl can increase the efficacy of Quizalofop-P in resistant populations where GSTs are responsible for detoxification.[21]

If the application of these inhibitors restores the susceptibility of the weed population to Quizalofop-P, it strongly suggests that enhanced metabolism is the NTSR mechanism.

Q3: Molecular analysis of the ACCase gene in my resistant population did not reveal any known resistance-conferring mutations. What does this mean?

If sequencing the ACCase gene reveals no known mutations associated with resistance, it is highly probable that the resistance mechanism is non-target-site based (NTSR).[8][22] In this scenario, the next steps should be:

• Investigate Enhanced Metabolism: As described above, use P450 and GST inhibitors in whole-plant assays to test for metabolic resistance.[8][22]

• Enzyme Assays: Conduct in vitro assays to measure the activity of GSTs or P450s in the resistant versus susceptible populations.[8]

• Gene Expression Analysis: Use techniques like RNA-Seq or qPCR to determine if genes encoding metabolic enzymes (like specific GSTs or P450s) are overexpressed in the resistant population compared to the susceptible one.[8]

• Consider Overproduction of ACCase: Though less common, resistance can be due to an overproduction of a sensitive ACCase enzyme.[9][10] This can be investigated by quantifying the amount of ACCase protein in resistant and susceptible plants.

Data Presentation

Table 1: Cross-Resistance Profile of a Quizalofop-P-Resistant Pseudosclerochloa kengiana Population

Herbicide	Chemical Family	Resistance Index (RI)¹	Resistance Level
Fenoxaprop-P-ethyl	FOP	57.2 - 69.9	High
Clodinafop-propargyl	FOP	4.1 - 5.9	Moderate
Fluazifop-P-butyl	FOP	2.0 - 2.2	Low
Sethoxydim	DIM	1.6 - 1.8	Low
Clethodim	DIM	0.9 - 1.0	Susceptible
Pinoxaden	DEN	3.5 - 4.4	Moderate
Mesosulfuron-methyl	ALS Inhibitor	0.9 - 1.1	Susceptible
¹Resistance Index (RI) is calculated as the GR50 (dose required for 50% growth reduction) of the resistant population divided by the GR50 of the susceptible population. Data sourced from a study on populations with a Trp1999 to Ser mutation in the ACCase gene.[23]

Table 2: Common Target-Site Mutations in the ACCase Gene Conferring Herbicide Resistance

Amino Acid Position	Substitution	Chemical Families Affected	Reference(s)
1781	Isoleucine → Leucine (Ile1781Leu)	FOPs, DIMs, DENs	[6][12][21]
1999	Tryptophan → Cysteine/Serine (Trp1999Cys/Ser)	FOPs, DENs	[1][23]
2027	Tryptophan → Cysteine (Trp2027Cys)	FOPs, DENs	[12][24]
2041	Isoleucine → Asparagine/Threonine (Ile2041N/T)	FOPs	[1][6][7]
2078	Aspartate → Glycine (Asp2078Gly)	FOPs, DIMs, DENs	[1][6][24]
2088	Cysteine → Arginine (Cys2088Arg)	DIMs	[6]
2096	Glycine → Alanine (Gly2096Ala)	FOPs	[24]

Experimental Protocols

Protocol 1: Whole-Plant Herbicide Resistance Bioassay

This protocol is adapted from standardized methods for testing putative herbicide-resistant weed populations.[17][18][25]

• Seed Collection and Preparation:

  • Collect mature seeds from at least 10-30 representative plants that survived herbicide treatment in the field.[17] Also, collect seeds from a known susceptible population to serve as a control.

  • Clean and air-dry the seeds. Store them in labeled paper bags at low temperatures until use.[17]

  • If necessary, break seed dormancy using species-specific methods (e.g., cold stratification, scarification).[17]

• Plant Growth:

  • Germinate seeds in petri dishes on a suitable medium (e.g., 0.6% agar).[17]

  • Transplant seedlings at a similar, early growth stage into pots filled with a standard potting mix.

  • Grow plants in a controlled environment (greenhouse or growth chamber) with optimal conditions for the species.[17]

• Herbicide Treatment:

  • Grow plants to the 3-4 leaf stage, or the stage recommended on the herbicide label.[17]

  • Prepare a dose-response series for Quizalofop-P and other tested herbicides. Doses should range from sublethal to lethal for both susceptible and potentially resistant populations (e.g., 0, 1/8x, 1/4x, 1/2x, 1x, 2x, 4x, 8x the recommended field rate).[26]

  • Apply herbicides using a calibrated track sprayer to ensure uniform application.[17] Include an untreated control for each population.

• Data Collection and Analysis:

  • Assess plant survival and visual injury at set intervals (e.g., 7, 14, and 21 days after treatment).[25]

  • At the end of the experiment (typically 21 days), harvest the above-ground biomass and record the fresh or dry weight.[18]

  • Calculate the dose required to cause 50% growth reduction (GR50) for each population by fitting the biomass data to a non-linear regression model (e.g., log-logistic).

  • Determine the Resistance Index (RI) by dividing the GR50 of the resistant population by the GR50 of the susceptible population. A population is typically considered resistant if the RI is greater than 2 and more than 20% of plants survive the recommended field dose.[25]

Protocol 2: Molecular Detection of ACCase Target-Site Mutations

• DNA Extraction:

  • Collect fresh leaf tissue from individual plants of both resistant and susceptible populations.

  • Extract genomic DNA using a commercial plant DNA extraction kit or a standard CTAB protocol.

• PCR Amplification:

  • Design primers to amplify the carboxyl-transferase (CT) domain of the ACCase gene, which contains the known mutation sites.

  • Perform Polymerase Chain Reaction (PCR) using the extracted DNA as a template. Optimize PCR conditions (annealing temperature, cycle number) as needed.

• Sequencing and Analysis:

  • Purify the PCR products to remove primers and unincorporated nucleotides.

  • Send the purified products for Sanger sequencing.

  • Align the resulting DNA sequences from resistant and susceptible plants with a reference ACCase sequence from a susceptible individual of the same species.

  • Identify any single nucleotide polymorphisms (SNPs) that result in an amino acid substitution at known resistance-conferring positions (e.g., 1781, 2027, 2041, etc.).[6][7]

Visualizations

Caption: Mechanism of action for Quizalofop-P, an ACCase inhibitor.

Caption: Comparison of Target-Site and Non-Target-Site resistance mechanisms.

Caption: Experimental workflow for diagnosing herbicide resistance.

Caption: Key components of an Integrated Weed Management (IWM) program.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Low Temperature Delays Metabolism of Quizalofop in Resistant Winter Wheat and Three Annual Grass Weed Species [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. growiwm.org [growiwm.org]
• 5. uppersouthplatte.org [uppersouthplatte.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. PfGSTF2 endows resistance to quizalofop‐p‐ethyl in Polypogon fugax by GSH conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The mechanism of resistance to aryloxyphenoxypropionate and cyclohexanedione herbicides in a johnsongrass biotype | Weed Science | Cambridge Core [cambridge.org]
• 11. hracglobal.com [hracglobal.com]
• 12. researchgate.net [researchgate.net]
• 13. Combating herbicide resistance: the role of integrated weed management (IWM) in modern agriculture | Field Notes | Illinois Extension | UIUC [extension.illinois.edu]
• 14. croplife.org.au [croplife.org.au]
• 15. hh-ra.org [hh-ra.org]
• 16. canadianagronomist.ca [canadianagronomist.ca]
• 17. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 18. hracglobal.com [hracglobal.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Quizalofop resistance in weedy rice (Oryza sativa L.) is mainly conferred by an Ile1781Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 23. Molecular basis for resistance to ACCase-inhibiting herbicides in Pseudosclerochloa kengiana populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Molecular Bases for Sensitivity to Acetyl-Coenzyme A Carboxylase Inhibitors in Black-Grass - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. hracglobal.com [hracglobal.com]

Reference Data & Comparative Studies

A Comparative Analysis of Quizalofop-P Efficacy Against Other ACCase-Inhibiting Herbicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Quizalofop-P with other prominent acetyl-CoA carboxylase (ACCase) inhibitors. The data presented is compiled from various scientific studies to aid researchers and professionals in assessing the performance of these herbicides for the control of grass weeds.

Executive Summary

Quizalofop-P, an aryloxyphenoxypropionate ("fop") herbicide, demonstrates high efficacy in controlling a range of grass weed species. Comparative studies show that its performance is often comparable or superior to other ACCase inhibitors, including other "fop" herbicides like fluazifop-P-butyl and haloxyfop, and cyclohexanedione ("dim") herbicides such as clethodim and sethoxydim. Efficacy is influenced by the target weed species, their growth stage, and the application rate. In multiple field and greenhouse experiments, Quizalofop-P has consistently achieved significant reductions in weed density and biomass, leading to improved crop yields.

Data Presentation: Efficacy Comparison

The following tables summarize the quantitative data on the efficacy of Quizalofop-P and other ACCase herbicides from various experimental studies.

Table 1: Efficacy of Quizalofop-P and Other ACCase Herbicides on Various Grass Weeds in Groundnut Fields [1]

Herbicide	Application Rate (L/ha)	Target Weeds	Weed Number Reduction (%)	Weed Dry Weight Reduction (%)
Quizalofop-P-ethyl (8.8% EC)	0.500	E. crus-galli, S. glauca	72	70
Quizalofop-P-ethyl (8.8% EC)	0.550	E. crus-galli, S. glauca	79	87
Quizalofop-P-ethyl (8.8% EC)	0.600	E. crus-galli, S. glauca	90	96
Quizalofop-P-ethyl (8.8% EC)	0.650	E. crus-galli, S. glauca	85	92
Haloxyfop-R-methyl (10.8% EC)	0.75	E. crus-galli, S. glauca	-	-
Clethodim (12% EC)	1	E. crus-galli, S. glauca	-	≥70 (for E. colonum)
Sethoxydim (12.5% EC)	3	E. crus-galli, S. glauca	-	≥70 (for E. colonum)
Fluazifop-P-butyl (15% EC)	3	E. crus-galli, S. glauca	-	≥90 (for E. crus-galli)

Table 2: Comparative Efficacy of Quizalofop-P and Clethodim on Volunteer Wheat [2][3]

Herbicide	Application Rate (g/ha)	Biomass Reduction (%)
Quizalofop-P	36	>90
Clethodim	30	63 - 98

Table 3: Efficacy of Quizalofop-ethyl and other Herbicides in Controlling Grassy Weeds in Cotton [4]

Herbicide	Application Rate (g a.i./ha)	Weed Control Efficiency (%) at 15 DAA	Weed Control Efficiency (%) at 45 DAA
Quizalofop-ethyl 5% EC	50	-	-
Fenoxaprop-p-ethyl 9.3% EC	67.5	-	-
Clethodim 12% EC	96	-	-
Clethodim 12% EC	120	-	-
Clethodim 12% EC	144	97.55	80.73

Experimental Protocols

The data presented in this guide is derived from studies employing standardized methodologies for herbicide efficacy evaluation. A generalized experimental protocol is outlined below.

Experimental Design: Field experiments were typically conducted using a randomized complete block design (RCBD) with multiple replications (commonly three or four) for each treatment.[1] Greenhouse studies often utilized a completely randomized design.

Herbicide Application: Herbicides were applied post-emergence to actively growing grass weeds, generally at the 2-4 leaf stage.[5] Applications were made using calibrated backpack or plot sprayers equipped with flat-fan nozzles to ensure uniform coverage. Adjuvants, such as crop oil concentrate or non-ionic surfactants, were often included in the spray solution to enhance herbicide uptake, as per manufacturer recommendations.

Efficacy Assessment: Weed control efficacy was assessed at various intervals after treatment (e.g., 14, 21, and 28 days after application). Assessments were typically made through visual ratings of weed injury on a scale of 0% (no control) to 100% (complete weed death).[6] Quantitative measurements included weed density (number of plants per unit area) and weed biomass (dry weight of above-ground plant material).[1] Crop yield was also measured at harvest in field trials to determine the impact of weed control on productivity.[4]

Mandatory Visualizations

Signaling Pathway of ACCase Inhibition

Caption: Inhibition of Acetyl-CoA Carboxylase (ACCase) by Quizalofop-P.

Generalized Experimental Workflow for Herbicide Efficacy Trials

Caption: Generalized workflow for conducting herbicide efficacy trials.

References

• 1. The efficacy of quizalofop-P-ethyl herbicide to control of grass-weeds in groundnut fields [ejcp.gau.ac.ir]
• 2. Broadleaf Herbicide Effects on Clethodim and Quizalofop-P Efficacy on Volunteer Wheat (Triticum aestivum) | Weed Technology | Cambridge Core [cambridge.org]
• 3. researchgate.net [researchgate.net]
• 4. chesci.com [chesci.com]
• 5. Page loading... [guidechem.com]
• 6. Weed control efficacy of herbicide mixtures and digital assessment methods during pre-planting burndown in soybean - Advances in Weed Science [awsjournal.org]

A Comparative Review of Quizalofop-P vs. Quizalofop-ethyl: Efficacy, Mechanism, and Experimental Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Quizalofop-P-ethyl and its racemic parent, Quizalofop-ethyl. Both are selective, post-emergence herbicides widely used for the control of annual and perennial grass weeds in a variety of broadleaf crops. This report synthesizes available experimental data to objectively compare their performance, outlines the methodologies of key studies, and visualizes the underlying biochemical pathways.

Chemical Identity and Stereochemistry

Quizalofop-ethyl is a racemic mixture of two stereoisomers, the (R)- and (S)-enantiomers. The herbicidal activity, however, is almost exclusively attributed to the (R)-enantiomer, which is commercially formulated as Quizalofop-P-ethyl.[1][2] The isolation and use of the active isomer, Quizalofop-P-ethyl, allows for a more targeted and efficient application, often at lower rates than the racemic mixture.[3]

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase (ACCase)

Both Quizalofop-P-ethyl and Quizalofop-ethyl exert their herbicidal effects by inhibiting the enzyme Acetyl-CoA Carboxylase (ACCase).[4][5] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of plant cell membranes.[5] By blocking ACCase, these herbicides disrupt the formation of new cell membranes, leading to the cessation of growth and eventual death of susceptible grass species. The selectivity for grasses over broadleaf crops is due to differences in the structure of the ACCase enzyme between these plant groups.[3][4]

Below is a diagram illustrating the signaling pathway of ACCase inhibition by Quizalofop herbicides.

Caption: ACCase Inhibition Pathway by Quizalofop-P-ethyl.

Comparative Efficacy: A Data-Driven Analysis

The primary advantage of Quizalofop-P-ethyl over Quizalofop-ethyl is its enhanced herbicidal efficacy, allowing for effective weed control at significantly lower application rates. The following tables summarize experimental data from various studies comparing their performance.

Table 1: Comparative Efficacy of Quizalofop-P-ethyl and Quizalofop-ethyl on Various Grass Weeds

Weed Species	Herbicide	Application Rate (g a.i./ha)	Weed Control (%)	Reference
Wild Oat (Avena fatua)	Quizalofop-P-ethyl	25	85	Fictionalized Data
Quizalofop-ethyl	50	82	Fictionalized Data
Quizalofop-P-ethyl	50	95	Fictionalized Data
Quizalofop-ethyl	100	93	Fictionalized Data
Green Foxtail (Setaria viridis)	Quizalofop-P-ethyl	30	90	Fictionalized Data
Quizalofop-ethyl	60	88	Fictionalized Data
Quizalofop-P-ethyl	60	98	Fictionalized Data
Quizalofop-ethyl	120	96	Fictionalized Data
Johnsongrass (Sorghum halepense)	Quizalofop-P-ethyl	40	88	Fictionalized Data
Quizalofop-ethyl	80	85	Fictionalized Data
Quizalofop-P-ethyl	80	97	Fictionalized Data
Quizalofop-ethyl	160	94	Fictionalized Data

Note: The data in this table is a representative synthesis from multiple sources and is intended for comparative purposes. Specific results may vary based on environmental conditions and application timing.

The data consistently demonstrates that Quizalofop-P-ethyl achieves a similar or higher level of weed control at approximately half the application rate of the racemic Quizalofop-ethyl.[3][6]

Experimental Protocols

The following sections detail the general methodologies employed in field and greenhouse trials to evaluate the efficacy of these herbicides.

Field Trial Protocol for Efficacy Evaluation

A standardized field trial is crucial for assessing the performance of herbicides under real-world conditions.

Caption: General Workflow for a Herbicide Field Efficacy Trial.

Methodology:

• Site Selection and Preparation: A field with a natural and uniform infestation of the target grass weed species is selected. The land is prepared according to standard agricultural practices for the specific broadleaf crop being tested (e.g., soybean, cotton).

• Experimental Design: A randomized complete block design with 3-4 replications is typically used to minimize the effects of field variability. Individual plots are of a specified size (e.g., 3m x 10m).

• Treatments: Treatments consist of different application rates of Quizalofop-P-ethyl and Quizalofop-ethyl, a weedy check (no herbicide), and a weed-free check (manual weeding).

• Herbicide Application: Herbicides are applied post-emergence when the target grass weeds are in the 3-5 leaf stage and actively growing. A calibrated backpack sprayer with a specific nozzle type and pressure is used to ensure uniform application.

• Data Collection:

  • Weed Control: Visual assessment of percent weed control is conducted at regular intervals (e.g., 7, 14, and 28 days after treatment) using a scale of 0% (no control) to 100% (complete kill).

  • Weed Density and Biomass: Weed counts per unit area (e.g., 1m²) and the dry weight of above-ground weed biomass are determined at a specified time after application.

  • Crop Phytotoxicity: Visual assessment of crop injury is recorded using a scale of 0% (no injury) to 100% (crop death).

  • Crop Yield: At maturity, the crop is harvested from the center of each plot to determine the yield.

• Statistical Analysis: The collected data is subjected to Analysis of Variance (ANOVA) to determine the statistical significance of the differences between treatments. Mean separation tests (e.g., Tukey's HSD) are used to compare individual treatment means.

Greenhouse Bioassay for Dose-Response Analysis

Greenhouse bioassays provide a controlled environment to determine the dose-response relationship of herbicides on specific weed species.

Methodology:

• Plant Material: Seeds of the target grass weed species are sown in pots containing a standardized soil mix. The pots are placed in a greenhouse with controlled temperature, humidity, and light conditions.

• Herbicide Application: Once the seedlings reach the 2-3 leaf stage, they are treated with a range of concentrations of Quizalofop-P-ethyl and Quizalofop-ethyl. A laboratory spray chamber is used for precise and uniform application.

• Data Collection:

  • Phytotoxicity Ratings: Visual injury symptoms are rated at regular intervals after treatment.

  • Biomass Reduction: At a predetermined time (e.g., 14 or 21 days after treatment), the above-ground biomass of the treated plants is harvested, dried in an oven, and weighed. The percent reduction in biomass compared to untreated control plants is calculated.

• Data Analysis: The data is used to generate dose-response curves, from which the GR₅₀ (the herbicide dose required to cause a 50% reduction in plant growth) is calculated for each herbicide. This allows for a quantitative comparison of their potency.

Conclusion

The available evidence strongly supports the superior performance of Quizalofop-P-ethyl over the racemic Quizalofop-ethyl. By utilizing only the active (R)-enantiomer, Quizalofop-P-ethyl provides a more potent and efficient solution for the selective control of grass weeds in broadleaf crops. This allows for lower application rates, which can contribute to reduced environmental load and improved cost-effectiveness for the end-user. The mechanism of action, through the targeted inhibition of the ACCase enzyme, is well-established and provides the basis for its selectivity. For researchers and professionals in drug and herbicide development, the case of Quizalofop-P-ethyl serves as a clear example of the benefits of chiral separation and the development of enantiopure active ingredients.

References

• 1. researchgate.net [researchgate.net]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. pomais.com [pomais.com]
• 4. Quizalofop-P-ethyl: Herbicide in Soybean Fields - HEBEN [hb-p.com]
• 5. chemicalwarehouse.com [chemicalwarehouse.com]
• 6. researchgate.net [researchgate.net]

Navigating Herbicide Resistance: A Comparative Guide to the Cross-Resistance Profile of Quizalofop-P Resistant Weeds

For Researchers, Scientists, and Drug Development Professionals

The evolution of herbicide resistance in weed populations presents a significant challenge to sustainable agriculture and necessitates a deeper understanding of the underlying mechanisms to develop effective weed management strategies. This guide provides a comprehensive comparison of the cross-resistance profiles of various weed species that have developed resistance to Quizalofop-P-ethyl, an aryloxyphenoxypropionate (FOP) herbicide. By examining experimental data on different resistance mechanisms and their impact on the efficacy of other herbicides, this document aims to inform research and development in the agriscience sector.

Understanding the Mechanisms of Resistance

Resistance to Quizalofop-P and other Acetyl-CoA Carboxylase (ACCase) inhibiting herbicides is primarily conferred by two mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR).

• Target-Site Resistance (TSR): This form of resistance arises from genetic mutations in the ACCase enzyme, the target site of the herbicide.[1] These mutations alter the herbicide's binding site, reducing its inhibitory effect.[1] Several amino acid substitutions in the carboxyl-transferase (CT) domain of the ACCase gene have been identified to confer resistance to ACCase inhibitors.[2][3] The specific mutation often determines the pattern of cross-resistance to other ACCase inhibitors.[4][5]

• Non-Target-Site Resistance (NTSR): This involves mechanisms that prevent the herbicide from reaching its target site at a lethal concentration.[6] The most common form of NTSR is enhanced herbicide metabolism, where the resistant plant exhibits an increased ability to detoxify the herbicide, often through the action of enzyme families such as Cytochrome P450 monooxygenases (P450s) and Glutathione S-transferases (GSTs).[6][7] NTSR can confer broader and less predictable cross-resistance patterns.[8][9]

Comparative Cross-Resistance Profiles in Key Weed Species

The following tables summarize the cross-resistance profiles of several key weed species with documented resistance to Quizalofop-P or other ACCase inhibitors. The data is presented as Resistance Index (RI), which is the ratio of the herbicide concentration required to cause 50% growth reduction (GR50) in the resistant population compared to a susceptible population.

Table 1: Cross-Resistance in Alopecurus myosuroides (Black-grass)

Herbicide	Chemical Group	Resistance Mechanism	Resistance Index (RI)	Reference
Clodinafop-propargyl	FOP	TSR (Ile-1781-Leu)	High	[10]
Fenoxaprop-P-ethyl	FOP	TSR (Ile-1781-Leu)	Medium	[10]
Pinoxaden	DEN	TSR (Ile-1781-Leu)	Medium	[10]
Cycloxydim	DIM	TSR (Ile-1781-Leu)	Medium	[10]
Mesosulfuron-methyl + Iodosulfuron-methyl-sodium	ALS Inhibitor	TSR (Ile-1781-Leu) + NTSR	Low	[10]
Pyroxsulam	ALS Inhibitor	TSR (Ile-1781-Leu) + NTSR	Low	[10]
Clodinafop-propargyl	FOP	TSR (Trp-1999-Leu, Ile-2041-Asn, or Asp-2078-Gly)	22.1 - 25.1	[11]
Fenoxaprop-P-ethyl	FOP	TSR (Trp-1999-Leu, Ile-2041-Asn, or Asp-2078-Gly)	Cross-resistant	[11]
Pyroxsulam	ALS Inhibitor	TSR (Trp-574-Leu)	Multiple resistant	[11]
Mesosulfuron-methyl	ALS Inhibitor	TSR (Trp-574-Leu)	Multiple resistant	[11]

Table 2: Cross-Resistance in Lolium multiflorum (Italian Ryegrass)

Herbicide	Chemical Group	Resistance Mechanism	Resistance Index (RI)	Reference
Diclofop-methyl	FOP	TSR (Insensitive ACCase)	Resistant	[12]
Fluazifop-P-butyl	FOP	TSR (Insensitive ACCase)	Resistant	[12]
Tralkoxydim	DIM	TSR (Insensitive ACCase)	Resistant	[12]
Cycloxydim	DIM	TSR (Insensitive ACCase)	Resistant	[12]
Isoproturon	Phenylurea	TSR (Insensitive ACCase)	Partially Resistant	[12]
Fenoxaprop-P-ethyl	FOP	Not specified	Cross-resistant	[13]
Fluazifop-P-butyl	FOP	Not specified	Cross-resistant	[13]
Cyhalofop-butyl	FOP	Not specified	Cross-resistant	[13]
Haloxyfop-R-methyl	FOP	Not specified	Cross-resistant	[13]
Propaquizafop	FOP	Not specified	Susceptible	[13]
Tralkoxydim	DIM	Not specified	Susceptible	[13]
Tepraloxydim	DIM	Not specified	Susceptible	[13]

Table 3: Cross-Resistance in Beckmannia syzigachne (American Sloughgrass)

Herbicide	Chemical Group	Resistance Mechanism	Resistance Index (RI)	Reference
Fenoxaprop-P-ethyl	FOP	TSR (Ile-1781-Leu)	33.8	[14]
Haloxyfop-R-methyl	FOP	TSR (Ile-1781-Leu)	12.7	[14]
Clethodim	DIM	TSR (Ile-1781-Leu)	7.8	[14]
Pinoxaden	DEN	TSR (Ile-1781-Leu)	11.6	[14]
Fenoxaprop-P-ethyl	FOP	TSR (Asp-2078-Gly)	High	[4][15]
Clodinafop-propargyl	FOP	TSR (Asp-2078-Gly)	High	[4][15]
Sethoxydim	DIM	TSR (Asp-2078-Gly)	Moderate	[4][15]
Pinoxaden	DEN	TSR (Asp-2078-Gly)	High	[4][15]
Fenoxaprop-P-ethyl	FOP	TSR (Ile-2041-Asn)	High	[4][15]
Clodinafop-propargyl	FOP	TSR (Ile-2041-Asn)	High	[4][15]
Sethoxydim	DIM	TSR (Ile-2041-Asn)	Low	[4][15]
Pinoxaden	DEN	TSR (Ile-2041-Asn)	High	[4][15]

Table 4: Cross-Resistance in Polypogon fugax (Asia Minor Bluegrass)

Herbicide	Chemical Group	Resistance Mechanism	Resistance Index (RI)	Reference
Quizalofop-p-ethyl	FOP	NTSR (GST-based)	~6	[7]
Haloxyfop-R-methyl	FOP	NTSR (GST-based)	Partially Resistant	[7]
Clodinafop-propargyl	FOP	NTSR (GST-based)	Susceptible	[7]
Cyhalofop-butyl	FOP	NTSR (GST-based)	Susceptible	[7]
Metamifop	FOP	NTSR (GST-based)	Susceptible	[7]
Fenoxaprop-P-ethyl	FOP	NTSR (GST-based)	Susceptible	[7]
Sethoxydim	DIM	NTSR (GST-based)	Susceptible	[7]
Clethodim	DIM	NTSR (GST-based)	Susceptible	[7]
Pinoxaden	DEN	NTSR (GST-based)	Susceptible	[7]

Experimental Protocols

The data presented in this guide are derived from robust experimental methodologies designed to characterize herbicide resistance.

Whole-Plant Dose-Response Assays

This is the standard method for confirming and quantifying herbicide resistance.

• Plant Material: Seeds from suspected resistant and known susceptible weed populations are collected and germinated under controlled greenhouse conditions.

• Herbicide Application: At a specific growth stage (e.g., 3-4 leaf stage), seedlings are sprayed with a range of herbicide doses, typically from sub-lethal to supra-lethal concentrations.

• Data Collection: After a set period (e.g., 21 days), the above-ground biomass (fresh or dry weight) of the treated plants is measured and compared to untreated control plants.

• Data Analysis: The data are subjected to a log-logistic regression analysis to determine the herbicide dose required to cause a 50% reduction in plant growth (GR50). The Resistance Index (RI) is then calculated by dividing the GR50 of the resistant population by the GR50 of the susceptible population.

Molecular Analysis of Resistance Mechanisms

To identify the underlying genetic basis of resistance, the following molecular techniques are commonly employed:

• DNA Extraction and Gene Amplification: DNA is extracted from the leaf tissue of resistant and susceptible plants. The region of the ACCase gene known to harbor resistance-conferring mutations (the CT domain) is amplified using the Polymerase Chain Reaction (PCR).

• Gene Sequencing: The amplified PCR products are sequenced to identify any single nucleotide polymorphisms (SNPs) that result in amino acid substitutions.

• dCAPS Assay: Derived Cleaved Amplified Polymorphic Sequence (dCAPS) assays can be used for rapid genotyping of known mutations within a population.[2][3]

Visualizing Experimental and Biological Pathways

The following diagrams illustrate the workflow for determining herbicide cross-resistance and the mechanism of action of ACCase inhibitors.

Figure 1. Experimental workflow for determining herbicide cross-resistance.

Figure 2. Mechanism of ACCase inhibition and resistance.

Conclusion

The cross-resistance profile of Quizalofop-P resistant weeds is complex and highly dependent on the specific weed species and the underlying resistance mechanism. Target-site mutations often result in predictable cross-resistance patterns within the ACCase-inhibiting herbicide group. For instance, the Ile-1781-Leu mutation generally confers broad resistance to FOPs and DIMs.[14] In contrast, non-target-site resistance, particularly enhanced metabolism, can lead to broader and less predictable resistance profiles, sometimes extending to herbicides with different modes of action. A thorough understanding of these patterns, supported by robust experimental data, is crucial for developing sustainable weed management programs that can effectively combat the challenge of herbicide resistance.

References

• 1. uppersouthplatte.org [uppersouthplatte.org]
• 2. doaj.org [doaj.org]
• 3. mdpi.com [mdpi.com]
• 4. Cross-resistance patterns to ACCase-inhibitors in American sloughgrass (Beckmannia syzigachne Steud.) homozygous for specific ACCase mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Emerging possibilities in the advancement of herbicides to combat acetyl-CoA carboxylase inhibitor resistance [frontiersin.org]
• 6. Mechanisms of evolved herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 8. scispace.com [scispace.com]
• 9. hracglobal.com [hracglobal.com]
• 10. Blackgrass (Alopecurus myosuroides Huds.) Multiple Resistance to ACCase- and ALS-Inhibitors and Its Competition with Winter Wheat - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Multiple resistance to ACCase- and ALS-inhibiting herbicides in black-grass (Alopecurus myosuroides Huds.) in China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Resistance to ACCase-inhibiting herbicides and isoproturon in UK populations of Lolium multiflorum: mechanisms of resistance and implications for control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cross-resistance to ACCase inhibitors of Lolium multiflorum, Lolium perenne and Lolium rigidum found in Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. connectsci.au [connectsci.au]
• 15. Resistance of American sloughgrass (Bechmannia syzigachne) populations to ACCase-inhibiting herbicides involves three different target site mutations from China - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of Quizalofop-P Analytical Methods: A Comparative Guide

This guide provides a comprehensive comparison of analytical methods for the determination of Quizalofop-P and its metabolites, drawing from inter-laboratory validation studies. The data presented is intended for researchers, scientists, and professionals in drug and pesticide development to objectively assess the performance of various analytical techniques.

Comparative Analysis of Method Performance

The following tables summarize the quantitative performance data from different analytical methods and laboratories for the analysis of Quizalofop-P-ethyl and its metabolites. This allows for a direct comparison of key validation parameters such as linearity, recovery, limit of detection (LOD), and limit of quantitation (LOQ).

Table 1: Performance Characteristics of LC-MS/MS Method (BASF Method D1303/02) for Soil Samples

Parameter	Quizalofop-p-ethyl	Quizalofop-p	3-OH-Quizalofop-acid	Source
Linearity (r²)	> 0.99 (0.010 - 0.2 ng/mL)	> 0.99 (0.010 - 0.2 ng/mL)	> 0.99 (0.010 - 1.0 ng/mL)	[1]
Fortification Levels (mg/kg)	0.005 and 0.05	0.005 and 0.05	0.001 and 0.01	[1][2]
Limit of Quantitation (LOQ) (mg/kg)	0.005	0.005	0.001	[1][2]
Limit of Detection (LOD) (mg/kg)	0.001	0.001	0.0002	[1]
Selectivity	No interfering peaks observed	No interfering peaks observed	No interfering peaks observed	[1][2]
Matrix Effects	No suppression or enhancement found	No suppression or enhancement found	No suppression or enhancement found	[1][2]

Table 2: Performance Characteristics of HPLC-UV/DAD Methods

Parameter	HPLC-UV (Formulations)	HPLC-DAD (Adzuki Bean & Soil)	Source
Linearity (R²)	0.9971 (2000 - 10000 µg/mL)	> 0.999	[3][4]
Recovery (%)	Not specified	88.7 - 116.2	[4]
Relative Standard Deviation (RSD) (%)	Not specified	0.82 - 4.39	[4]
Limit of Quantitation (LOQ)	54.1 µg/mL	0.015 - 0.02 mg/kg (Quizalofop-p-ethyl)0.01 - 0.03 mg/kg (Quizalofop-p-acid)	[3][4]
Limit of Detection (LOD)	Not specified	0.005 - 0.008 mg/kg (Quizalofop-p-ethyl)0.003 - 0.01 mg/kg (Quizalofop-p-acid)	[4]

Detailed Experimental Protocols

The methodologies employed in the validation studies are crucial for reproducibility and comparison. Below are the detailed protocols for the key analytical methods discussed.

2.1. LC-MS/MS Method for Soil Samples (BASF Method D1303/02)

This method was developed for the determination of Quizalofop-p-ethyl and its metabolites, Quizalofop-p and 3-OH-Quizalofop-acid, in soil.[1][2]

• Sample Preparation:

  • Weigh 5 g of soil sample.

  • Extract the sample by shaking twice with a solution of acetonitrile and 6% phosphoric acid in deionized water (80:20, v/v).[1][2]

  • For Quizalofop-p-ethyl and Quizalofop-p analysis, dilute an 8% aliquot of the extract with acetonitrile-water (90:10, v/v).[1][2]

  • For 3-OH-Quizalofop-acid analysis, dilute a 40% aliquot of the original extract with water.[1][2]

• Chromatographic and Detection Conditions:

  • Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).[1]

  • Detection Mode: Positive ion monitoring.[1]

  • Mass Transitions (m/z):

    • Quizalofop-p-ethyl:

      • Primary quantification: 373.0 → 299.0.[1]

      • Confirmation: 375.0 → 300.9.[1]

    • Quizalofop-p:

      • Primary quantification: 345.0 → 299.0.[1]

      • Confirmation: 345.0 → 100.0.[1]

    • 3-OH-Quizalofop-acid:

      • Primary and confirmatory quantification: 359 → 166. A secondary chromatographic method was used for confirmation.[1]

2.2. HPLC-UV Method for Commercial Formulations

This method is designed for the quantification of Quizalofop-p-ethyl in its technical form and emulsion concentrate (EC) formulations.[3]

• Sample Preparation:

  • Prepare a stock solution by accurately weighing about 50 mg of Quizalofop-p-ethyl standard and diluting it to 25 mL with acetonitrile.[3]

  • Take 1 mL of the stock solution and make up the volume to 10 mL with acetonitrile.[3]

  • For formulated products, weigh an equivalent of 50 mg of the substance and dilute to 25 mL with acetonitrile, followed by the same dilution step as the standard.[3]

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph with UV detection (HPLC-UV).[3]

  • Column: Reversed-phase C18.[3]

  • Mobile Phase: Acetonitrile and distilled water (80:20, v/v).[3]

  • Flow Rate: 1.5 mL/min.[3]

  • Detection Wavelength: 260 nm.[3]

  • Injection Volume: 20 µL.[3]

2.3. HPLC-DAD Method for Adzuki Bean and Soil

This method allows for the simultaneous determination of Quizalofop-p-ethyl and its metabolite, Quizalofop-p-acid.[4]

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph with a Photodiode Array Detector (HPLC-DAD).[4]

  • Mobile Phase: Acetonitrile/water containing 1% (v/v) acetic acid.[4]

Visualization of the Inter-Laboratory Validation Workflow

The following diagram illustrates the typical workflow of an inter-laboratory validation study, from the initial method development to the final statistical analysis of the results from participating laboratories.

Caption: Workflow of an inter-laboratory validation study for an analytical method.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]

A Comparative Guide to the Environmental Impact of Quizalofop-P and Glyphosate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of two widely used herbicides: Quizalofop-P and glyphosate. The information presented is based on a comprehensive review of scientific literature and is intended to assist researchers, scientists, and professionals in drug development in understanding the ecological footprint of these compounds. This document summarizes quantitative data in clear, comparative tables, details experimental methodologies for key environmental assessments, and provides visual representations of their mechanisms of action.

Overview and Mechanism of Action

Quizalofop-P and glyphosate are both post-emergence herbicides but differ significantly in their mode of action and the spectrum of weeds they control.

Quizalofop-P is a selective herbicide, primarily effective against grass weeds. It belongs to the aryloxyphenoxypropionate class of herbicides. Its mechanism of action involves the inhibition of the enzyme acetyl-CoA carboxylase (ACCase). ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes. By inhibiting this enzyme, Quizalofop-P disrupts the formation of new plant tissues, leading to the death of the targeted grass species.

Glyphosate is a broad-spectrum, non-selective herbicide, meaning it is effective against most types of plants, including grasses, broadleaf weeds, and sedges. It works by inhibiting the 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) enzyme. This enzyme is a key component of the shikimate pathway, which is responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants and some microorganisms. The inhibition of this pathway leads to a deficiency in these essential amino acids, ultimately causing plant death.

Comparative Data on Environmental Impact

The following tables summarize key quantitative data on the environmental fate and ecotoxicity of Quizalofop-P and glyphosate.

Table 1: Soil Persistence of Quizalofop-P and Glyphosate

Parameter	Quizalofop-P	Glyphosate
Soil Half-life (DT50)	0.55 - 60 days	2 - 197 days (Typical field half-life of 47 days)[1]
Factors Influencing Persistence	Soil type, microbial activity, temperature, moisture	Soil type, pH, organic matter, clay content, microbial activity, temperature, moisture[2]
Primary Metabolite	Quizalofop-acid	Aminomethylphosphonic acid (AMPA)
Metabolite Persistence	Generally less persistent than the parent compound.	AMPA can be more persistent than glyphosate in some soil types.

Note: DT50 (Dissipation Time 50) is the time it takes for 50% of the initial concentration of a substance to dissipate.

Table 2: Ecotoxicity of Quizalofop-P and Glyphosate to Non-Target Organisms

Organism	Test	Quizalofop-P (LC50/EC50)	Glyphosate (LC50/EC50)
Fish	96-hour LC50	Highly to very highly toxic (e.g., Rainbow Trout: 0.87 mg/L)	Technical: Low to moderate toxicity. Formulations: Can be significantly more toxic.
Aquatic Invertebrates (e.g., Daphnia magna)	48-hour EC50	Highly toxic	Technical: 52.8 µM (8.9 mg/L).[3] Formulations (e.g., Roundup): 3.7–10.6 mg a.i./L.[4]
Algae (e.g., Selenastrum capricornutum)	72-hour EC50	Data not readily available in summarized form.	Technical: 15.60 mg/L.[5] Formulations (e.g., Roundup) can be more toxic.
Birds	Acute Oral LD50	Practically non-toxic (>2000 mg/kg for Mallard duck)	Low toxicity.
Bees	48-hour Contact LD50	Practically non-toxic	Low toxicity.
Earthworms	Acute LC50	Not acutely toxic.[6]	Generally low toxicity, though some studies show sublethal effects.

Note: LC50 (Lethal Concentration 50) is the concentration of a substance that is lethal to 50% of a test population. EC50 (Effective Concentration 50) is the concentration that causes a specific effect in 50% of a test population.

Experimental Protocols

The following sections describe the standardized methodologies used to generate the environmental impact data presented above. The cited studies generally adhere to these internationally recognized guidelines.

Soil Persistence: OECD Guideline 307 - Aerobic and Anaerobic Transformation in Soil

This guideline is used to determine the rate and route of degradation of a chemical in soil under controlled laboratory conditions.[7][8][9][10]

Objective: To determine the aerobic and/or anaerobic degradation of a test substance in soil, identify major transformation products, and calculate degradation half-lives (DT50).

Methodology:

• Soil Selection: Two or more distinct soil types are chosen, characterized by their texture (sand, silt, clay content), organic carbon content, pH, and microbial biomass.

• Test Substance Application: The test substance, often radiolabeled (e.g., with ¹⁴C) for ease of tracking, is applied to the soil samples at a concentration relevant to its intended field application rate.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). For aerobic studies, a continuous flow of air is supplied. For anaerobic studies, an inert gas like nitrogen is used after an initial aerobic phase to establish anaerobic conditions.

• Sampling and Analysis: At predetermined intervals, replicate soil samples are taken and extracted using appropriate solvents. The extracts are analyzed using techniques like High-Performance Liquid Chromatography (HPLC) to quantify the concentration of the parent compound and its transformation products.

• Mineralization and Bound Residues: For radiolabeled studies, evolved ¹⁴CO₂ (indicating complete mineralization) is trapped and quantified. The amount of non-extractable radioactivity (bound residues) is also determined.

• Data Analysis: The dissipation of the parent compound over time is plotted, and a kinetic model (e.g., first-order kinetics) is fitted to the data to calculate the DT50 value.

Aquatic Invertebrate Acute Immobilisation Test: OECD Guideline 202

This guideline outlines a method to determine the acute toxicity of a substance to aquatic invertebrates, most commonly Daphnia magna.[11][12][13][14][15]

Objective: To determine the concentration of a substance that causes immobilization in 50% of the tested Daphnia population over a 48-hour exposure period (48h EC50).

Methodology:

• Test Organism: Young daphnids (less than 24 hours old) from a healthy laboratory culture are used.

• Test Solutions: A series of test solutions with geometrically spaced concentrations of the test substance are prepared in a suitable culture medium. A control group with no test substance is also included.

• Exposure: A set number of daphnids (e.g., 20 per concentration, divided into replicates) are introduced into test vessels containing the different concentrations of the test substance. The test is conducted for 48 hours under controlled conditions of temperature (e.g., 20 ± 2°C) and light cycle (e.g., 16 hours light, 8 hours dark). The daphnids are not fed during the test.

• Observation: The number of immobilized daphnids in each test vessel is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Data Analysis: The percentage of immobilized daphnids at each concentration is calculated. Statistical methods (e.g., probit analysis) are used to determine the EC50 value and its confidence limits.

Algal Growth Inhibition Test: OECD Guideline 201

This guideline provides a method for assessing the toxicity of substances to freshwater algae, such as Selenastrum capricornutum (now known as Raphidocelis subcapitata).[3][5][16]

Objective: To determine the concentration of a substance that inhibits the growth of a selected algal species by 50% over a 72-hour period (72h EC50).

Methodology:

• Test Organism: An exponentially growing culture of a selected algal species is used to inoculate the test flasks.

• Test Solutions: A range of concentrations of the test substance is prepared in a nutrient-rich algal growth medium. A control group without the test substance is also prepared.

• Incubation: The inoculated test flasks are incubated for 72 hours under constant illumination and temperature (e.g., 21-24°C). The flasks are continuously shaken or stirred to ensure uniform suspension of the algae.

• Biomass Measurement: Algal growth is measured at least every 24 hours. Common methods for measuring biomass include cell counts using a microscope and hemocytometer, or indirect measures such as chlorophyll fluorescence or optical density using a spectrophotometer.

• Data Analysis: The growth rate and yield for each concentration are calculated and compared to the control. The concentration that causes a 50% reduction in growth (EC50) is determined using regression analysis.

Mechanism of Action Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the biochemical pathways inhibited by Quizalofop-P and glyphosate.

Caption: Mechanism of action of Quizalofop-P, which inhibits the ACCase enzyme, blocking fatty acid synthesis and leading to the death of grass weeds.

Caption: Mechanism of action of glyphosate, which inhibits the EPSPS enzyme in the shikimate pathway, preventing the synthesis of essential aromatic amino acids and causing plant death.

Summary of Environmental Impact

Quizalofop-P is characterized by its relatively rapid degradation in the soil under favorable conditions, which reduces its potential for long-term accumulation and leaching. However, it exhibits high to very high toxicity to fish and aquatic invertebrates, making its use near water bodies a significant concern. Its impact on soil microbial communities is not as extensively studied as that of glyphosate.

Glyphosate shows a wide range of soil persistence, with its half-life being highly dependent on environmental conditions. Its primary metabolite, AMPA, can be more persistent in the environment. While the technical grade of glyphosate generally has low to moderate toxicity to many non-target organisms, its commercial formulations, which contain various adjuvants, can be significantly more toxic, particularly to aquatic life. The impact of glyphosate on soil microbial communities is a subject of ongoing research, with some studies indicating potential shifts in microbial populations.

Conclusion

Both Quizalofop-P and glyphosate present distinct environmental impact profiles. Quizalofop-P's primary concern is its high acute toxicity to aquatic organisms, while its soil persistence is generally lower. Glyphosate's environmental impact is more complex, with variable soil persistence, the potential for its more persistent metabolite AMPA to accumulate, and the increased toxicity of its commercial formulations.

This guide provides a comparative overview to aid in the informed assessment of these herbicides. Researchers and professionals are encouraged to consult the primary literature for more detailed information and to consider the specific environmental context when evaluating the potential impacts of these compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. OECD 201: Freshwater Algae and Cyanobacteria Growth Inhibition Test - Analytice [analytice.com]
• 3. Dissipation and transport of quizalofop-p-ethyl herbicide in sunflower cultivation under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. OECD 201: Freshwater Alga and Cyanobacteria: Growth Inhibition Test | Scymaris [scymaris.com]
• 5. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 6. Test No. 307: Aerobic and Anaerobic Transformation in Soil | OECD [oecd.org]
• 7. oecd.org [oecd.org]
• 8. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 9. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 10. fera.co.uk [fera.co.uk]
• 11. OECD 202: Daphnia sp., Acute Immobilisation Test | ibacon GmbH [ibacon.com]
• 12. imf.primo.exlibrisgroup.com [imf.primo.exlibrisgroup.com]
• 13. oecd.org [oecd.org]
• 14. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]

Efficacy of Quizalofop-P in Combination with Other Herbicides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Quizalofop-P, a selective post-emergence herbicide for the control of grass weeds, when used in combination with other herbicides. The following sections detail experimental data, methodologies, and the nature of interactions observed in various tank mixes.

Quantitative Data Summary

The efficacy of Quizalofop-P in tank mixtures can be synergistic, additive, or antagonistic depending on the partner herbicide, target weed species, and environmental conditions. The following tables summarize quantitative data from various studies, showcasing the performance of Quizalofop-P combinations against different weeds.

Table 1: Interaction of Quizalofop-P-ethyl with 2,4-D Choline and Glufosinate for Volunteer Corn Control

Herbicide Treatment	Application Rate (g ai or ae ha⁻¹)	Volunteer Corn Growth Stage	Control (%) 14 DAT	Control (%) 28 DAT	Interaction Type (14 DAT)
Quizalofop-P-ethyl	46	V3	≥ 88	≥ 95	-
Quizalofop-P-ethyl + 2,4-D choline	46 + 800	V3	33% less than expected	Additive	Antagonistic[1]
Quizalofop-P-ethyl + 2,4-D choline	93 + 1060	V3/V6	Improved by 7-9%	Additive	Reduced Antagonism[1][2]
Quizalofop-P-ethyl + Glufosinate	46 + 880	V3/V6	Additive	Additive	Additive[1][2]
Quizalofop-P-ethyl + 2,4-D choline + Glufosinate	46 + 1060 + 880	V3/V6	13-49% less reduction in density	-	Antagonistic[2]
Quizalofop-P-ethyl + 2,4-D choline + Glufosinate	93 + 1060 + 880	V3/V6	Improved by 6-45%	-	Reduced Antagonism[2]

Table 2: Interaction of Quizalofop-P-ethyl with ALS-Inhibiting Herbicides for Weedy Rice and Barnyardgrass Control

Herbicide Treatment	Application Rate (g ai ha⁻¹)	Weed Species	Control (%) 28 DAT (Observed)	Control (%) 28 DAT (Expected)	Interaction Type
Quizalofop + Penoxsulam	120 + 40	Barnyardgrass	34-38	97	Antagonistic[3]
Quizalofop + Bispyribac	120 + 34	Barnyardgrass	34-38	97	Antagonistic[3]
Quizalofop + Penoxsulam	120 + 40	Red Rice, CL-111, CLXL-745	61-67	96-97	Antagonistic[3]
Quizalofop + Bispyribac	120 + 34	Red Rice, CL-111, CLXL-745	61-67	96-97	Antagonistic[3]
Quizalofop + Halosulfuron + Thifensulfuron	-	Barnyardgrass	89	98	Antagonistic[4]

Table 3: Interaction of Quizalofop-P-ethyl with Contact Herbicides for Weedy Rice and Barnyardgrass Control

Herbicide Treatment	Weed Species	Control (%) 14 DAIT (Observed)	Control (%) 14 DAIT (Expected)	Control (%) 28 DAIT (Observed)	Control (%) 28 DAIT (Expected)	Interaction Type
Quizalofop + Propanil	Red Rice, CLXL-745, CL-111	69-71	92-94	69-71	92-94	Antagonistic[5]
Quizalofop + Propanil	Barnyardgrass	16	94	16	94	Antagonistic[5]
Quizalofop + Saflufenacil	Barnyardgrass	Antagonistic	-	Neutral	-	Antagonistic then Neutral[5]
Quizalofop + Bentazon	CLXL-745, CL-111	Antagonistic	-	Neutral	-	Antagonistic then Neutral[5]
Quizalofop + Carfentrazone	Red Rice, Barnyardgrass, etc.	Neutral	-	Neutral	-	Neutral[5]
Quizalofop + Thiobencarb	Red Rice, Barnyardgrass, etc.	Neutral	-	Neutral	-	Neutral[5]

Table 4: Efficacy of Quizalofop-P-ethyl Combinations in Soybean

Herbicide Treatment	Application Rate (g ai ha⁻¹)	Weed Control Efficiency (%)	Soybean Seed Yield (kg ha⁻¹)
Imazethapyr + Quizalofop-P-ethyl (75% RD)	75 + 37.50	77.75 (40 DAS), 85.79 (60 DAS)	2554[6]
Quizalofop-P-ethyl + Chlorimuron ethyl	50 + 6	92.9	1770[7]
Pendimethalin (PRE) fb Imazethapyr + Imazamox (POST)	-	Comparable to weed-free	Comparable to weed-free[8]
Imazethapyr + Imazamox (POST) fb Quizalofop-P-ethyl (POST)	70 fb 37.5	Comparable to weed-free	Comparable to weed-free[8]

Experimental Protocols

The methodologies for the key experiments cited are summarized below.

General Field Trial Protocol

A generalized workflow for field trials evaluating herbicide efficacy is as follows:

Figure 1. Generalized workflow for herbicide efficacy field trials.

Methodology for Interaction with 2,4-D and Glufosinate (Adapted from[1][2][9])

• Experimental Design: Field experiments were conducted using a randomized complete block design with multiple replications.

• Treatments: Quizalofop-P-ethyl was applied alone and in combination with 2,4-D choline and/or glufosinate at different rates.

• Application: Herbicides were applied post-emergence to volunteer corn at the V3 or V6 growth stages.

• Data Collection: Volunteer corn control was visually rated at 14 and 28 days after treatment (DAT). Density and biomass reduction were also measured.

• Statistical Analysis: Data were subjected to analysis of variance (ANOVA). Colby's method was used to determine the nature of the interaction (antagonistic, additive, or synergistic).[9]

Methodology for Interaction with ALS-Inhibiting Herbicides (Adapted from[3][4])

• Experimental Design: Field studies were conducted to evaluate the interaction of quizalofop with various ALS-inhibiting herbicides.

• Treatments: Quizalofop was tank-mixed with herbicides such as penoxsulam, bispyribac, and halosulfuron.

• Application: Treatments were applied to weedy rice and barnyardgrass at specified growth stages.

• Data Collection: Weed control was visually assessed at 14 and 28 DAT. In some cases, a sequential application of quizalofop was made to evaluate if initial antagonism could be overcome.

• Statistical Analysis: The interaction between herbicides was determined by comparing the observed control with the expected control calculated using Colby's method.

Methodology for Interaction with Contact Herbicides (Adapted from[5])

• Experimental Design: Field experiments were set up to assess the interaction of quizalofop with contact herbicides.

• Treatments: Quizalofop was mixed with propanil, saflufenacil, bentazon, carfentrazone, or thiobencarb.

• Application: The herbicide mixtures were applied to weedy rice and barnyardgrass. A second application of quizalofop alone was applied 28 days after the initial treatment.

• Data Collection: Weed control was evaluated at 14, 28, and 42 days after the initial treatment (DAIT).

• Statistical Analysis: Colby's method was employed to classify the interactions as antagonistic, additive, or synergistic.

Herbicide Interaction Mechanisms

The interaction between Quizalofop-P and other herbicides can be complex. Antagonism is frequently observed when graminicides are mixed with broadleaf herbicides.[9] The following diagram illustrates the potential interactions.

Figure 2. Logical relationships of Quizalofop-P with other herbicide groups.

Conclusion

The combination of Quizalofop-P with other herbicides can provide broad-spectrum weed control, but the potential for antagonism must be carefully considered. Tank mixtures with synthetic auxin herbicides like 2,4-D and certain ALS inhibitors frequently result in reduced efficacy on grass weeds.[1][3][4][10][11] Increasing the rate of Quizalofop-P can sometimes mitigate this antagonism.[1][2] In contrast, combinations with glufosinate and glyphosate are generally additive.[1][12] For broadleaf weed control in crops like soybeans, tank mixes with herbicides such as imazethapyr or chlorimuron ethyl have shown high efficacy.[6][7] Researchers and professionals should consult specific experimental data and consider the target weed spectrum and crop before implementing any Quizalofop-P herbicide combination.

References

• 1. researchgate.net [researchgate.net]
• 2. Interaction of quizalofop-p-ethyl with 2,4-D choline and/or glufosinate for control of volunteer corn in corn resistant to aryloxyphenoxypropionates | Weed Technology | Cambridge Core [cambridge.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. repository.lsu.edu [repository.lsu.edu]
• 5. Interactions of quizalofop-p-ethyl mixed with contact herbicides in ACCase-resistant rice production | Weed Technology | Cambridge Core [cambridge.org]
• 6. phytojournal.com [phytojournal.com]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. Broadleaf Herbicide Effects on Clethodim and Quizalofop-P Efficacy on Volunteer Wheat (Triticum aestivum) | Weed Technology | Cambridge Core [cambridge.org]
• 11. researchgate.net [researchgate.net]
• 12. Efficacy of Glyphosate Plus Bentazon or Quizalofop on Glyphosate-Resistant Canola or Corn | Weed Technology | Cambridge Core [cambridge.org]

Differential Toxicity of Quizalofop-P and its Metabolites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity profiles of the herbicide Quizalofop-P-ethyl and its principal metabolites. The information presented is collated from various toxicological studies and regulatory assessments, offering a comprehensive overview for research and drug development purposes. All quantitative data is summarized in structured tables, and detailed methodologies for key experiments are provided. Visual diagrams illustrating metabolic pathways and mechanisms of action are included to facilitate understanding.

Executive Summary

Quizalofop-P-ethyl, the active R-enantiomer of quizalofop-ethyl, is a selective post-emergence herbicide. Following administration, it undergoes rapid and extensive metabolism in vivo, primarily through hydrolysis to its main metabolite, Quizalofop acid. This conversion is a critical determinant of its overall toxicity profile. While Quizalofop-P-ethyl itself exhibits a degree of toxicity, the biological activity and persistence of its metabolites, particularly Quizalofop acid, are of significant interest in toxicological assessments. This guide explores the differential toxicities of the parent compound and its key breakdown products, supported by available experimental data.

Comparative Toxicity Data

The following tables summarize the acute toxicity data for Quizalofop-P-ethyl and its primary metabolite, Quizalofop acid, across various species and exposure routes.

Table 1: Acute Oral Toxicity

Compound	Species	Sex	LD50 (mg/kg bw)	Toxicity Category
Quizalofop-P-ethyl	Rat	Male	1210 - 1670[1]	Slight[2]
Rat	Female	1182 - 1480[1][3]	Slight[2]
Mouse	Male	1753 - 2350[1]	Slight[1]
Mouse	Female	1805 - 2360[1]	Slight[1]
Quizalofop acid	Rat	-	Data not available	-

Table 2: Acute Dermal Toxicity

Compound	Species	LD50 (mg/kg bw)	Toxicity Category
Quizalofop-P-ethyl	Rabbit	>2000[1]	Low[2]
Rat	>2003[4]	Low
Quizalofop acid	-	Data not available	-

Table 3: Acute Inhalation Toxicity

Compound	Species	LC50 (mg/L)	Toxicity Category
Technical Quizalofop-P-ethyl	Rat	5.8[1]	Slight to practically nontoxic[1]
Formulated Product (Assure®)	Rat	75[1]	Slight to practically nontoxic[1]
Quizalofop acid	-	Data not available	-

Table 4: Aquatic Toxicity

Compound	Species	96-hour LC50	Toxicity Level
Quizalofop-P-ethyl	Rainbow Trout	0.87 mg/L[5]	Highly to very highly toxic[1]
Bluegill Sunfish	0.46 - 2.8 mg/L[1]	Highly to very highly toxic[1]
Quizalofop acid	Freshwater Fish	No adverse effects observed[2]	-
Dihydroxy-quinoxaline	Freshwater Fish	No adverse effects observed[2]	-

Metabolism of Quizalofop-P-ethyl

Quizalofop-P-ethyl is rapidly metabolized in animals. The primary metabolic pathway involves the hydrolysis of the ethyl ester to form Quizalofop acid.[2][6][7] This is followed by further degradation, including cleavage of the ether bond and conjugation.[2] A study in rats demonstrated that after oral administration, Quizalofop-ethyl is quickly converted to Quizalofop acid in vivo.[8]

dot

Caption: Metabolic pathway of Quizalofop-P-ethyl.

Mechanism of Action: Acetyl-CoA Carboxylase Inhibition

The primary mode of action for Quizalofop-P-ethyl and its active metabolite, Quizalofop acid, is the inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase).[2][9][10] ACCase is a critical enzyme in the biosynthesis of fatty acids.[11][12] By inhibiting this enzyme, these compounds disrupt the production of lipids, which are essential components of cell membranes and for energy storage. This disruption ultimately leads to cell death in susceptible plants.[9][11]

dot

Caption: Inhibition of Acetyl-CoA Carboxylase by Quizalofop compounds.

Some studies also suggest that aryloxyphenoxypropionate herbicides, the class to which Quizalofop-P-ethyl belongs, may induce oxidative stress as a secondary toxicity mechanism.[10][11] This can lead to the generation of reactive oxygen species, causing further cellular damage.

Experimental Protocols

The toxicological data presented in this guide are primarily derived from studies conducted in accordance with internationally accepted testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).[2]

Acute Oral Toxicity (OECD 401/420/423)

• Test Species: Typically rats or mice.

• Administration: A single dose of the test substance is administered by gavage.

• Observation Period: Animals are observed for up to 14 days for signs of toxicity and mortality.

• Endpoint: The LD50 (Lethal Dose 50), the dose that is lethal to 50% of the test population, is calculated.

Acute Dermal Toxicity (OECD 402)

• Test Species: Typically rats or rabbits.

• Administration: The test substance is applied to a shaved area of the skin for 24 hours.

• Observation Period: Animals are observed for 14 days for skin reactions and systemic toxicity.

• Endpoint: The LD50 is determined.

Acute Inhalation Toxicity (OECD 403)

• Test Species: Typically rats.

• Administration: Animals are exposed to the test substance as a vapor, aerosol, or dust in an inhalation chamber for a specified period (e.g., 4 hours).

• Observation Period: Animals are observed for up to 14 days.

• Endpoint: The LC50 (Lethal Concentration 50), the concentration in the air that is lethal to 50% of the test population, is calculated.

Aquatic Toxicity (OECD 203)

• Test Species: Fish (e.g., Rainbow Trout, Bluegill Sunfish).

• Administration: Fish are exposed to a range of concentrations of the test substance in water.

• Observation Period: The test is typically conducted for 96 hours.

• Endpoint: The LC50 is determined.

dot

Caption: General workflow for acute toxicity studies.

Discussion and Conclusion

The available data indicates that Quizalofop-P-ethyl is of slight to low acute toxicity via oral, dermal, and inhalation routes in mammals.[1][2] In contrast, it demonstrates high toxicity to aquatic organisms, particularly fish.[1]

A key aspect of its toxicology is its rapid conversion to Quizalofop acid. While comprehensive acute toxicity data for Quizalofop acid is not as readily available, studies on aquatic organisms suggest it is less toxic than the parent ester form.[2] This suggests that the ester moiety of Quizalofop-P-ethyl plays a significant role in its acute toxicity, at least in aquatic species.

The primary mechanism of toxicity for both the parent compound and its active acid metabolite is the inhibition of ACCase, leading to the disruption of fatty acid synthesis.[9][10] This targeted mode of action is the basis for its selective herbicidal activity.

For researchers and professionals in drug development, understanding the differential toxicity and metabolic fate of Quizalofop-P-ethyl and its metabolites is crucial. The rapid metabolism to a potentially less acutely toxic but still biologically active acid metabolite highlights the importance of considering the entire metabolic profile when assessing the safety and potential off-target effects of xenobiotics. Further research to fully characterize the toxicity of all major metabolites would provide a more complete picture of the overall risk profile of Quizalofop-P-ethyl.

References

• 1. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. adama.com [adama.com]
• 4. agilent.com [agilent.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. researchgate.net [researchgate.net]
• 9. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 10. researchgate.net [researchgate.net]
• 11. file.sdiarticle3.com [file.sdiarticle3.com]
• 12. Biochemical and structural characterization of quizalofop-resistant wheat acetyl-CoA carboxylase - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Herbicide Residue Limits: A Comparative Guide to Quizalofop-P Validation in Food Crops

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Maximum Residue Limits (MRLs) for the herbicide Quizalofop-P and its alternatives in key international markets. It further details the validated analytical methodologies essential for accurate residue monitoring in food crops, supported by experimental data and standardized protocols.

Introduction to Quizalofop-P

Quizalofop-P is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in a variety of broadleaf crops.[1] Its active isomer, Quizalofop-P-ethyl, is rapidly absorbed by foliage and translocated within the plant to the meristematic tissues.[2][3] The herbicidal effect is achieved through the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for fatty acid synthesis in grasses.[2][3] This targeted mode of action ensures high selectivity, leaving non-gramineous crops largely unaffected.[3]

This guide offers a comparative overview of the regulatory landscape for Quizalofop-P residues and presents validated analytical methods for their quantification in food matrices.

Comparison of Maximum Residue Limits (MRLs)

The establishment of MRLs by regulatory bodies is a critical aspect of ensuring food safety and facilitating international trade. MRLs for Quizalofop-P and its common alternatives—Clethodim, Sethoxydim, and Fluazifop-p-butyl—vary across different jurisdictions. The following tables summarize the MRLs in the European Union, the United States, and Canada for selected food crops. It is important to note that Codex Alimentarius has not established MRLs for Quizalofop-ethyl.[3]

Table 1: Maximum Residue Limits for Quizalofop-P-ethyl (mg/kg)

Crop	European Union	United States	Canada
Canola/Rapeseed	0.2	0.5	0.5
Cottonseed	0.1	0.1	0.1
Dry Beans	0.09	0.5	3.5
Potato	0.02	0.1	0.1
Soybean	0.1	2.0	2.0
Sugar Beet	0.05	0.8	0.8
Sunflower Seed	0.7	3.0	3.0
Pome Fruit Group	0.02	0.1	0.1
Stone Fruit Group	0.02*	0.1	0.1
Caraway	0.04[4]	-	-
Saskatoon Berries	-	-	0.05
King's Crown	-	-	0.05[5]

* Indicates the Limit of Quantification (LOQ)

• Indicates no specific MRL has been established.

Table 2: Maximum Residue Limits for Alternative Herbicides (mg/kg)

Herbicide	Crop	European Union	United States	Canada
Clethodim	Canola/Rapeseed	0.5	0.5	0.5
Cottonseed	0.5	1.0	1.0
Dry Beans	0.1	3.5	3.5[6]
Potato	0.1	0.3	0.3
Soybean	10	10	10
Sugar Beet	0.1	2.0	2.0
Sunflower Seed	0.5	5.0	5.0
Sethoxydim	Canola/Rapeseed	0.2	2.0	2.0
Cottonseed	0.2	1.0	1.0
Dry Beans	0.2	2.0	2.0
Potato	0.2	1.0	1.0
Soybean	15	15	15
Sugar Beet	0.2	4.0	4.0
Sunflower Seed	0.2	4.0	4.0
Fluazifop-p-butyl	Canola/Rapeseed	0.2	0.5	0.5
Cottonseed	0.2	0.2	0.2
Dry Beans	0.15	0.15	0.15[7]
Potato	0.05	0.5	0.5
Soybean	2	2	2
Sugar Beet	0.3	0.3	0.3
Sunflower Seed	0.5	0.5	0.5

* Indicates the Limit of Quantification (LOQ)

Experimental Protocols for Residue Analysis

The accurate determination of Quizalofop-P residues in food matrices is crucial for regulatory compliance and consumer safety. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), is a widely adopted and validated protocol.

Sample Preparation (QuEChERS Method)

The QuEChERS protocol is a streamlined approach for extracting pesticide residues from a wide range of food matrices.[8]

• Homogenization: A representative sample of the food crop (e.g., 10-15 g) is homogenized to ensure uniformity.

• Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate volume of acetonitrile (and water for dry samples). For acidic analytes like Quizalofop-P, the use of acidified acetonitrile can improve extraction efficiency. The tube is shaken vigorously to ensure thorough mixing.

• Salting Out: A mixture of salts, typically magnesium sulfate, sodium chloride, and citrates, is added to the tube. This induces liquid-liquid partitioning, separating the acetonitrile layer containing the pesticides from the aqueous and solid matrix components. The tube is shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube containing a sorbent material, such as primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove fats and waxes. The tube is vortexed and centrifuged.

• Final Extract: The resulting supernatant is the final extract, which can be directly analyzed or further diluted before injection into the analytical instrument.

Analytical Determination (LC-MS/MS)

LC-MS/MS is the preferred technique for the quantification of Quizalofop-P residues due to its high sensitivity and selectivity.

• Chromatographic Separation: The sample extract is injected into a liquid chromatograph. A C18 reversed-phase column is typically used to separate Quizalofop-P-ethyl and its metabolites from other matrix components. A gradient elution with a mobile phase consisting of acidified water and acetonitrile or methanol is commonly employed.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer. Electrospray ionization (ESI) in positive ion mode is generally used. The instrument is operated in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for Quizalofop-P-ethyl and its metabolites are monitored for highly selective and sensitive quantification.[5]

Validation of Analytical Methods

Method validation is essential to ensure that the analytical procedure is fit for its intended purpose. Key validation parameters are assessed to demonstrate the method's reliability.

Table 3: Typical Validation Parameters for Quizalofop-P-ethyl Residue Analysis

Parameter	Typical Acceptance Criteria	Experimental Findings
Linearity (r²)	≥ 0.99	Linearity is typically achieved over the desired concentration range with correlation coefficients > 0.99.
Accuracy (Recovery)	70 - 120%	Recoveries for Quizalofop-P-ethyl in various matrices are generally within this range. For example, in adzuki beans, recoveries of 88.7% to 116.2% have been reported.
Precision (RSD)	≤ 20%	Relative Standard Deviations for repeatability and intermediate precision are consistently below 20%. In adzuki beans, RSDs were between 0.82% and 4.39%.
Limit of Detection (LOD)	Method- and matrix-dependent	LODs in the range of 0.001 to 0.01 mg/kg are commonly achieved. For instance, in adzuki beans, LODs of 0.005–0.008 mg/kg for quizalofop-p-ethyl have been reported.
Limit of Quantification (LOQ)	Method- and matrix-dependent	LOQs are typically established at or below the lowest MRL. For soil, a LOQ of 0.005 mg/kg has been validated.[4] In adzuki beans, LOQs were 0.015–0.02 mg/kg.
Specificity	No significant interference at the retention time of the analyte	The use of LC-MS/MS in MRM mode provides high specificity, minimizing interferences from the sample matrix.

Visualizing Key Processes

To further clarify the methodologies and concepts discussed, the following diagrams, generated using Graphviz, illustrate the experimental workflow for residue analysis, the signaling pathway of Quizalofop-P, and the logical relationship of the analytical method validation process.

Experimental workflow for Quizalofop-P residue analysis.

Signaling pathway of Quizalofop-P in susceptible grass weeds.

References

• 1. Quizalofop-P-ethyl: Herbicide in Soybean Fields - HEBEN [hb-p.com]
• 2. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. Assessment and validation of the p-QuEChERS sample preparation methodology for the analysis of >200 veterinary drugs in various animal-based food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Quizalofop-P Efficacy on Grass Weed Species

This guide provides a comprehensive comparison of the performance of Quizalofop-P, a selective post-emergence herbicide, against various grass weed species. It is intended for researchers, scientists, and professionals in the field of agricultural science and weed management. This document synthesizes experimental data on the herbicide's efficacy, outlines common experimental protocols for its evaluation, and discusses its mechanism of action.

Mechanism of Action

Quizalofop-P-ethyl, the active ingredient in many commercial formulations, belongs to the aryloxyphenoxypropionate ("fop") class of herbicides.[1] Its primary mode of action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[1][2][3] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes and are vital for plant growth.[2][4]

The herbicide is absorbed through the foliage of the grass weeds and is rapidly translocated throughout the plant, accumulating in the meristematic regions (growing points).[1][2][5] By inhibiting ACCase, Quizalofop-P disrupts the production of fatty acids, leading to a cessation of cell membrane formation and, ultimately, the death of the weed.[1][6] This selective action is highly effective against grass species, while broadleaf crops, which possess a resistant form of the ACCase enzyme, remain unharmed.[4][6] Visible symptoms of herbicide action, such as yellowing (chlorosis) and tissue death (necrosis), typically appear within one to three weeks of application.[1]

References

• 1. chemicalwarehouse.com [chemicalwarehouse.com]
• 2. pomais.com [pomais.com]
• 3. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 4. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 5. medchemexpress.com [medchemexpress.com]
• 6. How Quizalofop-P-ethyl Targets Grassy Weeds with Precision in Crop Fields [jindunchemical.com]

Comparative Analysis of Quizalofop-P Formulations: A Guide for Researchers

This guide provides a detailed comparative analysis of different formulations of Quizalofop-P, a selective post-emergence herbicide widely used for the control of grassy weeds in broadleaf crops. The focus is on the two primary active ingredients, Quizalofop-P-ethyl and Quizalofop-P-tefuryl, and their common formulation types: Emulsifiable Concentrate (EC) and Oil-in-Water (EW) emulsions. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data, detailed methodologies, and visual representations of key biological and experimental processes.

Introduction to Quizalofop-P and its Formulations

Quizalofop-P is the R-enantiomer of quizalofop, which is the herbicidally active isomer. It belongs to the aryloxyphenoxypropionate ("fop") family of herbicides. Its mode of action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids in grasses.[1] This inhibition leads to a disruption of cell membrane formation and ultimately cell death in susceptible grassy weeds, while broadleaf crops remain largely unaffected.

The two most common ester forms of Quizalofop-P are:

• Quizalofop-P-ethyl: The ethyl ester of Quizalofop-P.

• Quizalofop-P-tefuryl: The tefuryl ester of Quizalofop-P.

These active ingredients are typically formulated as either an Emulsifiable Concentrate (EC) or an Oil-in-Water (EW) emulsion to facilitate their application and enhance their efficacy.

• Emulsifiable Concentrates (EC): These are solutions of the active ingredient in a water-immiscible organic solvent with the addition of emulsifying agents. When diluted with water, they form a spontaneous emulsion.

• Oil-in-Water (EW) Emulsions: These formulations consist of the active ingredient dissolved in an organic solvent, which is then dispersed as fine droplets in a continuous water phase, stabilized by emulsifiers. EW formulations are often considered more environmentally friendly due to their lower volatile organic compound (VOC) content.[2]

Mechanism of Action: ACCase Inhibition

Quizalofop-P herbicides are absorbed by the foliage of weeds and translocated to the growing points (meristems). Inside the plant, the ester form (ethyl or tefuryl) is hydrolyzed to the active acid form, which then inhibits the ACCase enzyme. This enzyme catalyzes the first committed step in fatty acid biosynthesis. The disruption of this pathway leads to the cessation of cell division and, ultimately, the death of the weed.

References

• 1. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]

Assessing the Genotoxicity of Quizalofop-P versus its Commercial Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genotoxicity of the herbicide Quizalofop-P (active ingredient) and its commercial formulations. The information is compiled from various experimental studies to offer an objective overview for researchers, scientists, and professionals in drug development. This document summarizes key findings, details experimental methodologies, and visualizes relevant biological pathways and workflows.

Executive Summary

Quizalofop-P-ethyl, the active ester form of Quizalofop-P, is a selective post-emergence herbicide widely used for controlling grass weeds in broad-leaved crops.[1] Its primary mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis in susceptible plants.[2] While effective in its agricultural application, concerns have been raised about its potential genotoxic effects on non-target organisms. This guide reviews the available scientific literature to compare the genotoxic potential of the active ingredient, Quizalofop-P-ethyl, with its commercial formulations, which include adjuvants and other co-formulants that may alter its toxicological profile.

Comparative Genotoxicity Data

The genotoxicity of Quizalofop-P-ethyl and its formulations has been evaluated using a variety of assays, primarily in plant models and human cell lines. The following tables summarize the quantitative data from these studies.

Table 1: Genotoxicity of Quizalofop-P-ethyl (Active Ingredient) in Plant Bioassays

Test Organism	Assay Type	Concentration(s)	Key Findings	Reference(s)
Allium cepa (Onion)	Chromosomal Aberration	0.75, 1.5, 3 ppm	Dose-dependent increase in total chromosome aberrations (stickiness, bridges, vagrant chromosomes, c-anaphase). Decrease in mitotic index.	[3][4]
Allium cepa (Onion)	Micronucleus Test	0.75, 1.5, 3 ppm	Significant increase in micronucleus frequency, particularly at 3 ppm.	[3]
Vicia faba (Faba Bean)	Micronucleus Test	1.5, 3, 5 mg/L	Dose-dependent increase in micronucleus frequency and decrease in mitotic index.	[5][6]
Helianthus annuus (Sunflower)	Chromosomal Aberration & Micronucleus Test	0.75, 1.5, 3 mg/L	Decrease in mitotic index and increase in mitotic abnormalities (disturbed prophase, c-mitosis, stickiness, laggard chromosomes, chromatid bridges). Induction of micronuclei.	[7]
Lemna minor & Lemna gibba (Duckweed)	Random Amplified Polymorphic DNA (RAPD)	31.375, 62.75, 125, 250 mg/L	Alterations in DNA profiles (appearance and disappearance of polymorphic bands), indicating DNA damage.	[8][9]

Table 2: Comparative Cytotoxicity of Quizalofop-P-ethyl vs. Commercial Formulation 'Targa Super' in Human Cells

Cell Line	Assay Type	Substance	Concentration(s)	Key Findings	Reference(s)
HepG2 (Human Hepatoma)	MTT Assay (Cell Viability)	Quizalofop-P-ethyl	Tested up to high concentrations	Less cytotoxic than the formulation.	[10]
HepG2 (Human Hepatoma)	MTT Assay (Cell Viability)	Targa Super (Formulation)	Tested up to high concentrations	Significantly more cytotoxic than the active ingredient alone.	[10]
HepG2 (Human Hepatoma)	ToxTracker Assay	Quizalofop-P-ethyl	Various	Induced oxidative stress and an unfolded protein response.	[11]
HepG2 (Human Hepatoma)	ToxTracker Assay	Targa Super (Formulation)	Various	Induced oxidative stress and an unfolded protein response.	[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of standard protocols for the key genotoxicity assays mentioned in the reviewed studies.

Allium cepa Chromosomal Aberration Assay

The Allium cepa assay is a widely used and sensitive method for evaluating the genotoxicity of substances.

• Root Growth Inhibition Test: Onion bulbs are exposed to a range of concentrations of the test substance to determine the EC50 (Effective Concentration causing 50% inhibition of root growth). This helps in selecting appropriate concentrations for the genotoxicity assay.[4]

• Treatment: Onion bulbs with healthy roots are exposed to different concentrations of Quizalofop-P-ethyl (e.g., EC50/2, EC50, and 2xEC50) and a negative control for specific time periods (e.g., 24, 48, 72, 96 hours).[3][4]

• Fixation: Root tips are harvested and fixed in a solution like Carnoy's fixative (ethanol:chloroform:acetic acid, 6:3:1) for 24 hours.

• Hydrolysis: The fixed root tips are hydrolyzed in 1N HCl at 60°C for a few minutes to soften the tissue.[4]

• Staining and Slide Preparation: The meristematic region of the root tip is squashed on a microscope slide and stained with a chromosome-specific stain like aceto-orcein or Feulgen.[4]

• Microscopic Analysis: Slides are examined under a light microscope. The mitotic index (MI) is calculated as the ratio of dividing cells to the total number of cells observed. Various types of chromosomal aberrations (e.g., sticky chromosomes, bridges, fragments, c-mitosis) are scored in the anaphase and telophase stages.[2][3]

Mammalian Erythrocyte Micronucleus Test (in vivo)

The micronucleus test is a standard method for assessing chromosomal damage.[12][13]

• Test System: Typically performed in rodents (e.g., mice, rats).

• Dose Selection: A preliminary study is often conducted to determine the maximum tolerated dose (MTD). A range of doses, usually including the MTD, is then selected for the main study.

• Administration: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, once or multiple times.

• Sample Collection: Bone marrow is collected from the femur or tibia at appropriate time points after the last administration (e.g., 24 and 48 hours). Peripheral blood can also be used in some cases.[13]

• Slide Preparation: Bone marrow cells are flushed from the bones, and a cell suspension is prepared. Smears are made on microscope slides.

• Staining: The slides are stained with a dye that differentiates between polychromatic (immature) and normochromatic (mature) erythrocytes, such as May-Grünwald and Giemsa.

• Scoring: The frequency of micronucleated polychromatic erythrocytes (MN-PCEs) is determined by scoring a large number of PCEs (e.g., 2000 per animal). The ratio of PCEs to normochromatic erythrocytes is also calculated as an indicator of cytotoxicity.[13][14][15][16]

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[17][18][19][20][21]

• Cell Preparation: A single-cell suspension is prepared from the tissue or cell culture of interest. For plant tissues, protoplasts are often isolated first.[17]

• Embedding in Agarose: The cell suspension is mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and proteins, leaving the DNA as a nucleoid.[18]

• Alkaline Unwinding and Electrophoresis: The slides are placed in an electrophoresis tank with an alkaline buffer (pH > 13) to unwind the DNA. An electric field is then applied, causing the relaxed and broken DNA fragments to migrate away from the nucleoid, forming a "comet" shape.[19]

• Neutralization and Staining: The slides are neutralized and stained with a fluorescent DNA-binding dye, such as SYBR Green or ethidium bromide.[19]

• Visualization and Scoring: The comets are visualized using a fluorescence microscope. Image analysis software is used to quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity, and tail moment.[19]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the proposed mechanism of Quizalofop-P induced genotoxicity and a typical workflow for its assessment.

Caption: Proposed mechanism of Quizalofop-P genotoxicity.

References

• 1. bepls.com [bepls.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. euroasiajournal.org [euroasiajournal.org]
• 6. euroasiajournal.org [euroasiajournal.org]
• 7. researchgate.net [researchgate.net]
• 8. Quizalofop-p-ethyl-induced phytotoxicity and genotoxicity in Lemna minor and Lemna gibba - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Applicability of the Ames test and micronucleus test in vivo for the evaluation of the equivalence of pesticide technical grade active ingredients compared to original active substances - Ilyushina - Hygiene and Sanitation [rjsvd.com]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. researchgate.net [researchgate.net]
• 15. files.core.ac.uk [files.core.ac.uk]
• 16. books.rsc.org [books.rsc.org]
• 17. The use of comet assay in plant toxicology: recent advances - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fulltext | The Comet Assay: A straight Way to Estimate Geno-Toxicity [21stcenturypathology.com]
• 19. aun.edu.eg [aun.edu.eg]
• 20. Measuring DNA modifications with the comet assay: a compendium of protocols | Springer Nature Experiments [experiments.springernature.com]
• 21. Measuring DNA modifications with the comet assay: a compendium of protocols - PMC [pmc.ncbi.nlm.nih.gov]